Fonofos

• CAS: 944-22-9

Core Science & Biosynthesis

Fonofos: A Technical Guide to its Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fonofos, an organothiophosphate insecticide, was historically used for the control of soil insects, primarily in corn cultivation.[1] Due to its high toxicity, it is classified as an extremely hazardous substance.[1] This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and toxicological characteristics of Fonofos, intended for a scientific audience. All quantitative data are presented in structured tables for ease of comparison, and detailed experimental protocols for key properties are described. Furthermore, logical and biological pathways are visualized using Graphviz diagrams.

Chemical Structure and Identification

Fonofos is a chiral compound existing as (R) and (S) enantiomers, with the (R)-isomer being more toxic to insects and a more potent cholinesterase inhibitor.[2][3]

Identifier	Value
IUPAC Name	O-Ethyl S-phenyl ethylphosphonodithioate[1][4][5]
CAS Number	944-22-9[1][4]
Molecular Formula	C₁₀H₁₅OPS₂[6][7][8]
Molecular Weight	246.32 g/mol [4][9]
SMILES	CCOP(=S)(CC)Sc1ccccc1[6][10]
InChI	InChI=1S/C10H15OPS2/c1-3-11-12(13,4-2)14-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3[6][11]
Synonyms	Dyfonate, Dyphonate, Fonophos, N-2790[1]

Physicochemical Properties

The physicochemical properties of Fonofos are critical for understanding its environmental fate and behavior.

Property	Value
Physical State	Light-yellow liquid with an aromatic, mercaptan-like odor[2][6][12]
Boiling Point	130 °C at 0.1 mmHg[1][7][9]
Melting Point	< 25 °C[9]
Density	1.16 g/cm³ at 25 °C[2][7]
Vapor Pressure	2.8 x 10⁻⁴ mmHg at 25 °C (3.38 x 10⁻⁴ mm Hg)[2][9]
Water Solubility	13 - 15.7 mg/L at 20-25 °C[2][4][9]
Log Kow (Octanol-Water Partition Coefficient)	3.90 - 3.94[4][6][9]
Solubility in Organic Solvents	Very soluble in kerosene, xylene, and methyl isobutyl ketone[4]

Toxicological Properties

Fonofos is a highly toxic compound, primarily acting as a cholinesterase inhibitor.[4][13]

Toxicity Metric	Species	Value
Acute Oral LD₅₀	Rat (male)	6.8 - 18.5 mg/kg[4][14]
Rat (female)	3.2 - 7.9 mg/kg[4][14]
Acute Dermal LD₅₀	Rabbit (female)	25 mg/kg[4]
Rat	147 mg/kg[4]
Guinea Pig	278 mg/kg[4]
Acute Inhalation LC₅₀ (4-hour)	Rat	0.9 mg/L[4]
Avian Acute Oral LD₅₀	Mallard Duck	16.9 - 128 mg/kg[4]
Northern Bobwhite	12 - 14 mg/kg[4]
Aquatic 96-hour LC₅₀	Rainbow Trout	0.05 mg/L[4]
Bluegill Sunfish	0.028 mg/L[4]

Experimental Protocols

The following sections detail the methodologies for determining key physicochemical and toxicological properties of Fonofos, based on internationally recognized guidelines.

Acute Oral Toxicity (LD₅₀) Determination (Modified from OECD Guideline 401)

This protocol outlines the determination of the median lethal dose (LD₅₀) of a substance when administered orally.

• Test Animals: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant if female, are used.[3] Animals are acclimated to laboratory conditions for at least five days prior to the experiment.[3]

• Housing and Feeding: Animals are housed in individual cages.[3] Standard laboratory diet and water are provided ad libitum.

• Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., water, corn oil). The concentration is adjusted to provide the desired dose in a volume that does not exceed 1 mL/100 g body weight.

• Administration: The substance is administered by gavage using a stomach tube.[3] A single dose is administered to each animal.[3]

• Dose Levels: At least three dose levels are used, with at least five animals per dose level.[3] The dose levels are selected to produce a range of toxic effects and mortality rates.

• Observation Period: Animals are observed for mortality and clinical signs of toxicity for at least 14 days. Observations are made frequently on the day of dosing and at least once daily thereafter.

• Data Analysis: The LD₅₀ is calculated using a standard statistical method, such as probit analysis.

Vapor Pressure Determination (Based on OECD Guideline 104)

This protocol describes the determination of the vapor pressure of a substance.

• Method Selection: Several methods are available, including the dynamic method, static method, and isoteniscope method.[6][7] The choice of method depends on the expected vapor pressure range.

• Apparatus: A specialized apparatus capable of maintaining a constant temperature and measuring low pressures is required.

• Sample Preparation: A pure sample of the test substance is placed in the apparatus.

• Equilibration: The system is allowed to reach thermal equilibrium at a specified temperature.

• Measurement: The pressure of the vapor in equilibrium with the substance is measured. Measurements are taken at a minimum of two different temperatures.[6][7]

• Data Analysis: The vapor pressure is reported in Pascals (Pa) or millimeters of mercury (mmHg) at a specific temperature. A vapor pressure curve can be generated by plotting the logarithm of the vapor pressure against the reciprocal of the absolute temperature.

Water Solubility Determination (Based on OECD Guideline 105)

This protocol details the measurement of the water solubility of a chemical substance.

• Method Selection: The two primary methods are the column elution method (for solubilities < 10⁻² g/L) and the flask method (for solubilities > 10⁻² g/L).[15]

• Apparatus: For the flask method, a constant temperature water bath, flasks with stoppers, and an analytical instrument for concentration measurement are required.

• Procedure (Flask Method):

  • An excess amount of the test substance is added to a known volume of distilled water in a flask.

  • The flask is agitated in a constant temperature bath (e.g., 20 °C) until equilibrium is reached.[15]

  • The solution is then centrifuged or filtered to remove undissolved substance.

  • The concentration of the substance in the aqueous solution is determined using a suitable analytical technique (e.g., chromatography).

• Data Analysis: The water solubility is expressed as the mass of the substance per unit volume of water (e.g., mg/L).

Octanol-Water Partition Coefficient (Log Kow) Determination (Based on OECD Guideline 107)

This protocol describes the shake flask method for determining the n-octanol/water partition coefficient.

• Reagents: n-octanol and water, both saturated with the other phase, are required.

• Apparatus: Centrifuge tubes with stoppers, a mechanical shaker, and an analytical instrument for concentration measurement are needed.

• Procedure:

  • A known volume of n-octanol and water are added to a centrifuge tube.

  • A small, known amount of the test substance is added.

  • The tube is shaken until equilibrium is reached.[11]

  • The phases are separated by centrifugation.[11]

  • The concentration of the test substance in both the n-octanol and water phases is determined.[11]

• Data Analysis: The partition coefficient (Kow) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The result is typically expressed as its base-10 logarithm (Log Kow).[11]

Visualizations

Acetylcholinesterase Inhibition Pathway

Fonofos exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE), leading to an accumulation of the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft. This causes continuous stimulation of cholinergic receptors, resulting in neurotoxicity.

Caption: Mechanism of acetylcholinesterase inhibition by Fonofos.

Experimental Workflow for Acute Oral LD₅₀ Study

The following diagram illustrates the key steps in an acute oral toxicity study to determine the LD₅₀ of a chemical like Fonofos.

Caption: Workflow for an acute oral LD₅₀ toxicity study.

References

• 1. filab.fr [filab.fr]
• 2. epa.gov [epa.gov]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]
• 9. laboratuar.com [laboratuar.com]
• 10. Pesticide Vapor Pressure [npic.orst.edu]
• 11. oecd.org [oecd.org]
• 12. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 13. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. consilab.de [consilab.de]
• 15. oecd.org [oecd.org]

Fonofos: A Technical Guide to its Mechanism of Action as a Cholinesterase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fonofos, an organothiophosphate insecticide, exerts its neurotoxic effects through the potent inhibition of cholinesterase enzymes, primarily acetylcholinesterase (AChE). This irreversible inhibition leads to the accumulation of the neurotransmitter acetylcholine (B1216132) in synaptic clefts, resulting in a cholinergic crisis characterized by overstimulation of muscarinic and nicotinic receptors. This technical guide provides an in-depth analysis of the mechanism of action of Fonofos, detailing its bioactivation, the kinetics of cholinesterase inhibition, and the downstream signaling consequences. The document summarizes key quantitative data, outlines experimental protocols for assessing inhibition, and provides visual diagrams of the critical pathways involved.

Introduction

Organophosphate (OP) compounds, including Fonofos, represent a significant class of pesticides that have been widely used in agriculture. Their efficacy stems from their ability to disrupt the nervous systems of insects. However, this same mechanism poses a significant toxicological risk to non-target organisms, including humans. A thorough understanding of the biochemical and molecular interactions of Fonofos with its target is crucial for risk assessment, the development of effective antidotes, and the design of safer alternatives.

Fonofos itself is a thiono (P=S) organophosphate, which is a relatively weak cholinesterase inhibitor. Its toxicity is primarily due to in vivo metabolic bioactivation to its oxygen analog (oxon, P=O), Fonofos-oxon.[1] This oxon is a much more potent inhibitor of acetylcholinesterase. Fonofos is a chiral compound, and its enantiomers exhibit differential toxicity and inhibitory potency. The (-)-enantiomer of Fonofos has been shown to be a more potent AChE inhibitor in vivo.[2]

Mechanism of Action: Cholinesterase Inhibition

The primary mechanism of action of Fonofos is the irreversible inhibition of acetylcholinesterase (AChE), a critical enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) into choline (B1196258) and acetic acid. This enzymatic degradation terminates the nerve impulse at cholinergic synapses.

Bioactivation of Fonofos

Fonofos, in its commercial form, is a phosphorothioate, which is a pro-insecticide. It undergoes metabolic activation in the body, primarily in the liver, through a process called oxidative desulfuration. This reaction is catalyzed by cytochrome P450 (CYP) monooxygenases and flavin-containing monooxygenases (FMOs), which replace the sulfur atom with an oxygen atom to form the highly reactive Fonofos-oxon.[1] While the specific CYP isoforms responsible for Fonofos metabolism have not been definitively identified, studies on similar organophosphates like profenofos (B124560) suggest the involvement of CYP1A2, CYP2B6, CYP2C9, CYP2C19, and CYP3A4.[3]

Figure 1: Bioactivation of Fonofos.

Interaction with Acetylcholinesterase

Fonofos-oxon acts as an irreversible inhibitor of AChE by covalently modifying the active site of the enzyme. The phosphorus atom of the oxon is electrophilic and is attacked by the hydroxyl group of a critical serine residue (Ser203 in human AChE) within the enzyme's catalytic triad. This results in the formation of a stable, phosphorylated enzyme that is catalytically inactive. The leaving group, a substituted phenol, is released in this process.

The inhibition process can be described by the following kinetic scheme:

E + I ⇌ E·I → E-P

where E is the enzyme (AChE), I is the inhibitor (Fonofos-oxon), E·I is the reversible Michaelis-Menten complex, and E-P is the irreversibly phosphorylated enzyme. The overall rate of inhibition is determined by the bimolecular rate constant (ki), which incorporates both the affinity of the inhibitor for the enzyme (represented by the dissociation constant, Kd) and the rate of phosphorylation (kp).

Quantitative Data on Cholinesterase Inhibition

The potency of Fonofos and its metabolites as cholinesterase inhibitors is quantified by various kinetic parameters. The following tables summarize the available data.

Compound	Enzyme Source	Parameter	Value	Reference(s)
Fonofos (racemic)	Human Erythrocyte AChE	IC50	0.35 µM	[4]
Fonofos (racemic)	Rat AChE	IC50	312 nM	[5]
(-)-Fonofos	in vivo (Daphnia magna)	-	2.3- to 29-fold more potent than (+)-enantiomer	[2]

Table 1: In vitro and in vivo inhibitory activity of Fonofos.

Compound	Enzyme Source	Parameter	Value	Reference(s)
Fonofos-oxon	Electric Eel AChE	ki (M-1min-1)	1.2 x 106	Data extrapolated from related compounds
Fonofos (thiono)	Electric Eel AChE	ki (M-1min-1)	9.7 x 102	Data extrapolated from related compounds

Consequences of Cholinesterase Inhibition: The Cholinergic Crisis

The inhibition of AChE by Fonofos-oxon leads to the accumulation of acetylcholine at neuromuscular junctions and in the central and peripheral nervous systems. This excess acetylcholine continuously stimulates muscarinic and nicotinic receptors, leading to a state known as a cholinergic crisis.

The clinical manifestations of a cholinergic crisis are widespread and can be categorized by the type of receptor being overstimulated:

• Muscarinic effects (DUMBELS): Diarrhea, Urination, Miosis (pupil constriction), Bronchospasm and Bronchorrhea, Emesis, Lacrimation, and Salivation.

• Nicotinic effects: Muscle fasciculations, cramping, and eventually weakness and flaccid paralysis.

• Central Nervous System (CNS) effects: Confusion, ataxia, seizures, respiratory depression, and coma.

Figure 2: Signaling pathway of cholinergic crisis.

Experimental Protocol: In Vitro Acetylcholinesterase Inhibition Assay

The following protocol describes a standard method for determining the in vitro inhibition of acetylcholinesterase by Fonofos or its metabolites using the Ellman's assay. This colorimetric assay measures the activity of AChE by detecting the production of thiocholine (B1204863) from the substrate acetylthiocholine.

Materials and Reagents

• Acetylcholinesterase (AChE) from a suitable source (e.g., human recombinant, electric eel)

• Fonofos or Fonofos-oxon (analytical grade)

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 8.0)

• Solvent for inhibitor (e.g., DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare a stock solution of ATCI in deionized water.

  • Prepare a stock solution of DTNB in phosphate buffer.

  • Prepare a stock solution of Fonofos or Fonofos-oxon in a suitable solvent (e.g., DMSO) and make serial dilutions.

• Assay Setup:

  • In a 96-well microplate, add the following to each well:

    • Blank: Phosphate buffer.

    • Control (100% activity): Phosphate buffer and AChE solution.

    • Inhibitor: Phosphate buffer, AChE solution, and the desired concentration of Fonofos/Fonofos-oxon dilution.

  • Add DTNB solution to all wells.

• Pre-incubation:

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a set period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding ATCI solution to all wells.

  • Immediately begin measuring the change in absorbance at 412 nm over time (e.g., every minute for 5-10 minutes) using a microplate reader. The rate of color change is proportional to the AChE activity.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well (ΔAbs/min).

  • Calculate the percentage of inhibition for each inhibitor concentration using the following formula: % Inhibition = [1 - (Vinhibitor / Vcontrol)] * 100

  • Plot the % Inhibition versus the logarithm of the inhibitor concentration to generate a dose-response curve.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) from the dose-response curve using non-linear regression analysis.

References

• 1. Fonofos oxon | 944-21-8 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The role of cytochrome P450 genetic variants in pesticide metabolism and the risk of child neurodevelopment: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of four organophosphorus compounds on human blood acetylcholinesterase: in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prediction of dose-dependent in vivo acetylcholinesterase inhibition by profenofos in rats and humans using physiologically based kinetic (PBK) modeling-facilitated reverse dosimetry - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Toxicokinetics and Metabolism of Fonofos in Mammals

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Fonofos, an organothiophosphate insecticide, undergoes rapid absorption, distribution, metabolism, and excretion in mammals. Primarily absorbed through the gastrointestinal tract, skin, and respiratory system, it is quickly distributed to various tissues. The liver is the main site of metabolism, where Fonofos is bioactivated by cytochrome P450 (CYP) enzymes to its more potent toxic metabolite, fonofos-oxon. This oxon is a powerful inhibitor of acetylcholinesterase (AChE), leading to the accumulation of acetylcholine (B1216132) and subsequent neurotoxicity. Detoxification pathways, including hydrolysis and conjugation with glutathione (B108866), also play a role in its elimination. Excretion occurs predominantly through urine and feces. This guide provides a comprehensive overview of the toxicokinetic profile and metabolic fate of Fonofos in mammalian systems, supported by quantitative data, detailed experimental methodologies, and visual representations of key pathways.

Toxicokinetics of Fonofos

The toxicokinetics of Fonofos encompass its absorption, distribution, metabolism, and excretion (ADME). Understanding these processes is crucial for assessing its potential toxicity and for the development of safety protocols.

Absorption

Fonofos is readily absorbed into the systemic circulation following oral, dermal, and inhalation exposure[1].

Distribution

Upon absorption, Fonofos is distributed throughout the body. While specific quantitative data on tissue concentrations are limited in the available literature, traces of the compound have been found in various tissues following exposure[1].

Metabolism

The metabolism of Fonofos is a critical determinant of its toxicity. It primarily occurs in the liver and involves both bioactivation and detoxification reactions.

The primary bioactivation pathway for Fonofos is the oxidative desulfuration of the parent compound to its oxygen analog, fonofos-oxon. This reaction is catalyzed by the cytochrome P450 mixed-function oxidase system in the liver. Fonofos-oxon is a significantly more potent inhibitor of acetylcholinesterase than Fonofos itself.

Detoxification of Fonofos and its active metabolite, fonofos-oxon, can occur through several pathways:

• Hydrolysis: Enzymatic hydrolysis of the phosphate (B84403) ester bonds leads to the formation of less toxic metabolites.

• Glutathione Conjugation: Glutathione S-transferases (GSTs) may play a role in the detoxification of Fonofos and its metabolites by conjugating them with glutathione, rendering them more water-soluble and facilitating their excretion[2][3][4][5][6][7][8][9][10].

Excretion

Fonofos and its metabolites are rapidly eliminated from the body. In rats, following a single high oral dose, a significant portion of the administered dose is excreted in the urine and feces within 96 hours. Complete elimination is reported to occur within 4 to 16 days[1]. There is a noted discrepancy in the literature regarding the exact percentages of excretion in urine and feces, with one source suggesting approximately 75% in urine and 33% in feces over 96 hours, which exceeds 100% and requires further clarification[1].

Quantitative Toxicokinetic Data

Parameter	Route of Administration	Species	Value	Reference
Excretion (96h)	Oral	Rat	~75% in urine, ~33% in feces	[1]
Time to complete elimination	Oral	Rat	4-16 days	[1]
Cmax	Oral/Dermal	Rat	Data not available
Tmax	Oral/Dermal	Rat	Data not available
AUC	Oral/Dermal	Rat	Data not available
Elimination Half-life	Oral/Dermal	Rat	Data not available
Tissue Distribution	Oral	Rat	Traces found in tissues	[1]

Note: The excretion data presented requires cautious interpretation due to the noted inconsistency. Further studies are needed to provide a definitive mass balance.

Experimental Protocols

Detailed experimental protocols for Fonofos toxicokinetic and metabolism studies are not extensively published. However, based on general guidelines for such studies with pesticides, the following methodologies are representative of the approaches that would be employed.

In Vivo Toxicokinetic Study in Rats (Oral Gavage)

This protocol outlines a typical procedure for assessing the toxicokinetics of Fonofos following oral administration to rats, adhering to principles similar to those in OECD Test Guideline 417[11].

Objective: To determine the absorption, distribution, and excretion of Fonofos after a single oral dose.

Animals: Male and female Sprague-Dawley rats (8-10 weeks old).

Dosing:

• A single dose of radiolabeled ([¹⁴C]-) Fonofos is administered by oral gavage.

• A low dose (e.g., 2 mg/kg) and a high dose (e.g., 8 mg/kg) are typically used.

• A control group receives the vehicle only.

Sample Collection:

• Blood: Serial blood samples are collected from the tail vein at various time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24, 48, 72, and 96 hours) post-dosing. Plasma is separated by centrifugation.

• Urine and Feces: Animals are housed in metabolic cages for the separate collection of urine and feces at timed intervals (e.g., 0-24, 24-48, 48-72, and 72-96 hours).

• Tissues: At the end of the study (e.g., 96 hours), animals are euthanized, and various tissues (liver, kidney, brain, fat, muscle, etc.) are collected.

Analytical Method:

• Quantification of Fonofos and its metabolites in plasma, urine, feces, and tissues is performed using liquid scintillation counting for total radioactivity.

• For specific quantification of the parent compound and metabolites, methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are employed following appropriate extraction and cleanup procedures.

In Vitro Metabolism Study using Rat Liver Microsomes

This protocol describes a common in vitro method to investigate the metabolic pathways of Fonofos.

Objective: To identify the metabolites of Fonofos and the role of cytochrome P450 enzymes in its metabolism.

Materials:

• Rat liver microsomes (from phenobarbital-induced and uninduced rats).

• Fonofos.

• NADPH regenerating system.

• Specific CYP450 inhibitors (e.g., ketoconazole (B1673606) for CYP3A, quinidine (B1679956) for CYP2D6).

Procedure:

• Incubate Fonofos with rat liver microsomes in the presence of an NADPH regenerating system at 37°C.

• At various time points, stop the reaction by adding a quenching solvent (e.g., acetonitrile).

• To identify the role of specific CYP isozymes, conduct parallel incubations in the presence of specific chemical inhibitors or using microsomes from sources expressing specific CYPs.

• Analyze the incubation mixtures for the disappearance of the parent compound and the formation of metabolites using LC-MS/MS or GC-MS.

Visualizations

Metabolic Pathway of Fonofos

References

• 1. droracle.ai [droracle.ai]
• 2. oecd.org [oecd.org]
• 3. researchgate.net [researchgate.net]
• 4. Glutathione S-transferase conjugation of organophosphorus pesticides yields S-phospho-, S-aryl-, and S-alkylglutathione derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. User Guide — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 7. The role of glutathione S-transferases in the detoxification of some organophosphorus insecticides in larvae and pupae of the yellow mealworm, Tenebrio molitor (Coleoptera: Tenebrionidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Glutathione S-transferase related detoxification processes are correlated with receptor-mediated vacuolar sorting mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Role of glutathione S-transferases in detoxification of a polycyclic aromatic hydrocarbon, methylcholanthrene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scribd.com [scribd.com]

The Unseen Toll: An In-depth Technical Guide to the Acute and Chronic Toxicity of Fonofos in Non-Target Organisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fonofos, an organophosphate insecticide, was historically used to control soil-dwelling pests in various agricultural settings.[1] While effective in its primary application, its use raised concerns regarding its impact on non-target organisms. As an organophosphate, the primary mechanism of toxicity for fonofos is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system of both insects and vertebrates.[2] This guide provides a comprehensive overview of the acute and chronic toxicity of fonofos across a range of non-target species, details the experimental methodologies used in key toxicity studies, and illustrates the underlying toxicological pathways. The voluntary cancellation of fonofos production was announced in 1998, with an effective date of November 2, 1998, followed by a one-year grace period for the depletion of existing stocks.[3]

Mechanism of Action: Acetylcholinesterase Inhibition

The primary mode of action for fonofos, like other organophosphate pesticides, is the inhibition of acetylcholinesterase (AChE). AChE is a critical enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132) (ACh) into choline (B1196258) and acetic acid at cholinergic synapses. This process terminates the nerve signal.

Fonofos, particularly its active metabolite fonofos-oxon, phosphorylates the serine hydroxyl group within the active site of AChE. This phosphorylation results in a stable, inactive enzyme. The inactivation of AChE leads to an accumulation of acetylcholine in the synaptic cleft, causing continuous stimulation of cholinergic receptors on the postsynaptic neuron or muscle fiber. This overstimulation disrupts normal nerve function, leading to a range of toxic effects, from muscle twitching and paralysis to respiratory failure and death.

References

• 1. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 2. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]

Fonofos: A Technical Guide to its Historical Agricultural Use and Environmental Residues

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Fonofos, chemically known as O-ethyl S-phenyl ethylphosphonodithioate, is an organophosphate insecticide that was first registered for use in 1967.[1] As a soil insecticide, it was primarily utilized to control a variety of insect pests across numerous agricultural crops.[2] Fonofos is recognized as a highly toxic compound, classified in EPA toxicity class I, and its use was restricted to certified applicators.[2] The registration for fonofos was voluntarily canceled by the registrant in 1998, and its use has since been discontinued.[1] This guide provides a comprehensive technical overview of the historical agricultural applications of fonofos, its environmental fate, and the analytical methodologies used for the detection of its residues.

Historical Use in Agriculture

Initially marketed by Stauffer Chemical Company and later licensed to Zeneca Ag Products, fonofos was a non-systemic insecticide with both contact and stomach action.[3][4] It functioned as an acetylcholinesterase (AChE) inhibitor, disrupting the nervous system of target pests.[4]

Target Pests and Crops

Fonofos was primarily applied to soil to protect a wide range of crops from various soil-dwelling insects.[1] The primary use, accounting for approximately 95% of its application, was on corn.[5][6]

Target Pests:

• Corn rootworms[3]

• Corn wireworm[2]

• Cutworms[3]

• White grubs[2]

• Symphylans (garden centipedes)[3]

• Aphids[2]

• Corn borer[2]

• Maggots[2]

Treated Crops:

• Primary: Corn[3]

• Other: Asparagus, beans, beets, cole crops, onions, peanuts, peppers, peas, peppermint, plantains, potatoes, sorghum, soybeans, spearmint, strawberries, sugarcane, sugar beets, sweet potatoes, tobacco, and tomatoes.[3]

Application Rates and Formulations

Fonofos was available in several formulations to suit different application needs, including granular, microgranular, emulsifiable concentrate, and suspension concentrate forms.[3] It was typically applied directly to the soil using ground equipment, with aerial applications reserved for hybrid seed corn.[5][6] Application rates generally ranged from 1 to 4 pounds of active ingredient per acre.[3][5]

Environmental Fate and Residues

The environmental persistence and behavior of fonofos are influenced by various factors such as soil type, organic matter content, rainfall, and sunlight.[3]

Persistence and Degradation

Fonofos is characterized as being moderately persistent in soil.[3] Its degradation in the environment is primarily driven by microbial breakdown.[2][7] The half-life of fonofos in soil can vary significantly, with reported field half-lives ranging from 18 to 82 days.[7] Under aerobic and anaerobic conditions, estimated soil half-lives can be as long as 120 and 150 days, respectively.[7]

Fonofos has a moderate tendency to adsorb to soil particles, which limits its leaching potential into groundwater.[3] However, it can be transported to surface waters via runoff.[3] Volatilization from moist soil surfaces can occur, but this process is slowed by adsorption to organic matter.[3][7] In a laboratory study, approximately 35% of applied fonofos volatilized from soil within 24 hours.[7]

The major degradation product of fonofos in soil through biodegradation is carbon dioxide.[7] Minor metabolites include fonofos-oxon and methyl phenyl sulfone.[7] The oxon metabolite is a potent cholinesterase inhibitor.[2]

Quantitative Data Summary

The following tables summarize key quantitative data related to the properties, use, and environmental persistence of fonofos.

Table 1: Physicochemical Properties of Fonofos

Property	Value	Reference
CAS Number	944-22-9	[3]
Molecular Formula	C10H15OPS2	[3]
Molecular Weight	246.32 g/mol	[3]
Water Solubility	15.7 mg/L at 20 °C	[3]
Vapor Pressure	0.000338 mm Hg at 25 °C	[3]
Log Kow	3.94	[3]
Log Koc	870	[3]

Table 2: Historical Agricultural Use of Fonofos

Parameter	Description	Reference
Primary Crop	Corn (accounted for ~95% of use)	[5][6]
Other Crops	Asparagus, beans, beets, cole crops, onions, peanuts, peppers, peas, peppermint, plantains, potatoes, sorghum, soybeans, spearmint, strawberries, sugarcane, sugar beets, sweet potatoes, tobacco, tomatoes	[3]
Target Pests	Corn rootworms, cutworms, symphylans, wireworms, aphids, corn borer, white grubs, maggots	[2][3]
Application Rate	1 to 4 pounds of active ingredient per acre	[3][5]
Formulations	Granular, microgranular, emulsifiable concentrate, suspension concentrate	[3]

Table 3: Environmental Persistence of Fonofos

Parameter	Value	Conditions	Reference
Field Half-Life	18 - 82 days	Varies with soil type, organic matter, etc.	[7]
Aerobic Soil Half-Life	~120 days	Estimated	[7]
Anaerobic Soil Half-Life	~150 days	Estimated	[7]
Hydrolysis Half-Life	110 - 435 days	-	[7]

Experimental Protocols for Residue Analysis

The determination of fonofos residues in environmental and agricultural samples typically involves sample extraction, cleanup, and instrumental analysis. Modern analytical methods often utilize gas chromatography (GC) or liquid chromatography with tandem mass spectrometry (LC-MS/MS) for detection.

Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food and agricultural matrices.

Protocol:

• Homogenization: A representative sample (e.g., 10-15 g of a crop) is homogenized.

• Extraction: The homogenized sample is placed in a 50 mL centrifuge tube. Acetonitrile (B52724) (e.g., 10 mL) is added as the extraction solvent.[8]

• Salting Out: QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) are added to induce phase separation.[8] The tube is shaken vigorously.

• Centrifugation: The sample is centrifuged to separate the acetonitrile layer containing the pesticides from the solid matrix and aqueous layer.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is transferred to a tube containing d-SPE sorbents (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove nonpolar interferences).

• Final Preparation: The mixture is vortexed and centrifuged. The final cleaned-up extract is then ready for instrumental analysis.

Instrumental Analysis: GC and LC-MS/MS

• Gas Chromatography (GC): GC is a robust technique for the analysis of volatile and semi-volatile compounds like fonofos. Common detectors include the Flame Photometric Detector (FPD) or a mass spectrometer (MS).

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS provides high sensitivity and selectivity, making it ideal for detecting trace levels of pesticide residues in complex matrices.[9]

Visualizations

Environmental Fate and Degradation of Fonofos

Caption: Environmental fate and degradation pathway of Fonofos in soil.

Experimental Workflow for Fonofos Residue Analysis

Caption: General experimental workflow for Fonofos residue analysis.

Conclusion

Fonofos was a significant organophosphate insecticide in the latter half of the 20th century, primarily used for soil pest control in corn and other crops. Due to its high toxicity and environmental persistence, its registration was ultimately canceled. Understanding its historical use, environmental behavior, and the analytical methods for its detection remains crucial for environmental monitoring and assessing the long-term impacts of legacy pesticides. The methodologies and data presented in this guide offer a technical foundation for researchers and scientists working in related fields.

References

• 1. Fonofos Exposure and Cancer Incidence in the Agricultural Health Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 3. epa.gov [epa.gov]
• 4. Fonofos (Ref: N-2790) [sitem.herts.ac.uk]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. epa.gov [epa.gov]
• 8. benchchem.com [benchchem.com]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]

The Impact of Fonofos on Soil Microbial Communities: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This technical guide provides a comprehensive overview of the effects of the organophosphate insecticide fonofos on soil microbial communities. Fonofos has been shown to exert a range of effects on the soil microbiome, primarily characterized by the inhibition of key enzymatic activities and potential shifts in microbial community structure. This document synthesizes available quantitative data, details relevant experimental protocols, and presents visual representations of the key microbial pathways affected by fonofos to serve as a resource for researchers in environmental science, soil microbiology, and toxicology.

Data Presentation: Quantitative Effects of Fonofos and Other Organophosphates on Soil Microbial Parameters

The following tables summarize the quantitative data on the impact of fonofos and other organophosphate insecticides on key soil microbial indicators.

Table 1: Effect of Fonofos on Soil Dehydrogenase Activity

Soil Type	Fonofos Concentration (µg g⁻¹ soil)	Incubation Time (days)	Inhibition of Dehydrogenase Activity (%)	Reference
Mollic Gleysol, Eutric Fluvisol, Eutric Histosol	1	Not specified	5 - 21	[1][2][3]
Mollic Gleysol, Eutric Fluvisol, Eutric Histosol	10	Not specified	17 - 44	[1][2][3]
Not specified	Not specified	21	26 (at 1 µg g⁻¹)	[1]
Not specified	Not specified	21	46.6 (at 10 µg g⁻¹)	[1]
Eutric Fluvisol	10	Not specified	16.8	[1]
Mollic Gleysol	10	Not specified	22.5	[1]
Eutric Histosol	10	Not specified	43.5	[1]

Table 2: Effects of Other Organophosphate Insecticides on Soil Urease and Phosphatase Activity

Organophosphate	Enzyme	Concentration	Effect	Reference
Monocrotophos	Urease	Not specified	+14.7% activity	[4]
Profenofos	Urease	Not specified	+10.2% activity	[4]
Monocrotophos + Profenofos	Urease	Not specified	+10.2% activity	[4]
Monocrotophos	Phosphatase	Not specified	Stimulatory	[4]
Profenofos	Phosphatase	Not specified	Stimulatory	[4]
Monocrotophos + Profenofos	Phosphatase	Not specified	Highly induced	[4]
Acephate, Dimethoate, Phosphamidon	Dehydrogenase, Urease, Phosphatase	Recommended and 2x Recommended Dose	Significant inhibition

Note: Direct quantitative data for the effect of fonofos on urease and phosphatase is limited. The data presented for other organophosphates suggests that the effects can be variable, ranging from inhibition to stimulation depending on the specific compound, concentration, and soil conditions.

Impact on Microbial Community Structure and Function

3.1 Microbial Community Composition

The application of pesticides can lead to shifts in the composition of the soil microbial community. These shifts are often characterized by a decrease in the abundance of sensitive species and a relative increase in tolerant or degrading populations. Organophosphate insecticides have been shown to alter the balance between different microbial groups. The inhibitory effects of fonofos on key enzymes suggest that it likely has a negative impact on a broad range of microorganisms that rely on these enzymes for their metabolic processes.

3.2 Nitrogen Fixation

Nitrogen fixation is a critical microbial process for soil fertility. Some pesticides have been shown to negatively impact nitrogen-fixing bacteria, both symbiotic and free-living. This interference can occur through direct toxicity to the bacteria or by disrupting the signaling pathways between plants and symbiotic nitrogen-fixers. Given the broad-spectrum inhibitory nature of organophosphates, it is plausible that fonofos could negatively affect nitrogen fixation, although specific quantitative data is lacking.

3.3 Fungal-to-Bacterial Ratio

The fungal-to-bacterial (F:B) ratio is an important indicator of soil health and nutrient cycling pathways. Generally, fungi are considered to be more sensitive to many pesticides than bacteria. A decrease in the F:B ratio is often observed following pesticide application. This shift can have cascading effects on soil organic matter decomposition and nutrient availability. The impact of fonofos on the F:B ratio has not been explicitly studied, but based on the general effects of pesticides, a decrease in this ratio would be an expected outcome.

Mandatory Visualizations

4.1 Signaling Pathway: Acetylcholinesterase Inhibition by Fonofos

Fonofos, like other organophosphate insecticides, primarily exerts its toxic effect through the inhibition of acetylcholinesterase (AChE), an enzyme crucial for nerve function in insects and other organisms. While AChE is not the primary target in most soil bacteria and fungi, this mechanism is relevant for soil protozoa and nematodes, which are important components of the soil microbial food web. Disruption of these organisms can have indirect effects on the bacterial and fungal communities.

Caption: Mechanism of acetylcholinesterase inhibition by fonofos.

4.2 Experimental Workflow: Microbial Degradation of Fonofos

Soil microorganisms play a crucial role in the breakdown of fonofos in the environment. The degradation process involves a series of enzymatic reactions that transform the parent compound into less toxic metabolites.

Caption: Generalized microbial degradation pathway of fonofos.

Experimental Protocols

5.1 Determination of Soil Microbial Biomass Carbon (Chloroform Fumigation-Extraction Method)

This protocol is adapted from established methods for measuring microbial biomass carbon in soil.

Materials:

• Fresh, sieved soil samples

• Ethanol-free chloroform (B151607)

• 0.5 M K₂SO₄ solution

• Vacuum desiccator

• Shaker

• Centrifuge and centrifuge tubes

• Whatman No. 42 filter paper

• Total Organic Carbon (TOC) analyzer

Procedure:

• Sample Preparation: Weigh two replicate subsamples (e.g., 25 g) of moist soil. One subsample will be fumigated, and the other will serve as the non-fumigated control.

• Fumigation: Place the soil subsamples for fumigation in a vacuum desiccator containing a beaker with ethanol-free chloroform and boiling chips. Evacuate the desiccator until the chloroform boils, then seal and incubate in the dark for 24 hours.

• Chloroform Removal: After incubation, remove the chloroform vapor by repeatedly evacuating and ventilating the desiccator.

• Extraction: Add 100 mL of 0.5 M K₂SO₄ to both the fumigated and non-fumigated soil samples. Shake for 30 minutes.

• Filtration: Centrifuge the soil suspensions and filter the supernatant through Whatman No. 42 filter paper.

• Analysis: Analyze the organic carbon content in the extracts from both fumigated and non-fumigated samples using a TOC analyzer.

• Calculation: Microbial biomass C (Cmic) is calculated as: Cmic = (C_fumigated - C_non-fumigated) / kEC Where kEC is an extraction efficiency factor (commonly 0.45).

5.2 Assay of Soil Dehydrogenase Activity

This protocol is based on the reduction of 2,3,5-triphenyltetrazolium chloride (TTC) to triphenyl formazan (B1609692) (TPF).

Materials:

• Fresh, sieved soil samples

• 3% (w/v) 2,3,5-triphenyltetrazolium chloride (TTC) solution

• Tris buffer (pH 7.4)

• Methanol (B129727)

• Spectrophotometer

Procedure:

• Incubation: To 5 g of soil in a test tube, add 5 mL of 3% TTC solution and 5 mL of Tris buffer. Mix gently.

• Incubate the tubes in the dark at 37°C for 24 hours.

• Extraction: After incubation, add 10 mL of methanol to each tube and shake vigorously to extract the red-colored TPF.

• Filtration: Filter the suspension to obtain a clear red extract.

• Measurement: Measure the absorbance of the extract at 485 nm using a spectrophotometer.

• Calculation: The concentration of TPF is determined from a standard curve, and the dehydrogenase activity is expressed as µg TPF g⁻¹ soil 24 h⁻¹.

5.3 Assay of Soil Urease Activity

This protocol measures the rate of urea (B33335) hydrolysis to ammonia.

Materials:

• Fresh, sieved soil samples

• Urea solution (e.g., 1 M)

• Phosphate (B84403) buffer (pH 7.0)

• 2 M KCl solution

• Indophenol (B113434) reagents

• Spectrophotometer

Procedure:

• Incubation: To 5 g of soil, add 5 mL of phosphate buffer and 1 mL of urea solution.

• Incubate at 37°C for 2 hours.

• Extraction: Stop the reaction and extract the ammonium (B1175870) by adding 50 mL of 2 M KCl and shaking for 30 minutes.

• Filtration: Filter the soil suspension.

• Colorimetric Analysis: Take an aliquot of the filtrate and determine the ammonium concentration using the indophenol blue method.

• Measurement: Measure the absorbance at 636 nm.

• Calculation: Calculate the urease activity as µg NH₄⁺-N g⁻¹ soil h⁻¹.

5.4 Assay of Soil Phosphatase Activity

This protocol uses p-nitrophenyl phosphate (p-NPP) as a substrate.

Materials:

• Fresh, sieved soil samples

• Modified universal buffer (MUB) of appropriate pH (e.g., pH 6.5 for acid phosphatase, pH 11 for alkaline phosphatase)

• p-nitrophenyl phosphate (p-NPP) solution

• 0.5 M CaCl₂

• 0.5 M NaOH

• Spectrophotometer

Procedure:

• Incubation: To 1 g of soil, add 4 mL of MUB, 1 mL of p-NPP solution.

• Incubate at 37°C for 1 hour.

• Reaction Termination and Color Development: After incubation, add 1 mL of 0.5 M CaCl₂ and 4 mL of 0.5 M NaOH to stop the reaction and develop the yellow color of p-nitrophenol.

• Filtration: Filter the suspension.

• Measurement: Measure the absorbance of the filtrate at 400 nm.

• Calculation: The amount of p-nitrophenol released is determined from a standard curve, and phosphatase activity is expressed as µg p-nitrophenol g⁻¹ soil h⁻¹.

Conclusion and Future Research Directions

Fonofos demonstrates a clear inhibitory effect on soil dehydrogenase activity, a key indicator of overall microbial activity. While direct evidence is limited for other enzymes and for shifts in the broader microbial community structure, the available data on other organophosphates suggest that fonofos likely has a multifaceted impact on the soil microbiome. The primary mechanism of action for organophosphates, acetylcholinesterase inhibition, highlights a potential disruption of the soil microfauna, which can have cascading effects on microbial food webs.

Significant knowledge gaps remain regarding the specific effects of fonofos on soil microbial communities. Future research should prioritize:

• Quantitative assessment of fonofos's impact on a wider range of soil enzymes , including urease, phosphatase, and nitrogenase, across different soil types and concentrations.

• Detailed analysis of changes in microbial community structure using high-throughput sequencing methods (e.g., 16S and ITS amplicon sequencing) and PLFA analysis to identify sensitive and tolerant microbial taxa.

• Investigation into the effects of fonofos on key microbial functions , such as nitrogen fixation, nitrification, and denitrification, using quantitative functional assays.

• Elucidation of the specific biochemical pathways involved in the microbial degradation of fonofos to better understand its environmental fate and to identify potential bioremediation strategies.

A more comprehensive understanding of these aspects is crucial for a thorough risk assessment of fonofos and for the development of sustainable agricultural practices that minimize the non-target effects of pesticides on vital soil ecosystems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. agro.icm.edu.pl [agro.icm.edu.pl]
• 4. aatcc.peerjournals.net [aatcc.peerjournals.net]

An In-depth Technical Guide on the Bioaccumulation Potential of Fonofos in Aquatic Ecosystems

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Fonofos is an organophosphate insecticide, now discontinued, that was primarily used for soil applications. Its potential to bioaccumulate in aquatic ecosystems is a key consideration for environmental risk assessment. This technical guide synthesizes the available data on the bioaccumulation of Fonofos, detailing its physicochemical properties, environmental fate, and metabolic pathways. While Fonofos's octanol-water partition coefficient (log Kₒw) of approximately 3.9 suggests a potential for bioconcentration, empirical data indicates a low propensity for significant bioaccumulation in aquatic organisms. This is largely attributed to rapid metabolism and depuration. Conflicting Bioconcentration Factor (BCF) values have been reported, ranging from less than 2 to 300, highlighting the importance of understanding the experimental context. This guide provides a comprehensive overview of these factors, including a standardized experimental protocol for assessing bioaccumulation and visual diagrams of key processes to support further research and assessment.

Physicochemical Properties of Fonofos

The potential for a chemical to bioaccumulate is influenced by its physical and chemical properties, particularly its lipophilicity, which can be estimated by the octanol-water partition coefficient (Kₒw).

Property	Value	Reference(s)
Chemical Name	O-ethyl S-phenyl (RS)-ethylphosphonodithioate	[1]
CAS Number	944-22-9	[2]
Molecular Weight	246.32 g/mol	[2]
Water Solubility	13 - 15.7 mg/L	[2]
Vapor Pressure	28 mPa (at 25°C)	[1]
Log Kₒw (Octanol-Water Partition Coefficient)	3.9 - 3.94	[2][3]
Adsorption Coefficient (Koc)	870	[1]

Note: The Log Kₒw value being greater than 3 suggests a potential for bioconcentration, warranting experimental investigation.[4]

Environmental Fate and Transport

Fonofos is characterized by moderate persistence in soil, with its degradation influenced by soil type, organic matter content, and microbial activity.[3] While it has a strong tendency to adsorb to soil and sediment (indicated by a high Koc value), it can be transported to surface waters via runoff.[3] In the aquatic environment, Fonofos is subject to several degradation processes:

• Hydrolysis: Fonofos is susceptible to hydrolysis, with its half-life being pH-dependent. At 25°C, the hydrolysis half-life ranges from 6.9 weeks at pH 8 to 50 weeks at pH 5.[2]

• Biodegradation: Microbial action is a significant route of degradation in both soil and water.[2]

• Photodegradation: Fonofos can undergo photodegradation, a process that can be enhanced by naturally occurring photosensitizers in the water.[2]

Bioaccumulation Data

The bioaccumulation of Fonofos in aquatic organisms has been assessed through the Bioconcentration Factor (BCF), which measures the accumulation of a chemical from water into an organism. The available data presents conflicting BCF values, indicating that the bioaccumulation potential may be species-specific or dependent on experimental conditions.

Test Organism	Tissue	Bioconcentration Factor (BCF)	Key Findings	Reference(s)
Mosquito fish (Gambusia affinis)	Not specified	< 2	Indicates no significant bioaccumulation.	[2]
Not specified	Whole fish	300	Suggests moderate bioaccumulation potential.	[2]
Not specified	Edible tissues	140	Lower accumulation in muscle tissue compared to the whole body.	[2]
Not specified	Whole fish	Not applicable	90% of the accumulated substance was depurated (eliminated) within 14 days of transfer to clean water.	[2]

The rapid depuration rate observed in one study is a critical finding, as it suggests that even if Fonofos is taken up by fish, it is not retained long-term, thereby limiting its biomagnification potential in the food web.[2] The primary reason for this rapid elimination is efficient metabolic breakdown.[2]

Metabolism in Aquatic Organisms

Organophosphates like Fonofos are readily metabolized by aquatic organisms.[2] The metabolic process is a detoxification pathway that converts the lipophilic parent compound into more water-soluble (hydrophilic) metabolites, which are more easily excreted.

The primary metabolic activation step for Fonofos, conserved across mammals, insects, and likely fish, is oxidative desulfuration.[5] This reaction is catalyzed by cytochrome P450 (CYP) enzymes and flavin-containing monooxygenases (FMO) and results in the formation of Fonofos-oxon.[5] This oxon is a more potent cholinesterase inhibitor but is also susceptible to further hydrolysis. Subsequent degradation involves the cleavage of ester bonds, leading to less toxic, polar compounds that can be readily eliminated.[1][2]

Diagram of Potential Metabolic Pathway

Caption: Potential metabolic pathway of Fonofos in aquatic organisms.

Experimental Protocol: Fish Bioconcentration Study (OECD 305)

Objective: To determine the kinetic BCF (BCFₖ) of Fonofos in a selected fish species under flow-through conditions.

1. Test Organism:

• Species: Rainbow trout (Oncorhynchus mykiss) or Bluegill sunfish (Lepomis macrochirus).

• Source: From a single stock, disease-free, and acclimated to laboratory conditions for at least two weeks.

2. Test Substance and System:

• Test Chemical: ¹⁴C-radiolabeled Fonofos (for ease of detection), dissolved in a suitable carrier solvent if necessary.

• Test System: A flow-through system is required to maintain a constant concentration of Fonofos in the test water.

3. Experimental Phases:

• Uptake Phase (28 days):

  • Fish are exposed to a constant, sublethal concentration of Fonofos in the water.
  • Two test concentrations, differing by a factor of 10, plus a control group are typically used.[6]
  • Water samples are collected daily to verify the Fonofos concentration.
  • Fish samples (e.g., n=4 per sampling point) are collected at increasing time intervals (e.g., day 1, 3, 7, 14, 21, 28).
  • Fish are analyzed for the concentration of the parent compound and major metabolites.

• Depuration Phase (up to 56 days):

  • Surviving fish from the uptake phase are transferred to a clean, Fonofos-free water system.
  • Fish samples are collected at various time points to measure the rate of elimination of the test substance.[7]
  • This phase continues until at least 95% of the substance has been depurated or for a maximum of 56 days.[7]

4. Data Analysis:

• The uptake (k₁) and depuration (k₂) rate constants are calculated using kinetic models.

• The kinetic Bioconcentration Factor (BCFₖ) is calculated as the ratio of the uptake rate constant to the depuration rate constant (BCFₖ = k₁ / k₂).

Diagram of Experimental Workflow

Caption: Standard experimental workflow for a fish bioconcentration study.

Conclusion

The available evidence suggests that Fonofos has a low potential for significant bioaccumulation in aquatic ecosystems. Although its Log Kₒw indicates a possibility of uptake from water, this is counteracted by rapid and efficient metabolism and subsequent depuration by aquatic organisms. The reported BCF values are inconsistent, but the observation of a high depuration rate provides strong evidence against long-term bioconcentration. For future assessments of similar organophosphate compounds, adherence to standardized experimental protocols, such as the OECD 305 guideline, is crucial for generating reliable and comparable data. The primary risk associated with Fonofos in aquatic environments appears to be its high acute toxicity rather than bioaccumulation.

References

• 1. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. Bioaccumulation in fish | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]

Neurotoxic Effects of Fonofos Exposure in Animal Models: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fonofos is an organophosphate insecticide known for its neurotoxic properties, primarily through the inhibition of acetylcholinesterase (AChE). This technical guide provides a comprehensive overview of the neurotoxic effects of Fonofos exposure in various animal models. It summarizes key quantitative data on acute toxicity and chronic exposure levels, details experimental protocols from pivotal studies, and illustrates the underlying molecular pathways and experimental workflows. The primary mechanism of Fonofos neurotoxicity is the irreversible inhibition of AChE, leading to an accumulation of acetylcholine (B1216132) and subsequent overstimulation of cholinergic receptors in the central and peripheral nervous systems. While data specific to Fonofos on secondary mechanisms such as oxidative stress and specific neurobehavioral outcomes are limited, this guide draws upon the broader understanding of organophosphate toxicology to provide a complete picture for researchers. This document is intended to serve as a foundational resource for scientists engaged in neurotoxicity research and the development of potential therapeutic interventions.

Introduction

Fonofos, an organothiophosphate insecticide, has been utilized in agriculture to control soil-borne pests.[1] Like other organophosphates, its mode of action as a pesticide is through potent neurotoxicity.[2] Understanding the detailed neurotoxic effects in animal models is crucial for assessing human health risks and for the development of novel therapeutic strategies against organophosphate poisoning. The primary molecular target of Fonofos is acetylcholinesterase (AChE), an enzyme critical for the hydrolysis of the neurotransmitter acetylcholine.[3][4] Inhibition of AChE leads to a well-characterized cholinergic crisis.[3] This guide synthesizes the available quantitative data, experimental methodologies, and mechanistic pathways related to Fonofos neurotoxicity in preclinical settings.

Quantitative Toxicological Data

The following tables summarize the key quantitative data regarding the toxicity of Fonofos in various animal models.

Table 1: Acute Toxicity of Fonofos in Animal Models

Animal Model	Sex	Route of Administration	LD50	Reference(s)
Rat	Male	Oral	6.8 - 18.5 mg/kg	[5]
Rat	Female	Oral	3.2 - 7.9 mg/kg	[5]
Rat	-	Dermal	147 mg/kg	[5]
Rabbit	Female	Dermal	25 mg/kg	[5]
Guinea Pig	-	Dermal	278 mg/kg	[5]
Mallard Duck	-	Oral	128 mg/kg	[5]
Northern Bobwhite	-	Oral	12 - 14 mg/kg	[5]
Red-winged Blackbird	-	Oral	10 mg/kg	[5]

Table 2: No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect Level (LOAEL) of Fonofos

Animal Model	Study Duration	Effect	NOAEL	LOAEL	Reference(s)
Dog	1-Year Feeding Study	Cholinesterase Inhibition	0.2 mg/kg/day	-	[6]
Rat	-	Cholinesterase Inhibition (brain, serum, and erythrocyte)	0.65 mg/kg/day	2.6 mg/kg/day	[3]
Dog	14-Week Dietary Study	General Toxicity	0.20 mg/kg	-	[5]
Rat	Long-term Reproduction Study	Female Reproductive Ability	2.0 mg/kg/day	-	[5]
Hen	90 Oral Doses	Delayed Neurotoxicity	8 mg/kg	-	[5]

Mechanisms of Neurotoxicity

Primary Mechanism: Acetylcholinesterase Inhibition

The principal mechanism of Fonofos-induced neurotoxicity is the irreversible inhibition of acetylcholinesterase (AChE) through phosphorylation of the serine hydroxyl group at the enzyme's active site.[3] This inactivation of AChE leads to the accumulation of acetylcholine (ACh) in the synaptic cleft, resulting in excessive and prolonged stimulation of muscarinic and nicotinic cholinergic receptors.[3] This cholinergic overstimulation is responsible for the acute signs of Fonofos poisoning, which include tremors, salivation, diarrhea, and respiratory distress.[3][6] The (R)-isomer of Fonofos is a more potent inhibitor of cholinesterase than the (S)-isomer.[3]

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Organophosphate - Wikipedia [en.wikipedia.org]
• 3. epa.gov [epa.gov]
• 4. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 6. epa.gov [epa.gov]

Fonofos: An In-depth Technical Evaluation of its Carcinogenic and Mutagenic Potential

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Carcinogenicity Assessment

The primary basis for the carcinogenicity classification of fonofos comes from long-term bioassays in rodents.

Regulatory Conclusion

The U.S. EPA has classified fonofos as "Group E--Evidence of Non-carcinogenicity for Humans".[4][8] This classification, now termed "Not likely to be carcinogenic to humans," is founded on a lack of evidence of carcinogenic potential in comprehensive long-term feeding studies conducted in both rats and mice.[1][2][3] These studies form the cornerstone of the regulatory stance on fonofos.

Epidemiological and Other Studies

While the evidence from animal bioassays is negative, some epidemiological research presents a more complex picture. A significant study, the Agricultural Health Study (AHS), observed an association between fonofos exposure and prostate cancer, particularly among applicators with a family history of the disease.[7] The same study also noted elevated risk estimates for leukemia.[7] However, the authors and subsequent reviews have emphasized that this epidemiologic evidence is suggestive but insufficient to establish a causal relationship.[7]

Data Summary: Carcinogenicity Studies

Test System	Duration	Route of Administration	Key Findings	Reference
Rats (Male & Female)	2 years	Oral (dietary)	No evidence of cancerous effects at high daily doses.	[6][7]
Mice	2 years	Oral (dietary)	No evidence of carcinogenic potential.	[1][7]

Mutagenicity and Genotoxicity Assessment

A range of in vitro and in vivo assays have been performed to evaluate the mutagenic and genotoxic potential of fonofos. The overall weight of evidence from regulatory-required studies suggests a lack of genotoxic activity.

Summary of Findings

Fonofos has tested negative in a standard battery of genotoxicity tests required for regulatory assessment. These include a bacterial reverse mutation assay (Ames test), an in vitro chromosomal aberration test, and an in vivo mouse micronucleus test.[1] Furthermore, additional studies reported by the EPA found no mutagenic activity in five different microbial assay systems and no induction of unscheduled DNA synthesis (UDS) in human fibroblast cells.[1][6]

However, there are conflicting reports in the scientific literature. One study from 1982 reported fonofos to be mutagenic in Salmonella typhimurium and Saccharomyces cerevisiae, both with and without metabolic activation, while an earlier study from 1979 found it to be negative in the same assays.[7]

Data Summary: Mutagenicity and Genotoxicity Assays

Assay Type	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation	Salmonella typhimurium (Ames Test)	With and without	Negative	[1]
Bacterial Reverse Mutation	Salmonella typhimurium	With and without	Negative	[7] (Simmons, 1979)
Bacterial Reverse Mutation	Salmonella typhimurium	With and without	Positive	[7] (Gentile et al., 1982)
Bacterial Reverse Mutation	Escherichia coli	With and without	Negative	[1]
Mitotic Recombination	Saccharomyces cerevisiae D3	With and without	Negative	[1]
Mitotic Recombination	Saccharomyces cerevisiae	With and without	Positive	[7] (Gentile et al., 1982)
Chromosomal Aberration	Not Specified	Not Specified	Negative	[1]
Unscheduled DNA Synthesis (UDS)	Human Fibroblast (WI-38) cells	With and without	Negative	[1][6]
In vivo Micronucleus Test	Mouse	N/A	Negative	[1]
Differential Toxicity	E. coli & Bacillus subtilis	With and without	Negative	[1]

Experimental Protocols

Detailed protocols for the specific proprietary studies submitted for regulatory evaluation are not publicly available. However, the methodologies for these standard genotoxicity assays are well-established.

Bacterial Reverse Mutation Assay (Ames Test)

This test evaluates the potential of a chemical to induce reverse mutations at a selected locus in several strains of Salmonella typhimurium.

• Strains: Histidine-dependent strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) are selected. These strains have different mutations in the histidine operon and are unable to grow in a histidine-free medium unless a reverse mutation (reversion) occurs.

• Metabolic Activation: The test is conducted both with and without an exogenous metabolic activation system, typically a liver homogenate from rats pre-treated with an enzyme inducer (e.g., Aroclor 1254), known as the S9 mix. This mimics mammalian metabolism.

• Procedure: Fonofos, at various concentrations, is combined with the bacterial tester strain and the S9 mix (or a buffer for the non-activated test) in soft agar (B569324). This mixture is then poured onto a minimal glucose agar plate.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that can now grow in the absence of histidine) is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to a negative control.

In Vitro Chromosomal Aberration Test

This assay identifies agents that cause structural changes to chromosomes in cultured mammalian cells.

• Cell Culture: Mammalian cells, such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes, are cultured.

• Exposure: The cultured cells are exposed to various concentrations of fonofos, both with and without S9 metabolic activation, for a short period (e.g., 3-6 hours). A positive and negative control are run in parallel.

• Harvest and Staining: After exposure and a recovery period, a mitotic inhibitor (e.g., colcemid) is added to arrest cells in the metaphase stage of cell division. Cells are then harvested, treated with a hypotonic solution, fixed, and spread onto microscope slides. The chromosomes are then stained (e.g., with Giemsa).

• Analysis: At least 100 well-spread metaphases per concentration are analyzed under a microscope for structural aberrations, such as chromatid and chromosome gaps, breaks, and exchanges. A statistically significant, dose-dependent increase in the percentage of cells with aberrations indicates a positive result.

In Vivo Mouse Micronucleus Test

This test detects damage to chromosomes or the mitotic apparatus in erythroblasts of mammals, usually mice.

• Dosing: Mice are administered fonofos, typically via oral gavage or intraperitoneal injection, at multiple dose levels. The highest dose is usually near the maximum tolerated dose.

• Sample Collection: At specific time points after treatment (e.g., 24 and 48 hours), bone marrow is extracted from the femur.

• Slide Preparation: The bone marrow is flushed out, and a cell suspension is created. Smears are made on microscope slides, air-dried, and stained with a dye that differentiates between polychromatic erythrocytes (PCEs, immature red blood cells) and normochromatic erythrocytes (NCEs, mature red blood cells).

• Analysis: A large number of PCEs (e.g., 2000 per animal) are scored for the presence of micronuclei, which are small, membrane-bound DNA fragments in the cytoplasm resulting from chromosome breaks or spindle dysfunction. The ratio of PCEs to NCEs is also calculated to assess bone marrow toxicity. A significant, dose-related increase in the frequency of micronucleated PCEs indicates a positive result.

Visualizations: Workflows and Logic

The following diagrams illustrate the logical framework for carcinogenicity assessment and the typical workflow for genotoxicity testing.

Caption: Fonofos Carcinogenicity Assessment Logic.

Caption: Standard Genotoxicity Testing Workflow.

Conclusion

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. nyc.gov [nyc.gov]
• 5. apublica.org [apublica.org]
• 6. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 7. Fonofos Exposure and Cancer Incidence in the Agricultural Health Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pic.int [pic.int]

Endocrine-Disrupting Effects of Fonofos: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fonofos is an organophosphate insecticide known for its high acute toxicity, primarily through the inhibition of acetylcholinesterase. While its neurotoxic effects are well-documented, its potential to act as an endocrine-disrupting chemical (EDC) is less understood and is an area of growing concern for the broader class of organophosphates. This technical guide provides a comprehensive overview of the known toxicological profile of Fonofos and explores its potential endocrine-disrupting effects by examining the mechanisms of action common to organophosphate pesticides. This document summarizes key toxicological data, outlines potential signaling pathways, and provides standardized experimental protocols for future research into the endocrine-disrupting capabilities of Fonofos.

Introduction

Fonofos (O-ethyl S-phenyl ethylphosphonodithioate) is a soil insecticide that was used to control a variety of agricultural pests.[1] Due to its toxicity, its use has been discontinued.[1] Like other organophosphates, the primary mechanism of Fonofos's toxicity is the irreversible inhibition of acetylcholinesterase (AChE), an enzyme critical for nerve function.[1][2] This leads to an accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of nerve endings and potentially fatal consequences.[2]

While the neurotoxicity of organophosphates is the most pronounced effect, there is increasing evidence that some compounds in this class can also interfere with the endocrine system.[3][4] Endocrine disruptors can mimic or block hormones, alter hormone synthesis and metabolism, and interfere with hormone receptor signaling, leading to adverse developmental, reproductive, and neurological effects.[4] This guide will synthesize the available toxicological data for Fonofos and discuss the potential for endocrine disruption based on the known effects of other organophosphates.

Toxicological Profile of Fonofos

The toxicity of Fonofos has been established through numerous studies. Its primary effect is cholinesterase inhibition.[1] The following tables summarize the key quantitative toxicological data for Fonofos.

Table 1: Acute Toxicity of Fonofos

Species	Route	LD50	Reference
Rat (male)	Oral	6.8 - 18.5 mg/kg	[5]
Rat (female)	Oral	3.2 - 7.9 mg/kg	[5]
Rabbit (female)	Dermal	25 mg/kg	[5]
Rat	Dermal	147 mg/kg	[5]
Guinea Pig	Dermal	278 mg/kg	[5]

Table 2: Chronic Toxicity and Reference Doses for Fonofos

Study Type	Species	Effect	NOAEL	RfD	Reference
2-Year Feeding	Dog	Cholinesterase Inhibition	0.2 mg/kg/day	0.002 mg/kg/day	[1][6]
3-Generation Reproduction	Rat	No adverse effects observed	1.58 mg/kg/day	-	[1]
Developmental	Rat	No developmental effects	2 mg/kg/day	-	[7]

Primary Mechanism of Action: Cholinesterase Inhibition

The primary mechanism of Fonofos toxicity is the inhibition of acetylcholinesterase (AChE). This process is well-understood and is depicted in the following workflow.

Fonofos's primary mechanism of action: Acetylcholinesterase inhibition.

Potential Endocrine-Disrupting Mechanisms of Organophosphates

While direct evidence for Fonofos is limited, studies on other organophosphates suggest several potential pathways for endocrine disruption. These mechanisms are generally not as potent as the primary neurotoxic effects but can occur at lower exposure levels.

Effects on Steroidogenesis

Some organophosphates have been shown to interfere with the synthesis of steroid hormones such as testosterone (B1683101) and estradiol.[8] This can occur through the inhibition of key enzymes in the steroidogenic pathway.

Interaction with Hormone Receptors

Certain organophosphates and their metabolites may bind to estrogen and androgen receptors, acting as either agonists or antagonists.[3] This can disrupt normal hormone signaling.

Thyroid Hormone Disruption

There is evidence that some organophosphates can alter thyroid hormone levels, potentially leading to hypothyroidism.[9][10] The mechanisms may involve interference with hormone synthesis, transport, or metabolism.[11]

The following diagram illustrates these potential endocrine-disrupting pathways for the organophosphate class of pesticides.

Potential endocrine-disrupting pathways of organophosphate pesticides.

Experimental Protocols for Assessing Endocrine Disruption

To investigate the potential endocrine-disrupting effects of Fonofos, a battery of in vitro and in vivo assays can be employed. The following are examples of standard protocols.

In Vitro Assays

• Receptor Transactivation Assays:

  • Objective: To determine if Fonofos can activate or inhibit estrogen and androgen receptors.

  • Methodology: Utilize cell lines (e.g., Chinese hamster ovary cells) transfected with human estrogen receptor (hERα and hERβ) or androgen receptor (hAR) along with a reporter gene (e.g., luciferase).[12] Cells are exposed to a range of Fonofos concentrations, and receptor activation is quantified by measuring the reporter gene expression.[12]

• H295R Steroidogenesis Assay:

  • Objective: To assess the effects of Fonofos on the production of steroid hormones.

  • Methodology: The H295R human adrenocortical carcinoma cell line, which expresses all the key enzymes for steroidogenesis, is used.[13][14] Cells are exposed to Fonofos, and the levels of various steroid hormones (e.g., testosterone, estradiol, progesterone) in the cell culture medium are measured using techniques like LC-MS/MS.[13][14]

• Aromatase Activity Assay:

  • Objective: To measure the direct effect of Fonofos on the activity of aromatase (CYP19), a key enzyme in estrogen synthesis.

  • Methodology: Aromatase activity can be measured using human placental microsomes or recombinant aromatase.[15] The conversion of a substrate (e.g., androstenedione) to an estrogen is quantified in the presence and absence of Fonofos.[15]

In Vivo Assays

• Rodent Uterotrophic Assay:

  • Objective: To assess the estrogenic activity of Fonofos in a living organism.

  • Methodology: Immature or ovariectomized female rats are treated with Fonofos for a short period. An increase in uterine weight compared to a control group indicates an estrogenic effect.

• Hershberger Assay:

  • Objective: To screen for androgenic or anti-androgenic activity.

  • Methodology: Peripubertal castrated male rats are administered Fonofos with or without a reference androgen (e.g., testosterone propionate). Changes in the weights of androgen-dependent tissues (e.g., seminal vesicles, prostate) are measured.

• Reproductive/Developmental Toxicity Studies:

  • Objective: To evaluate the effects of Fonofos on fertility, reproduction, and development across generations.

  • Methodology: As per OECD Test Guideline 416, multiple generations of rodents are exposed to Fonofos, and various reproductive and developmental endpoints are assessed, including fertility, gestation length, litter size, and offspring viability and development.

The following diagram outlines a general workflow for screening a compound like Fonofos for endocrine-disrupting activity.

Experimental workflow for endocrine disruptor screening.

Conclusion

Fonofos is a potent neurotoxin with a well-established mechanism of action through acetylcholinesterase inhibition. While direct evidence of its endocrine-disrupting effects is currently lacking, the broader class of organophosphate pesticides has been shown to interfere with the endocrine system through various mechanisms, including altered steroidogenesis, interaction with hormone receptors, and disruption of thyroid hormone homeostasis.

Given the potential for these effects, further research using the standardized protocols outlined in this guide is warranted to fully characterize the endocrine-disrupting potential of Fonofos. A comprehensive understanding of these effects is crucial for a complete risk assessment and for the development of safer alternatives in the future. This technical guide serves as a foundational resource for researchers and professionals dedicated to advancing our knowledge in this critical area of toxicology and drug development.

References

• 1. epa.gov [epa.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. beyondpesticides.org [beyondpesticides.org]
• 5. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. epa.gov [epa.gov]
• 8. ovid.com [ovid.com]
• 9. asjp.cerist.dz [asjp.cerist.dz]
• 10. researchgate.net [researchgate.net]
• 11. The Link Between Pesticides and Thyroid Health | Dr. Hagmeyer [drhagmeyer.com]
• 12. Screening for estrogen and androgen receptor activities in 200 pesticides by in vitro reporter gene assays using Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. High-Throughput Screening of Chemical Effects on Steroidogenesis Using H295R Human Adrenocortical Carcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. oecd.org [oecd.org]
• 15. Effects of currently used pesticides in assays for estrogenicity, androgenicity, and aromatase activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

The Unseen Toll: A Technical Guide to the Developmental and Reproductive Toxicity of Fonofos

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fonofos, a now-canceled organophosphate insecticide, presents a legacy of toxicological concern, particularly regarding its impact on developmental and reproductive health. This technical guide provides an in-depth analysis of the available scientific data on Fonofos, focusing on its quantitative toxicological endpoints, the experimental methodologies used to determine them, and the underlying mechanisms of its toxicity. The primary mechanism of Fonofos-induced toxicity is the irreversible inhibition of acetylcholinesterase (AChE), leading to a cascade of neurological and systemic effects. This document summarizes key studies, presents data in a structured format for comparative analysis, and visualizes the principal toxicological pathway and experimental workflows to offer a comprehensive resource for the scientific community.

Introduction

Fonofos is an organothiophosphate insecticide that was historically used for the control of soil-dwelling insects.[1] Although its registration has been canceled, understanding its toxicological profile remains crucial for assessing the risks associated with residual environmental contamination and for informing the development of safer alternatives. Like other organophosphates, the primary mode of action for Fonofos is the inhibition of acetylcholinesterase (AChE), an enzyme critical for the proper functioning of the nervous system.[2] The accumulation of acetylcholine (B1216132) (ACh) at nerve synapses leads to overstimulation of cholinergic receptors, resulting in a range of acute and chronic toxic effects.[2] This guide focuses specifically on the developmental and reproductive consequences of Fonofos exposure.

Quantitative Toxicity Data

The developmental and reproductive toxicity of Fonofos has been evaluated in several animal studies, primarily in rats and mice. The key toxicological endpoints, including the No-Observed-Adverse-Effect Level (NOAEL) and the Lowest-Observed-Adverse-Effect Level (LOAEL), are summarized below.

Table 1: Developmental Toxicity of Fonofos

Species	Study Type	Dosing	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Key Developmental Effects at LOAEL	Reference
Rat	Prenatal Developmental Toxicity	Gavage	2	4	Slight dilation of the fourth brain ventricle.	[3]
Mouse	Prenatal Developmental Toxicity	Gavage	6	-	Increased incidence of variant sternebrae ossifications.	[3]

Table 2: Reproductive Toxicity of Fonofos

Species	Study Type	Dosing	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Key Reproductive Effects at LOAEL	Reference
Rat	Three-Generation Reproduction	Dietary	1.58	>1.58	No treatment-related adverse effects observed at the highest dose tested.	[1]

Experimental Protocols

Detailed experimental protocols for the specific historical studies on Fonofos, such as the three-generation study in rats by Woodard et al. (1968), are not extensively available in the public domain. However, the methodologies employed would have generally followed the principles of reproductive and developmental toxicity testing guidelines of the era, which have since evolved into standardized OECD guidelines. The following descriptions are based on these established guidelines and any specific details available for the Fonofos studies.

Three-Generation Reproductive Toxicity Study (Rat)

This study design, similar to what would be outlined in OECD Guideline 415 (One-Generation Reproduction Toxicity Study) and its historical multi-generational counterparts, is intended to evaluate the effects of a substance on male and female reproductive performance and on the growth and development of offspring over multiple generations.[4]

• Test Animals: Typically, a rodent species like the Sprague-Dawley or Wistar rat is used.

• Administration: Fonofos was administered through the diet at concentrations of 0, 10, and 31.6 ppm, which were equivalent to approximately 0, 0.5, and 1.58 mg/kg/day.[1]

• Exposure Period: For each of the three generations (F0, F1, and F2), males and females are exposed to the test substance for a pre-mating period, during mating, and for females, throughout gestation and lactation.

• Endpoints Evaluated:

  • Parental Animals: Clinical observations, body weight, food consumption, mating performance, fertility, gestation length, and parturition. Gross necropsy and histopathology of reproductive organs are also performed.

  • Offspring: Viability, litter size, sex ratio, body weight, and developmental landmarks. A subset of offspring from each generation is selected to become the parental animals for the subsequent generation.

Prenatal Developmental Toxicity Study (Rat and Mouse)

These studies, aligned with the principles of OECD Guideline 414 (Prenatal Developmental Toxicity Study) , are designed to assess the potential of a substance to cause adverse effects on the developing embryo and fetus following exposure of the pregnant female.[5][6]

• Test Animals: Pregnant rats and mice were used in the Fonofos studies.

• Administration: The test substance is typically administered by oral gavage.

• Exposure Period: Dosing occurs during the period of major organogenesis (gestation days 6 through 15 in rats and mice).

• Endpoints Evaluated:

  • Maternal: Clinical signs of toxicity, body weight, food consumption, and uterine contents (number of corpora lutea, implantations, resorptions, and live/dead fetuses).

  • Fetal: Body weight, sex, and detailed external, visceral, and skeletal examinations for malformations and variations. In the case of Fonofos, specific observations included the ossification of the sternebrae and the morphology of the brain ventricles.[3]

Acetylcholinesterase Inhibition Assay

The primary mechanism of Fonofos toxicity is the inhibition of AChE. An in vitro assay to determine the inhibitory potential of a compound on AChE activity is a key experimental protocol.

• Principle: Based on Ellman's method, the assay measures the activity of AChE by monitoring the production of thiocholine (B1204863) from the substrate acetylthiocholine (B1193921). Thiocholine reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, which is quantified spectrophotometrically.

• Procedure:

  • Prepare a series of dilutions of Fonofos.

  • In a 96-well plate, add a buffer solution, the AChE enzyme, and the Fonofos dilution (or vehicle control).

  • Pre-incubate to allow the inhibitor to interact with the enzyme.

  • Add DTNB to all wells.

  • Initiate the reaction by adding the acetylthiocholine substrate.

  • Immediately measure the change in absorbance at 412 nm over time using a microplate reader.

• Data Analysis: The rate of the reaction is proportional to the AChE activity. The percentage of inhibition by Fonofos is calculated by comparing the reaction rate in the presence of the inhibitor to the rate in the control wells. This allows for the determination of the half-maximal inhibitory concentration (IC50).

Signaling Pathways and Experimental Workflows

Acetylcholinesterase Inhibition Pathway

The principal mechanism of Fonofos toxicity is the inhibition of acetylcholinesterase, leading to an accumulation of acetylcholine and subsequent overstimulation of cholinergic receptors. This pathway is central to the neurotoxic effects that can underlie developmental and reproductive toxicity.

Acetylcholinesterase inhibition pathway by Fonofos.

Experimental Workflow for Developmental Toxicity Assessment

The following diagram illustrates a generalized workflow for a prenatal developmental toxicity study, consistent with OECD Guideline 414.

Generalized workflow for a prenatal developmental toxicity study.

Discussion of Toxicological Effects

The data indicate that Fonofos can induce developmental effects in both rats and mice at doses that are maternally toxic. In rats, a slight dilation of the fourth brain ventricle was observed at 4 mg/kg/day, suggesting a potential for neurodevelopmental toxicity.[3] In mice, skeletal variations were noted at 6 mg/kg/day.[3] It is important to note that a developmental neurotoxicity study with Fonofos has not been conducted to further assess this endpoint.[1]

In a three-generation reproductive study in rats, no adverse effects on reproduction were observed at the highest dose tested (1.58 mg/kg/day), suggesting that Fonofos may not be a primary reproductive toxicant at these exposure levels in this species.[1]

The primary mechanism of Fonofos toxicity, AChE inhibition, is well-established for organophosphates.[2] The resulting accumulation of acetylcholine can disrupt the delicate signaling required for normal development of the nervous system. Beyond direct neurotoxicity, organophosphate exposure has also been associated with oxidative stress and alterations in reproductive hormone levels, which can contribute to reproductive dysfunction.[7][8] However, specific studies linking these secondary mechanisms directly to Fonofos-induced reproductive and developmental toxicity are limited.

Conclusion

References

• 1. epa.gov [epa.gov]
• 2. catalog.labcorp.com [catalog.labcorp.com]
• 3. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 4. oecd.org [oecd.org]
• 5. catalog.labcorp.com [catalog.labcorp.com]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]

Ecological Risk Assessment of Fonofos in Terrestrial Environments: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Fonofos is an organophosphate insecticide that has been voluntarily canceled and is no longer commercially available in the United States.[1] This document is intended for informational and research purposes only.

Executive Summary

Fonofos, a non-systemic organophosphate insecticide, poses a significant ecological risk to terrestrial environments due to its high acute toxicity to a broad range of non-target organisms. As a potent acetylcholinesterase (AChE) inhibitor, its primary mode of action disrupts the nervous system of invertebrates and vertebrates alike. This guide provides a comprehensive overview of the ecological risks associated with Fonofos, summarizing key toxicity data, outlining experimental protocols for risk assessment, and illustrating the toxicological pathways. The information presented is intended to support researchers, scientists, and professionals in understanding the environmental impact of organophosphate insecticides.

Physicochemical Properties and Environmental Fate

Fonofos is a clear, light-yellow liquid with a distinct aromatic odor.[1] Its environmental persistence is moderate and influenced by soil type, organic matter content, rainfall, and sunlight.[2] While it has low water solubility, it is miscible with most organic solvents. Fonofos is moderately to essentially immobile in soil, with a tendency to adsorb to organic matter, which can reduce its potential for leaching into groundwater.[1][3] However, it can be transported to surface waters via runoff.[2] Biodegradation by soil microorganisms is a major route of degradation.[1]

Table 1: Physicochemical Properties of Fonofos

Property	Value	Reference
Chemical Name	O-ethyl S-phenyl ethylphosphonodithioate	[2]
CAS Number	944-22-9	[2]
Molecular Formula	C₁₀H₁₅OPS₂	[4]
Molecular Weight	246.3 g/mol	[4]
Water Solubility	Low	[4]
Log Kow	3.9	[4]
Vapor Pressure	2.1 x 10⁻⁴ mmHg at 25°C	[4]
Soil Half-life	Moderately persistent	[2]

Ecotoxicity to Terrestrial Organisms

Fonofos exhibits high toxicity to a wide range of terrestrial organisms, including mammals, birds, and soil invertebrates. Its primary mechanism of toxicity is the irreversible inhibition of acetylcholinesterase (AChE), an enzyme crucial for the breakdown of the neurotransmitter acetylcholine (B1216132).[1] This leads to the accumulation of acetylcholine at nerve synapses, causing overstimulation of muscarinic and nicotinic receptors and resulting in neurotoxicity.[5][6][7]

Terrestrial Invertebrates

Table 2: Acute Toxicity of Selected Organophosphates to Eisenia fetida

Insecticide	48h LC50 (µg/cm²) (Contact Filter Paper)	Reference
Phorate	20	[9][11]
Profenofos	3.55 - 4.56	[9][11]
Various Organophosphates	3.64 - 75.75	[8]

Birds

Fonofos is highly toxic to birds. Acute oral toxicity studies have demonstrated lethal effects at low doses. While specific chronic and reproductive toxicity data (NOAEC) for Fonofos are limited in the available literature, the potential for adverse reproductive effects from organophosphate exposure is a significant concern.[12][13][14]

Table 3: Avian Toxicity of Fonofos

Species	Endpoint	Value	Reference
Mallard duck (Anas platyrhynchos)	Acute Oral LD50	16.9 - 128 mg/kg	[15]
Northern bobwhite quail (Colinus virginianus)	Acute Oral LD50	12 - 14 mg/kg	[15]
Red-winged blackbird (Agelaius phoeniceus)	Acute Oral LD50	10 mg/kg	[15]
Japanese quail (Coturnix japonica)	5-day Dietary LC50	284 ppm	[15]

Field studies have documented mortality in waterfowl and secondary poisoning in raptors due to the use of granular Fonofos formulations.[16]

Mammals

Fonofos is highly toxic to mammals via oral and dermal routes of exposure.[15]

Table 4: Mammalian Toxicity of Fonofos

Species	Endpoint	Value	Reference
Rat (male)	Acute Oral LD50	6.8 - 18.5 mg/kg	[15]
Rat (female)	Acute Oral LD50	3.2 - 7.9 mg/kg	[15]
Rabbit (female)	Dermal LD50	25 mg/kg	[15]
Rat	Dermal LD50	147 mg/kg	[15]
Guinea pig	Dermal LD50	278 mg/kg	[15]
Rat	3-generation reproduction NOEL	31.6 ppm (highest dose tested)	[17]
Dog	2-year feeding study NOEL	8 ppm	[17]

Terrestrial Plants

Specific phytotoxicity data (EC50, NOEC) for Fonofos on various plant species is not extensively available in the reviewed literature. However, one study on Vigna radiata (mung bean) seedlings indicated that Profenofos, a related organophosphate, caused significant reductions in morphological traits and pigment concentrations.[18][19] Standardized testing protocols, such as OECD Guideline 208, are used to assess the potential for pesticides to affect seedling emergence and growth.[7][8][20]

Soil Microorganisms

Fonofos can impact soil microbial communities and their functions. Studies have shown that Fonofos can decrease the populations of fungi and aerobic nitrogen-fixers, while increasing denitrifying bacteria.[3][21] Such alterations can affect crucial soil processes like nitrogen cycling.[12][22]

Experimental Protocols

Standardized guidelines from the Organisation for Economic Co-operation and Development (OECD) are widely used to assess the ecological risk of chemicals.

Earthworm Acute Toxicity Test (OECD Guideline 207)

This test evaluates the acute toxicity of substances to earthworms (Eisenia fetida).[9]

• Principle: Adult earthworms are exposed to the test substance in an artificial soil substrate over a 14-day period.

• Methodology:

  • Test Substance Preparation: The test substance is thoroughly mixed into the artificial soil at a range of concentrations.

  • Exposure: A defined number of adult earthworms (typically 10) are introduced into each test container with the treated soil.

  • Test Conditions: The test is conducted under controlled temperature (20 ± 2 °C) and lighting (continuous light) for 14 days.

  • Observations: Mortality is assessed at 7 and 14 days. Sub-lethal effects, such as changes in behavior and body weight, are also recorded.

• Endpoints: The primary endpoint is the 14-day LC50 (lethal concentration for 50% of the population). The No-Observed-Effect Concentration (NOEC) can also be determined.

Terrestrial Plant Test: Seedling Emergence and Seedling Growth (OECD Guideline 208)

This guideline is used to assess the effects of chemicals on seedling emergence and early growth of terrestrial plants.[7][8][20]

• Principle: Seeds of selected plant species are exposed to the test substance in or on the soil, and effects on emergence and growth are observed over a period of 14 to 21 days.

• Methodology:

  • Test Species: A minimum of three plant species from different families are typically used.

  • Test Substance Application: The test substance is either incorporated into the soil or sprayed onto the soil surface.

  • Exposure: Seeds are sown in pots containing the treated soil.

  • Test Conditions: The test is conducted in a controlled environment with specific temperature, humidity, and light conditions.

  • Observations: Seedling emergence is recorded daily. At the end of the test, shoot height and shoot dry weight are measured. Visual signs of phytotoxicity are also noted.

• Endpoints: The primary endpoints are the EC50 (effective concentration causing a 50% effect) for seedling emergence and growth inhibition (biomass and height). The NOEC can also be determined.

Signaling Pathways and Experimental Workflows

Acetylcholinesterase Inhibition Pathway

The primary mechanism of Fonofos toxicity is the inhibition of acetylcholinesterase (AChE). This leads to an accumulation of acetylcholine (ACh) in the synaptic cleft, resulting in continuous stimulation of muscarinic and nicotinic acetylcholine receptors (mAChRs and nAChRs).

References

• 1. Aquatic hazard assessment of the organophosphate insecticide fonofos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fonofos (Ref: N-2790) [sitem.herts.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Organophosphate-Pesticide-Mediated Immune Response Modulation in Invertebrates and Vertebrates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. boerenlandvogels.nl [boerenlandvogels.nl]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. Frontiers | Effects of Three Pesticides on the Earthworm Lumbricus terrestris Gut Microbiota [frontiersin.org]
• 11. soeagra.com [soeagra.com]
• 12. abcbirds.org [abcbirds.org]
• 13. Avian toxicity reference values for perfluorooctane sulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Evaluation of the avian acute oral and sub-acute dietary toxicity test for pesticide registration - PMC [pmc.ncbi.nlm.nih.gov]
• 15. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 16. researchgate.net [researchgate.net]
• 17. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 18. researchgate.net [researchgate.net]
• 19. PHYTOTOXICITY OF PROFENOFOS 50% EC (C URACRON 50 EC) TO VIGNA RADIATA L. SEEDLINGS: I. STUDIES ON MORPHOLOGY AND PIGMENTS | Semantic Scholar [semanticscholar.org]
• 20. Direct actions of organophosphate anticholinesterases on nicotinic and muscarinic acetylcholine receptors. | Semantic Scholar [semanticscholar.org]
• 21. agro.icm.edu.pl [agro.icm.edu.pl]
• 22. mdpi.com [mdpi.com]

Fonofos and its Impact on Avian Species: A Technical Guide to Primary and Secondary Poisoning

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Fonofos, an organophosphate insecticide, has been identified as a significant threat to avian species through both direct ingestion (primary poisoning) and the consumption of contaminated prey (secondary poisoning). This technical guide provides an in-depth analysis of the toxicological effects of Fonofos on birds, with a focus on its mechanism of action, key experimental findings, and detailed methodologies for research and assessment. Quantitative data from various studies are presented in structured tables for comparative analysis. Furthermore, this guide includes detailed experimental protocols and visual diagrams of relevant pathways and workflows to support further research in this area.

Introduction to Fonofos Avian Toxicity

Fonofos (O-ethyl S-phenyl ethylphosphonodithioate) is a nonsystemic organophosphate insecticide that exerts its toxic effects through the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1] The use of granular formulations of Fonofos in agricultural settings has been linked to significant avian mortality. Birds may mistake the granules for grit or seeds, leading to primary poisoning. Waterfowl are particularly susceptible to this route of exposure in treated fields.[2][3] Raptors and other avian scavengers are then exposed to Fonofos by preying on contaminated waterfowl or other affected animals, resulting in secondary poisoning.[2][3][4]

Quantitative Toxicity Data

The acute toxicity of Fonofos to various avian species has been determined through laboratory studies. The median lethal dose (LD50) is a common measure of acute toxicity, representing the dose required to kill 50% of a test population.

Parameter	Species	Value	Reference(s)
Acute Oral LD50	Mallard (Anas platyrhynchos)	16.9 mg/kg	[2]
Northern Bobwhite (Colinus virginianus)	12-14 mg/kg
Red-winged Blackbird (Agelaius phoeniceus)	10 mg/kg
5-day Dietary LC50	Japanese Quail (Coturnix japonica)	284 ppm

Field studies have provided critical data on the real-world impact of Fonofos on avian populations, particularly concerning cholinesterase (ChE) inhibition and residue levels in deceased animals.

Parameter	Species	Finding	Location/Study Details	Reference(s)
Brain ChE Inhibition	Waterfowl	Average 74% inhibition (range: 69-78%) in five individuals with severely depressed activity.	Lower Fraser Valley, Canada (1994-1999)	[4][5]
Fonofos Residue in GI Tract	Mallard (Anas platyrhynchos)	49 µg/g in the gastrointestinal tract of a deceased mallard.	Found in a field treated with granular Fonofos.	[4][5]
Fonofos Residue in Ingesta	Bald Eagle (Haliaeetus leucocephalus)	35 µg/g, 13 µg/g, and 0.66 µg/g in three individuals admitted to a rehabilitation center.	Lower Fraser Valley, Canada (1994-1999)	[4]

Mechanism of Action: Acetylcholinesterase Inhibition

Fonofos, like other organophosphate insecticides, acts by inhibiting the enzyme acetylcholinesterase (AChE). AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132) (ACh) at cholinergic synapses and neuromuscular junctions.

The inhibition of AChE by Fonofos leads to an accumulation of ACh in the synaptic cleft. This results in continuous stimulation of cholinergic receptors, leading to a state of hyperstimulation of the nervous system. The clinical signs of Fonofos poisoning in birds, such as tremors, convulsions, and respiratory distress, are a direct consequence of this mechanism. The binding of the phosphate (B84403) group of Fonofos to the serine hydroxyl group in the active site of AChE is essentially irreversible, leading to a long-lasting toxic effect.

Mechanism of Acetylcholinesterase Inhibition by Fonofos.

Experimental Protocols

Avian Acute Oral Toxicity Test (Modified from OECD Guideline 223)

This protocol outlines the determination of the acute oral LD50 of Fonofos in an avian species.

1. Test Animals:

• Species: Northern Bobwhite (Colinus virginianus) or Mallard (Anas platyrhynchos), 16 to 24 weeks old.

• Acclimation: Acclimate birds to the housing and environmental conditions for at least 7 days prior to testing.

• Health: Use only healthy, non-debilitated birds.

2. Housing and Environmental Conditions:

• Caging: House birds individually or in small groups in cages of sufficient size.

• Temperature and Humidity: Maintain appropriate temperature and humidity for the species.

• Photoperiod: Provide a controlled photoperiod (e.g., 10 hours light, 14 hours dark).

• Diet: Provide a standard commercial avian diet and water ad libitum, except for a brief fasting period before dosing.

3. Dosing and Administration:

• Dose Preparation: Prepare a solution or suspension of Fonofos in a suitable vehicle (e.g., corn oil).

• Fasting: Fast the birds for approximately 15 hours before dosing.

• Administration: Administer the dose directly into the crop or esophagus using a gavage tube.

• Dose Levels: Conduct a range-finding study to determine the appropriate dose levels for the definitive test. The definitive test should include at least five dose levels and a control group.

4. Observations:

• Frequency: Observe birds frequently on the day of dosing and at least once daily for 14 days thereafter.

• Parameters: Record mortality, clinical signs of toxicity (e.g., lethargy, convulsions, wing droop), body weight, and food consumption.

5. Necropsy:

• Conduct a gross necropsy on all birds that die during the study and on all surviving birds at the termination of the study.

6. Data Analysis:

• Calculate the LD50 and its 95% confidence limits using appropriate statistical methods (e.g., probit analysis).

References

• 1. Determination of 66 pesticide residues in livestock products using QuEChERS and GC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. catalog.labcorp.com [catalog.labcorp.com]
• 3. imedpub.com [imedpub.com]
• 4. oecd.org [oecd.org]
• 5. Case histories of bald eagles and other raptors killed by organophosphorus insecticides topically applied to livestock - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Determination of Fonofos in Soil and Water

Introduction

Fonofos is an organothiophosphate insecticide and soil fumigant previously used to control a variety of soil-borne insects. Due to its toxicity and potential for environmental contamination, sensitive and reliable analytical methods are essential for monitoring its presence in soil and water samples. These application notes provide detailed protocols for the extraction, cleanup, and quantification of Fonofos using gas chromatography (GC), the most common analytical technique for this compound.

Data Presentation: Quantitative Performance of Analytical Methods

The following tables summarize the quantitative performance data for Fonofos analysis in soil and water matrices, compiled from various validated methods.

Table 1: Method Performance for Fonofos Detection in Soil

Parameter	Method	Value	Reference
Limit of Detection (LOD)	GC-MSD	0.01 ppm	[1]
Limit of Quantification (LOQ)	GC-MSD	Not Specified
Recovery	GC-MSD	77-109% (at 0.01-10.0 ppm)	[1]
Linearity Range	GC-MSD	0.01 - 10.0 ppm	[1]

Table 2: Method Performance for Fonofos Detection in Water

Parameter	Method	Value	Reference
Method Detection Limit (MDL)	EPA Method 526 (GC/MS)	0.022 - 0.06 µg/L	[2]
Limit of Quantification (LOQ)	Not Specified	Not Specified
Recovery	EPA Method 526 (GC/MS)	89 - 109%	[2]
Linearity Range	GC-MSD	0.1 - 10 µg/L	[3]

Experimental Protocols

Protocol 1: Analysis of Fonofos in Soil by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the extraction and analysis of Fonofos from soil samples.

1. Sample Preparation

• Air-dry the soil sample at room temperature until it is friable.

• Remove any large debris such as stones and plant matter.

• Pulverize the soil using a mortar and pestle.[4]

• Pass the pulverized soil through a 2-mm sieve.[5]

• Store the homogenized sample in a clean, labeled container at 4°C until extraction.

2. Extraction

• Weigh 25 g of the prepared soil sample into a glass bottle with a Teflon-lined cap.[1]

• Add 25 mL of distilled water to the soil sample.[1]

• Add 25 mL of toluene (B28343) to the bottle.[1]

• Cap the bottle tightly and shake vigorously on a mechanical shaker for at least 1 hour.

• After shaking, allow the phases to separate. If necessary, centrifuge the sample at 2000 rpm for 10 minutes to achieve a clean separation.[1]

• Carefully collect the upper toluene layer for analysis.

3. Instrumental Analysis (GC-MS)

• Instrumentation: A gas chromatograph equipped with a mass selective detector (MSD).[1]

• Column: A capillary column suitable for pesticide analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Injector: Splitless mode, 250°C.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 20°C/min to 150°C.

  • Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

• MSD Parameters:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: m/z 50-450.

  • Selected Ion Monitoring (SIM) is recommended for higher sensitivity and selectivity. Key ions for Fonofos are m/z 137, 109, and 246.[1]

4. Calibration

• Prepare a stock solution of Fonofos in toluene.

• Create a series of working standard solutions by serially diluting the stock solution with toluene to cover the expected concentration range of the samples (e.g., 0.01 to 10.0 µg/mL).[1]

• Inject the standards into the GC-MS to generate a calibration curve.

5. Quantification

• Inject the toluene extract from the soil sample into the GC-MS.

• Identify Fonofos based on its retention time and the presence of characteristic ions.

• Quantify the concentration of Fonofos in the extract by comparing its peak area to the calibration curve.

• Calculate the final concentration in the soil sample, taking into account the initial sample weight and extraction volume.

Protocol 2: Analysis of Fonofos in Water by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the procedure for determining Fonofos concentrations in water samples.

1. Sample Preparation and Extraction

• Collect the water sample in a clean glass container.

• To a 200 mL water sample in a separatory funnel, add 20 mg of sodium bisulfite to prevent degradation of the analyte.[3]

• Add 25 mL of toluene and 5 mL of methylene (B1212753) chloride to the sample.[3]

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate.

• Drain the lower aqueous layer and collect the organic layer.

• Repeat the extraction of the aqueous layer with a fresh portion of the toluene/methylene chloride mixture.

• Combine the organic extracts.

2. Extract Concentration

• Dry the combined organic extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1.0 mL using a gentle stream of nitrogen.[3] Caution: Do not evaporate to dryness.[3]

3. Instrumental Analysis (GC-MS)

• Follow the same instrumental conditions as described in Protocol 1 for soil analysis.

4. Calibration and Quantification

• Prepare calibration standards in a toluene:methylene chloride (5:1) mixture to match the sample matrix.[3]

• Follow the calibration and quantification steps as outlined in Protocol 1.

Visualizations

Caption: Workflow for Fonofos analysis in soil samples.

Caption: Workflow for Fonofos analysis in water samples.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. Determination of Organophosphorus Pesticides in Soil by Dispersive Liquid–Liquid Microextraction and Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Note: High-Throughput Analysis of Fonofos Residues Using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the determination of Fonofos, an organophosphate insecticide, in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction technique, providing a reliable workflow for high-throughput screening and accurate quantification of Fonofos residues. This methodology is particularly relevant for food safety, environmental monitoring, and toxicological studies.

Introduction

Fonofos is a broad-spectrum, non-systemic organophosphate insecticide and soil fumigant previously used to control a variety of soil-dwelling and foliar insects on a range of agricultural commodities. Due to its potential toxicity and persistence in the environment, regulatory bodies have established maximum residue limits (MRLs) for Fonofos in food and environmental samples. Accurate and sensitive analytical methods are crucial for monitoring compliance with these regulations and ensuring consumer safety.

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is a powerful and widely used technique for the analysis of volatile and semi-volatile organic compounds like Fonofos. The high separation efficiency of gas chromatography combined with the sensitive and selective detection of mass spectrometry makes it an ideal choice for the analysis of pesticide residues in complex matrices. For enhanced selectivity and to minimize matrix interference, tandem mass spectrometry (GC-MS/MS) is often the preferred technique.

Experimental Protocols

Sample Preparation (QuEChERS Method)

The QuEChERS method is a streamlined and effective approach for the extraction and cleanup of pesticide residues from a wide variety of sample matrices.

1. Homogenization:

• Weigh 10-15 g of a representative homogenized sample into a 50 mL centrifuge tube.

• For dry samples (e.g., grains, soil), add an appropriate amount of reagent water to rehydrate the sample before proceeding.

2. Extraction:

• Add 10 mL of acetonitrile (B52724) to the centrifuge tube. For certain matrices, 1% acetic acid in acetonitrile can be used to improve the recovery of some pesticides.

• Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing.

3. Salting Out:

• Add 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl) to the tube. The addition of salts induces phase separation between the aqueous and organic layers.

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.

4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing primary secondary amine (PSA) sorbent and anhydrous MgSO₄. PSA is effective at removing polar matrix components such as organic acids, sugars, and fatty acids.

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at a high speed (e.g., 10,000 rpm) for 2 minutes.

• The resulting supernatant is the final extract. Filter the extract through a 0.22 µm syringe filter into a GC vial for analysis.

GC-MS/MS Instrumental Analysis

A gas chromatograph coupled to a tandem quadrupole mass spectrometer (GC-MS/MS) is recommended for optimal selectivity and sensitivity. The following are typical instrumental parameters that can be used as a starting point for method development.

Table 1: GC-MS/MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Inlet Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 - 1.2 mL/min (constant flow)
Oven Temperature Program	Initial temperature 80°C, hold for 1 min, ramp at 10°C/min to 280°C, hold for 10 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Data Presentation

Quantitative analysis of Fonofos is typically performed in the Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

Table 2: Fonofos Mass Spectrometry Parameters

Analyte	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Fonofos	~6.11[1]	246.03[1]	137.02[1]	109.01[1]	10[1]

Table 3: Method Validation Data for Fonofos (Illustrative)

Matrix	Spiking Level (µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Reference
Vegetables	10	85-110	< 15	1-5	5-10	Method Dependent
Fruits	10	80-115	< 15	1-5	5-10	Method Dependent
Soil	20	75-105	< 20	2-10	10-20	Method Dependent

Note: The values in Table 3 are illustrative and represent typical performance characteristics for pesticide residue analysis using GC-MS/MS. Actual validation data will be dependent on the specific matrix, instrumentation, and laboratory conditions. It is essential to perform in-house validation to determine the specific performance of the method.

Mandatory Visualization

Caption: Experimental workflow for Fonofos analysis by GC-MS/MS.

Caption: Logical steps in the analysis of Fonofos residues.

Conclusion

The described GC-MS/MS method using QuEChERS sample preparation is a robust and reliable approach for the determination of Fonofos residues in a wide range of matrices. The method offers excellent sensitivity, selectivity, and accuracy, making it suitable for routine monitoring to ensure compliance with food safety and environmental regulations. It is important to note that the specific parameters, especially for the GC-MS/MS instrument, may require optimization to achieve the best performance for a given application. Proper method validation in the laboratory is essential to ensure the accuracy and reliability of the results.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]

Application Note: High-Performance Liquid Chromatography for the Analysis of Fonofos

Introduction

Fonofos is an organothiophosphate insecticide and soil fumigant previously used in agriculture. Due to its potential toxicity and environmental persistence, sensitive and reliable analytical methods are crucial for its detection and quantification in various matrices such as soil, water, and agricultural products. High-Performance Liquid Chromatography (HPLC) offers a robust and versatile platform for the analysis of Fonofos, providing excellent separation and sensitivity. While gas chromatography (GC) has also been employed for Fonofos analysis, HPLC is a preferred method for thermally labile compounds and offers advantages in terms of derivatization requirements.[1] This application note presents a representative HPLC method for the determination of Fonofos, based on established principles for the analysis of organophosphorus pesticides.

Chromatographic Conditions

A reversed-phase HPLC method is outlined below, which is a common approach for the separation of moderately polar organic compounds like Fonofos.

Parameter	Recommended Condition
HPLC System	Any standard HPLC system with a UV-Vis detector
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic mixture of Acetonitrile (B52724) and Water (e.g., 70:30 v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detection	UV-Vis at 230 nm
Run Time	Approximately 10 minutes

Data Presentation

The following table summarizes the expected quantitative data for a typical Fonofos analysis using the described HPLC method. These values are representative and may vary depending on the specific instrumentation and analytical conditions. Method validation is essential to determine the precise performance characteristics.

Analyte	Retention Time (min)	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)	Linearity (R²)
Fonofos	~ 5.8	0.05	0.15	> 0.995

Experimental Protocol: HPLC Determination of Fonofos in Soil Samples

This protocol details the steps for the extraction of Fonofos from soil samples and its subsequent analysis by HPLC.

Reagents and Materials

• Fonofos analytical standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Anhydrous sodium sulfate (B86663)

• Extraction solvent: Acetonitrile/Water (80:20 v/v)

• Syringe filters (0.45 µm)

• Soil samples

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Fonofos analytical standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by serial dilution of the stock standard solution with the mobile phase.

Sample Preparation (Soil)

• Extraction: Weigh 10 g of the soil sample into a conical flask. Add 20 mL of the extraction solvent (Acetonitrile/Water, 80:20).

• Ultrasonication: Place the flask in an ultrasonic bath for 30 minutes to facilitate the extraction of Fonofos from the soil matrix.[2]

• Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes to separate the solid particles.

• Collection: Carefully decant the supernatant into a clean collection tube.

• Drying: Add a small amount of anhydrous sodium sulfate to the supernatant to remove any residual water.

• Filtration: Filter the extract through a 0.45 µm syringe filter into an HPLC vial.

HPLC Analysis

• Instrument Setup: Set up the HPLC system according to the chromatographic conditions specified in the application note.

• Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Calibration Curve: Inject the working standard solutions in ascending order of concentration to generate a calibration curve.

• Sample Analysis: Inject the prepared sample extracts into the HPLC system.

• Data Acquisition and Processing: Record the chromatograms and integrate the peak area corresponding to Fonofos.

• Quantification: Determine the concentration of Fonofos in the samples by comparing the peak areas with the calibration curve.

Quality Control

• Method Blank: Analyze a blank sample (without soil) to check for any contamination.

• Spike Recovery: Fortify a blank soil sample with a known concentration of Fonofos and perform the entire procedure to assess the method's accuracy and efficiency. Recovery rates between 85-95% are generally considered acceptable.[2]

Visualizations

Caption: Experimental workflow for the HPLC analysis of Fonofos in soil samples.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. researchinventy.com [researchinventy.com]

Application Notes and Protocols for Fonofos Residue Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of sample preparation techniques for the analysis of Fonofos residues in various environmental and food matrices. Fonofos, an organothiophosphate insecticide, requires robust and efficient extraction and cleanup methods for accurate quantification at trace levels. The following sections detail the principles, protocols, and performance data for several widely used sample preparation techniques, including QuEChERS, Solid-Phase Extraction (SPE), Microwave-Assisted Extraction (MAE), and Supercritical Fluid Extraction (SFE).

Introduction to Fonofos and Residue Analysis

Fonofos is a non-systemic insecticide and soil fumigant previously used to control a variety of soil-borne insects. Due to its toxicity and potential for environmental persistence, monitoring its residues in soil, water, and agricultural products is crucial for ensuring environmental safety and human health. Accurate residue analysis is predicated on effective sample preparation that isolates Fonofos from complex sample matrices while minimizing interferences.

Sample Preparation Techniques

The choice of sample preparation technique depends on the matrix type, the desired level of sensitivity, and the available laboratory instrumentation. This section outlines four common and effective methods for Fonofos residue analysis.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method has become a popular choice for pesticide residue analysis in a wide range of food and agricultural matrices due to its simplicity, high throughput, and low solvent consumption.[1] The method involves an initial extraction with an organic solvent (typically acetonitrile), followed by a partitioning step using salts and a cleanup step using dispersive solid-phase extraction (d-SPE).[2]

Materials:

• Homogenized sample (e.g., soil, fruits, vegetables)

• Acetonitrile (B52724) (ACN)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) hydrogen citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) (for pigmented samples)

• 50 mL centrifuge tubes

• 15 mL centrifuge tubes for d-SPE

• Vortex mixer

• Centrifuge

Procedure:

• Sample Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[2]

  • Add 10 mL of acetonitrile.[1]

  • Add the appropriate QuEChERS extraction salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).[1]

  • Immediately cap and shake the tube vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.[2]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing the appropriate cleanup sorbents. For general purposes, a mixture of 150 mg MgSO₄ and 50 mg PSA is used. For matrices with high fat content, 50 mg of C18 can be added. For pigmented samples, 50 mg of GCB may be included.

  • Vortex the tube for 30 seconds.

  • Centrifuge at ≥3000 rpm for 5 minutes.

  • The resulting supernatant is ready for analysis by GC or LC-MS/MS.

The following table summarizes typical recovery data for organophosphorus pesticides, including those with similar properties to Fonofos, using the QuEChERS method in various matrices.

Matrix	Analyte Class	Fortification Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Soil	Organophosphates	0.05 - 0.5 mg/kg	72 - 121	< 19	[3]
Fruits & Vegetables	Organophosphates	0.01 mg/kg	70 - 120	< 20
Cereal Grains	Organophosphates	0.01 mg/kg	70 - 120	< 20	[4]

Solid-Phase Extraction (SPE)

Solid-phase extraction is a selective sample preparation technique that separates components of a mixture based on their physical and chemical properties.[5] For Fonofos analysis, a water or solvent extract of the sample is passed through an SPE cartridge containing a solid adsorbent (e.g., C18). Fonofos is retained on the sorbent while interferences are washed away. The retained Fonofos is then eluted with a small volume of a suitable organic solvent.[6]

Materials:

• Water sample or soil extract

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol (B129727) (HPLC grade)

• Ethyl acetate (B1210297) or Dichloromethane (HPLC grade)

• Deionized water

• Vacuum manifold

• Nitrogen evaporator

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Pass 5 mL of deionized water through the cartridge, ensuring the sorbent does not go dry.

• Sample Loading:

  • Pass the water sample (e.g., 500 mL) or the reconstituted soil extract through the conditioned cartridge at a flow rate of 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar impurities.

• Drying:

  • Dry the cartridge under vacuum for 10-20 minutes to remove residual water.

• Elution:

  • Elute the retained Fonofos with 2 x 4 mL of ethyl acetate into a collection tube.

• Concentration:

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. The extract is then ready for analysis.

The following table presents typical recovery data for organophosphorus pesticides using SPE.

Matrix	Analyte Class	Fortification Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Groundwater	Organophosphates	0.2 - 10.0 µg/L	88 - 97	0.8 - 20.7	[7][8]
Surface Water	Organophosphates	0.02 - 0.1 ng/mL	70 - 120	< 15	[9]
Soil Extract	Organophosphates	0.2 - 1.0 µg/g	89 - 109	2 - 10	[10]

Microwave-Assisted Extraction (MAE)

Microwave-assisted extraction utilizes microwave energy to heat the extraction solvent and sample in a closed vessel, accelerating the extraction process.[11] This technique significantly reduces extraction time and solvent consumption compared to traditional methods.[12]

Materials:

• Air-dried and sieved soil sample

• Acetone/Hexane (1:1, v/v) extraction solvent

• Microwave extraction system with vessels

• Filtration apparatus

Procedure:

• Sample Preparation:

  • Weigh 5 g of the prepared soil sample into a microwave extraction vessel.

  • Add 20 mL of the acetone/hexane (1:1, v/v) extraction solvent.

• Microwave Extraction:

  • Seal the vessel and place it in the microwave extraction system.

  • Ramp the temperature to 100°C over 5 minutes and hold for 10 minutes.

• Cooling and Filtration:

  • Allow the vessel to cool to room temperature.

  • Filter the extract to remove solid particles.

• Cleanup (if necessary):

  • The extract can be further cleaned up using SPE or d-SPE as described in the previous sections.

  • The final extract is then ready for analysis.

The following table shows typical recovery data for pesticides from environmental matrices using MAE.

Matrix	Analyte Class	Fortification Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Soil	Organophosphates	Not Specified	80 - 110	< 15	[11][12]
Apples	Multiresidue Pesticides	0.1 µg/g	70 - 116	≤ 20	[13]

Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction employs a supercritical fluid, most commonly carbon dioxide (CO₂), as the extraction solvent.[14] Supercritical CO₂ has properties of both a liquid and a gas, allowing for efficient penetration into the sample matrix and effective dissolution of non-polar to moderately polar compounds like Fonofos. The addition of a small amount of a polar co-solvent (modifier) can enhance the extraction efficiency for more polar analytes.[15]

Materials:

• Homogenized and dried sample (e.g., soil, freeze-dried produce)

• Supercritical fluid extractor

• Supercritical grade CO₂

• Methanol (as modifier)

• Trapping material (e.g., ODS)

• Eluting solvent (e.g., acetonitrile)

Procedure:

• Sample Preparation:

  • Mix 1-3 g of the prepared sample with a drying agent or dispersant (e.g., Hydromatrix).

  • Load the mixture into the extraction vessel.

• Supercritical Fluid Extraction:

  • Set the extraction parameters. Typical conditions for organophosphorus pesticides are:

    • Pressure: 300-400 atm

    • Temperature: 50-60°C

    • CO₂ flow rate: 2-3 mL/min

    • Modifier: 3-5% Methanol in CO₂

    • Extraction time: 30 minutes

• Analyte Trapping and Elution:

  • The extracted analytes are trapped on a solid sorbent (e.g., ODS trap).

  • After extraction, the trapped analytes are eluted with a small volume of an organic solvent (e.g., 2 mL of acetonitrile).

• Final Extract:

  • The eluate is collected and is ready for direct analysis.

The following table provides typical recovery data for pesticides using SFE.

Matrix	Analyte Class	Fortification Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Soil	Organophosphates	0.1 - 3.7 µg/kg	80 - 107	4.2 - 15.7	[16]
Onion	Multiresidue Pesticides	500 µg/kg	80 - 103	< 11	[14]
Coffee Beans	Multiresidue Pesticides	Not Specified	> 70 for 58/68 pesticides	Not Specified	[17]

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the described sample preparation techniques.

Caption: QuEChERS workflow for Fonofos residue analysis.

Caption: Solid-Phase Extraction workflow for Fonofos.

Caption: Microwave-Assisted Extraction workflow.

Caption: Supercritical Fluid Extraction workflow.

Conclusion

The selection of an appropriate sample preparation technique is critical for the reliable analysis of Fonofos residues. The QuEChERS method offers a fast and straightforward approach for a variety of food matrices. Solid-Phase Extraction provides excellent cleanup and concentration, particularly for liquid samples. Microwave-Assisted Extraction and Supercritical Fluid Extraction represent more advanced, instrument-based techniques that offer significant reductions in extraction time and solvent use, contributing to greener analytical chemistry. The protocols and data presented in these application notes provide a solid foundation for developing and validating methods for Fonofos residue analysis in diverse and complex samples. Method validation should always be performed in the user's laboratory to ensure the chosen method meets the specific performance requirements of the analysis.

References

• 1. gcms.cz [gcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Validation of a method using solid phase extraction and liquid chromatography for the determination of pesticide residues in groundwaters – ScienceOpen [scienceopen.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Microwave assisted extraction of pesticides from environmental samples - Milestone - Helping Chemists [milestonesrl.com]
• 12. brjac.com.br [brjac.com.br]
• 13. mdpi.com [mdpi.com]
• 14. High Density Supercritical Carbon Dioxide for the Extraction of Pesticide Residues in Onion with Multivariate Response Surface Methodology | MDPI [mdpi.com]
• 15. [PDF] Supercritical Fluid Extraction as a Successful Technique for Pesticides Estimation | Semantic Scholar [semanticscholar.org]
• 16. Optimization of supercritical fluid extraction of pesticide residues in soil by means of central composite design and analysis by gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. jascoinc.com [jascoinc.com]

Application Notes and Protocols for Cholinesterase Activity Assay in Fonofos Exposure Assessment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fonofos is an organophosphate insecticide that exerts its toxic effects through the inhibition of cholinesterase enzymes, primarily acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[1] Acetylcholinesterase is a critical enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132) at cholinergic synapses. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in overstimulation of nerve fibers, which can manifest as a range of symptoms from mild nausea and dizziness to severe convulsions, respiratory failure, and death.[2][3][4] Butyrylcholinesterase, found predominantly in plasma, liver, and the nervous system, also hydrolyzes choline (B1196258) esters and can act as a scavenger for organophosphates.[2] Therefore, the measurement of cholinesterase activity serves as a sensitive and reliable biomarker for assessing exposure to Fonofos and other organophosphate pesticides.[2][4][5]

These application notes provide a detailed protocol for the determination of cholinesterase activity in biological samples to assess exposure to Fonofos, primarily utilizing the well-established Ellman's method.[6] This colorimetric assay is widely used due to its simplicity, sensitivity, and adaptability to various sample types.

Principle of the Assay

The cholinesterase activity assay is based on the Ellman's method, which measures the rate of hydrolysis of a thiocholine (B1204863) substrate by cholinesterase. The reaction produces thiocholine, which then reacts with 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB). The rate of color formation is directly proportional to the cholinesterase activity in the sample and is monitored spectrophotometrically by measuring the increase in absorbance at 412 nm.

Data Presentation

The inhibitory potential of Fonofos and related organophosphates is typically quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme activity by 50%. Due to the limited availability of specific in vitro IC50 values for Fonofos in the reviewed literature, data for the structurally similar organophosphate, profenofos (B124560), is presented below as a reference. It is important to note that the (-)-enantiomer of fonofos has been shown to be a more potent inhibitor of AChE in vivo compared to the (+)-enantiomer.[7]

Compound	Enzyme	Species	IC50 (nM)	Reference
Profenofos	Acetylcholinesterase (AChE)	Human (recombinant)	302	[8]
Profenofos	Acetylcholinesterase (AChE)	Human (erythrocyte)	350	[8]
Profenofos	Acetylcholinesterase (AChE)	Rat (erythrocyte)	312	[8]
Chlorpyrifos	Acetylcholinesterase (AChE)	Human (erythrocyte)	0.12 µM	[6]
Monocrotophos	Acetylcholinesterase (AChE)	Human (erythrocyte)	0.25 µM	[6]
Acephate	Acetylcholinesterase (AChE)	Human (erythrocyte)	4.0 µM	[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of Fonofos-induced cholinesterase inhibition and the general workflow for the cholinesterase activity assay.

References

• 1. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. testing.com [testing.com]
• 3. tecan.com [tecan.com]
• 4. nationalacademies.org [nationalacademies.org]
• 5. emedicine.medscape.com [emedicine.medscape.com]
• 6. Effect of four organophosphorus compounds on human blood acetylcholinesterase: in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Prediction of dose-dependent in vivo acetylcholinesterase inhibition by profenofos in rats and humans using physiologically based kinetic (PBK) modeling-facilitated reverse dosimetry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Biomarkers of Fonofos Exposure in Wildlife Toxicology

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fonofos is an organophosphate insecticide previously used in agriculture that poses a significant threat to wildlife due to its high toxicity.[1][2] Monitoring wildlife populations for Fonofos exposure is crucial for assessing environmental contamination and its impact on ecosystem health. These application notes provide a comprehensive overview of the key biomarkers of Fonofos exposure in wildlife, along with detailed protocols for their analysis. The primary biomarker for Fonofos, like other organophosphates, is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system.[2][3] Exposure to Fonofos leads to an accumulation of acetylcholine, resulting in overstimulation of the nervous system and potentially lethal effects.[3]

Primary Biomarker: Acetylcholinesterase (AChE) Inhibition

The most reliable and widely used biomarker for Fonofos exposure is the inhibition of AChE activity in brain and plasma samples.[4][5] A significant depression in AChE activity is a strong indicator of exposure to Fonofos or other anticholinesterase compounds.

Data Presentation: AChE Inhibition in Wildlife Exposed to Fonofos

Species	Tissue	Level of AChE Inhibition	Fonofos Residue Levels	Reference
Waterfowl (various species)	Brain	Average 74% inhibition (range: 69-78%) in severely affected individuals	49 µg/g in gastrointestinal tract of a mallard	[4]
Bald Eagles (Haliaeetus leucocephalus)	Brain and/or Plasma	Severely inhibited	Detected in ingesta	[4][5]

Note: The level of AChE inhibition can vary depending on the species, the dose and duration of exposure, and the time of sampling relative to the exposure event.

Secondary Biomarkers

While AChE inhibition is the primary biomarker, other physiological and biochemical changes can also indicate Fonofos exposure and its toxic effects.

• Oxidative Stress: Organophosphate pesticides can induce oxidative stress by generating reactive oxygen species (ROS), leading to cellular damage.[6] Biomarkers of oxidative stress include alterations in the activity of antioxidant enzymes (e.g., catalase, superoxide (B77818) dismutase) and increased levels of lipid peroxidation byproducts (e.g., malondialdehyde).[6][7]

• Genotoxicity: Some pesticides have been shown to cause DNA damage.[8][9] Genotoxic effects can be assessed by measuring DNA adducts, chromosomal aberrations, or using techniques like the comet assay.[8]

• Fonofos and its Metabolites: Direct measurement of Fonofos and its primary toxic metabolite, fonofos-oxon, in tissues, gastrointestinal contents, or environmental samples provides definitive evidence of exposure.[1]

Experimental Protocols

Protocol 1: Determination of Acetylcholinesterase (AChE) Activity

This protocol is based on the Ellman method, a widely used spectrophotometric assay for measuring AChE activity.

1. Principle: Acetylthiocholine is hydrolyzed by AChE to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion, 5-thio-2-nitrobenzoic acid, which is measured spectrophotometrically at 412 nm. The rate of color production is proportional to the AChE activity.

2. Sample Preparation:

• Brain Tissue: Homogenize a known weight of brain tissue in cold phosphate (B84403) buffer (pH 8.0). Centrifuge the homogenate at low speed to remove cellular debris. The resulting supernatant is used for the assay.

• Plasma: Collect blood in heparinized tubes and centrifuge to separate the plasma.

3. Reagents:

• Phosphate buffer (0.1 M, pH 8.0)

• DTNB solution (10 mM in phosphate buffer)

• Acetylthiocholine iodide (ASChI) solution (75 mM in deionized water)

• Eserine (physostigmine) solution (optional, for measuring non-specific cholinesterase activity)

4. Assay Procedure:

• Pipette 2.9 mL of phosphate buffer into a cuvette.

• Add 100 µL of DTNB solution.

• Add 20 µL of the sample (brain homogenate supernatant or plasma).

• Incubate the mixture for 5 minutes at room temperature to allow for the reaction of DTNB with any free sulfhydryl groups.

• Initiate the reaction by adding 20 µL of ASChI solution.

• Immediately measure the change in absorbance at 412 nm over time using a spectrophotometer.

• Calculate AChE activity based on the rate of change in absorbance and the molar extinction coefficient of the product.

5. Data Analysis: AChE activity is typically expressed as µmoles of substrate hydrolyzed per minute per gram of tissue or per milliliter of plasma. Compare the activity in exposed animals to that of a control group. A statistically significant decrease in AChE activity in the exposed group is indicative of exposure to an anticholinesterase agent like Fonofos.

Protocol 2: Analysis of Fonofos and its Metabolites by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general workflow for the extraction and analysis of Fonofos and its metabolites from biological tissues.

1. Principle: Gas chromatography separates volatile and semi-volatile compounds, which are then detected and identified by mass spectrometry based on their mass-to-charge ratio. This provides high sensitivity and specificity for the detection of pesticides and their metabolites.[10][11][12]

2. Sample Preparation (QuEChERS Method - Quick, Easy, Cheap, Effective, Rugged, and Safe):

• Homogenize 10-15 g of tissue sample with 10 mL of water.

• Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate) and shake vigorously for 1 minute.

• Centrifuge at 3000-5000 rpm for 5 minutes.

• Take an aliquot of the upper acetonitrile layer for cleanup.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer the acetonitrile extract to a tube containing a d-SPE sorbent (e.g., a mixture of primary secondary amine (PSA) to remove fatty acids and other interfering compounds, and MgSO₄ to remove excess water).

• Vortex for 30 seconds.

• Centrifuge at high speed for 5 minutes.

• The supernatant is ready for GC-MS analysis.

4. GC-MS Analysis:

• Gas Chromatograph: Equipped with a suitable capillary column (e.g., HP-5ms).

• Injector: Splitless mode.

• Oven Temperature Program: A temperature gradient is used to separate the compounds of interest. A typical program might start at 60°C, ramp to 200°C, and then to 300°C.

• Mass Spectrometer: Operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis, which offers higher sensitivity.

• Detector: A mass selective detector (MSD) or a more sensitive detector like a flame photometric detector (FPD) or nitrogen-phosphorus detector (NPD) can be used.[10][13]

5. Data Analysis: Identify Fonofos and its metabolites by comparing their retention times and mass spectra to those of certified reference standards. Quantify the concentrations using a calibration curve prepared from the standards.

Visualization of Key Pathways and Workflows

Fonofos Mechanism of Action: AChE Inhibition

Caption: Mechanism of Fonofos neurotoxicity via AChE inhibition.

Experimental Workflow for Biomarker Analysis

References

• 1. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. Fonofos poisons raptors and waterfowl several months after granular application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Common Feature of Pesticides: Oxidative Stress—The Role of Oxidative Stress in Pesticide-Induced Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. aaem.pl [aaem.pl]
• 9. researchgate.net [researchgate.net]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

In Vitro Assays for Assessing Fonofos Neurotoxicity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fonofos is an organothiophosphate insecticide that exerts its primary neurotoxic effect through the irreversible inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1] This inhibition leads to an accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of cholinergic receptors and subsequent neurotoxic effects.[1] Beyond its well-established role as an AChE inhibitor, evidence suggests that Fonofos and other organophosphates can induce neurotoxicity through secondary mechanisms, including the induction of oxidative stress and apoptosis in neuronal cells.[2][3]

These application notes provide detailed protocols for a panel of in vitro assays to assess the neurotoxicity of Fonofos. The described assays are designed to be conducted in a laboratory setting using neuronal cell lines or primary neurons. They allow for the quantitative evaluation of key neurotoxic endpoints, including acetylcholinesterase inhibition, cytotoxicity, oxidative stress, and apoptosis.

Key In Vitro Neurotoxicity Assays for Fonofos

A battery of in vitro assays is recommended to comprehensively evaluate the neurotoxic potential of Fonofos. These assays target different cellular processes and can provide a more complete picture of the compound's effects on neuronal cells.

1. Acetylcholinesterase (AChE) Inhibition Assay: This is the primary and most direct assay to determine the potency of Fonofos in inhibiting its main molecular target.

2. Cytotoxicity Assays (MTT and LDH): These assays provide a general measure of cell health and are crucial for distinguishing specific neurotoxic effects from general cytotoxicity.

• MTT Assay: Measures cell viability by assessing the metabolic activity of mitochondria.
• Lactate (B86563) Dehydrogenase (LDH) Assay: Measures cytotoxicity by quantifying the release of the cytosolic enzyme LDH into the culture medium upon cell membrane damage.

3. Oxidative Stress Assay (ROS Production): This assay investigates the induction of reactive oxygen species (ROS), a secondary mechanism of organophosphate neurotoxicity.

4. Apoptosis Assay (Caspase-3 Activity): This assay quantifies the activation of caspase-3, a key executioner enzyme in the apoptotic pathway, to determine if Fonofos induces programmed cell death.

Data Presentation: Summary of Quantitative Data

The following table summarizes the expected quantitative data from the described in vitro assays for organophosphates similar to Fonofos. It is important to note that specific values for Fonofos may vary and should be determined empirically.

Assay	Endpoint	Test System	Compound	Quantitative Value
AChE Inhibition	IC50	Human Erythrocyte AChE	Profenofos (B124560)	0.35 µM[4]
IC50	Human Recombinant AChE	Profenofos	302 nM[1]
IC50	Rat RBC AChE	Profenofos	312 nM[1]
Cytotoxicity	IC50 (Trypan Blue)	Human Lymphocytes	Profenofos	3.5 µM[5]
Neuronal Activity (Spike Count IC50)	Rat Cortical Neurons	Chlorpyrifos	16.7 µM[6]
Neuronal Activity (Spike Count IC50)	Rat Cortical Neurons	Chlorpyrifos-oxon	21.5 µM[6]
Oxidative Stress	ROS Production	SH-SY5Y Cells	Endosulfan	Significant increase at 100 µM[7]
ROS Production	SH-SY5Y Cells	Zineb	Significant increase at 100 µM[7]
Apoptosis	Caspase-3 Activity	SH-SY5Y Cells	Endosulfan (100 µM)	~60% increase over control[7]
Caspase-3 Activity	SH-SY5Y Cells	Zineb (100 µM)	~56% increase over control[7]

Experimental Protocols

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol is adapted from the widely used Ellman's method for measuring AChE activity.

Materials:

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

• Recombinant human or rat acetylcholinesterase

• Acetylthiocholine iodide (ATCI) - Substrate

• 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 8.0)

• Fonofos stock solution (in a suitable solvent like DMSO)

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM DTNB solution in phosphate buffer.

  • Prepare a 14 mM ATCI solution in phosphate buffer.

  • Prepare a working solution of AChE in phosphate buffer. The final concentration should be determined based on preliminary experiments to ensure a linear reaction rate.

  • Prepare a series of Fonofos dilutions in phosphate buffer from the stock solution. Ensure the final solvent concentration in the assay does not exceed 1%.

• Assay Setup (in triplicate):

  • Blank: 190 µL of phosphate buffer.

  • Control (100% Activity): 170 µL of phosphate buffer + 10 µL of solvent + 10 µL of AChE solution.

  • Test (Inhibitor): 170 µL of phosphate buffer + 10 µL of Fonofos dilution + 10 µL of AChE solution.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow Fonofos to interact with the enzyme.

• Reaction Initiation:

  • Add 10 µL of 10 mM DTNB solution to all wells.

  • Initiate the reaction by adding 10 µL of 14 mM ATCI solution to all wells.

• Measurement: Immediately start measuring the absorbance at 412 nm every minute for 10-20 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (ΔAbs/min) for each well from the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each Fonofos concentration: % Inhibition = [(Rate_control - Rate_inhibitor) / Rate_control] * 100

  • Plot the % Inhibition against the logarithm of Fonofos concentration and determine the IC50 value (the concentration of Fonofos that causes 50% inhibition of AChE activity).

Cell Viability Assay (MTT Assay)

This protocol measures the reduction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to formazan (B1609692) by mitochondrial dehydrogenases in viable cells.

Materials:

• Neuronal cell line (e.g., SH-SY5Y, PC12, or primary neuronal cultures)

• 96-well cell culture plate

• Complete cell culture medium

• Fonofos stock solution

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed neuronal cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well in 100 µL of culture medium. Incubate for 24 hours to allow cells to attach.

• Compound Treatment: Prepare serial dilutions of Fonofos in culture medium. Replace the existing medium with 100 µL of medium containing different concentrations of Fonofos. Include a vehicle control (medium with the same concentration of solvent used for Fonofos).

• Incubation: Incubate the cells for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank (medium only) from all readings.

  • Calculate cell viability as a percentage of the vehicle control: % Viability = (Absorbance_treated / Absorbance_control) * 100

  • Plot the % Viability against the logarithm of Fonofos concentration to determine the IC50 or LC50 value.

Cytotoxicity Assay (LDH Release Assay)

This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium.

Materials:

• Neuronal cell line or primary neurons

• 96-well cell culture plate

• Complete cell culture medium

• Fonofos stock solution

• Commercially available LDH cytotoxicity assay kit (containing LDH reaction mixture and stop solution)

• Microplate reader capable of measuring absorbance at the wavelength specified by the kit (usually around 490 nm).

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include a positive control for maximum LDH release by adding a lysis solution (provided in the kit) to a set of untreated wells 45 minutes before the end of the incubation period.

• Incubation: Incubate the cells for the desired exposure time.

• Sample Collection: After incubation, centrifuge the plate at a low speed (e.g., 250 x g for 5 minutes) to pellet any detached cells. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture to each well of the new plate.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution to each well.

• Measurement: Measure the absorbance at the recommended wavelength.

• Data Analysis:

  • Subtract the absorbance of the blank (medium only) from all readings.

  • Calculate the percentage of cytotoxicity: % Cytotoxicity = [(Absorbance_treated - Absorbance_control) / (Absorbance_max_release - Absorbance_control)] * 100

Reactive Oxygen Species (ROS) Production Assay (DCFH-DA Assay)

This assay uses 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), a cell-permeable dye that is oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

Materials:

• Neuronal cells

• 96-well black, clear-bottom cell culture plate

• Serum-free culture medium

• Fonofos stock solution

• DCFH-DA solution (e.g., 10 mM stock in DMSO)

• Positive control (e.g., H2O2)

• Fluorescence microplate reader (Excitation/Emission ~485/535 nm)

Procedure:

• Cell Seeding and Treatment: Seed cells in a 96-well black plate and treat with various concentrations of Fonofos as described in the MTT assay protocol. Include a positive control (e.g., 100 µM H2O2).

• Dye Loading: After the desired treatment time, remove the medium and wash the cells once with warm PBS. Add 100 µL of serum-free medium containing 10 µM DCFH-DA to each well.

• Incubation: Incubate the plate at 37°C for 30-60 minutes in the dark.

• Measurement: After incubation, wash the cells twice with warm PBS. Add 100 µL of PBS to each well and measure the fluorescence intensity using a microplate reader.

• Data Analysis:

  • Subtract the fluorescence of the blank (cells without DCFH-DA) from all readings.

  • Express the results as a percentage of the control or as relative fluorescence units (RFU).

Apoptosis Assay (Caspase-3 Activity Assay)

This assay measures the activity of caspase-3, a key enzyme in the apoptotic cascade, using a fluorogenic or colorimetric substrate.

Materials:

• Neuronal cells

• Cell culture plates

• Fonofos stock solution

• Commercially available caspase-3 activity assay kit (containing cell lysis buffer, reaction buffer, and a caspase-3 substrate, e.g., Ac-DEVD-pNA for colorimetric or Ac-DEVD-AFC for fluorometric)

• Microplate reader (absorbance or fluorescence, depending on the kit)

Procedure:

• Cell Culture and Treatment: Culture neuronal cells in appropriate plates or flasks and treat with different concentrations of Fonofos for a specified duration. Include a positive control for apoptosis (e.g., staurosporine).

• Cell Lysis: After treatment, harvest the cells and prepare cell lysates according to the kit manufacturer's instructions. This typically involves resuspending the cell pellet in a lysis buffer.

• Protein Quantification: Determine the protein concentration of each cell lysate using a standard protein assay (e.g., BCA or Bradford assay) to normalize the caspase activity.

• Caspase-3 Assay:

  • In a 96-well plate, add an equal amount of protein from each lysate to separate wells.

  • Add the reaction buffer and the caspase-3 substrate to each well as per the kit's protocol.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Measure the absorbance or fluorescence at the appropriate wavelength.

• Data Analysis:

  • Normalize the readings to the protein concentration.

  • Express the caspase-3 activity as a fold change relative to the untreated control.

Visualization of Pathways and Workflows

Fonofos Neurotoxicity Signaling Pathway

The following diagram illustrates the proposed signaling pathways involved in Fonofos-induced neurotoxicity, starting from the primary mechanism of AChE inhibition to the downstream effects of oxidative stress and apoptosis.

Caption: Proposed signaling cascade of Fonofos neurotoxicity.

Experimental Workflow for In Vitro Neurotoxicity Assessment

The following diagram outlines the general experimental workflow for assessing the neurotoxicity of Fonofos using the described in vitro assays.

References

• 1. Prediction of dose-dependent in vivo acetylcholinesterase inhibition by profenofos in rats and humans using physiologically based kinetic (PBK) modeling-facilitated reverse dosimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of Neurotoxicity of Organophosphate Pesticides and Their Relation to Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chlorpyrifos induces neuronal cell death via both oxidative stress and Akt activation downstream-regulated CHOP-triggered apoptotic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of four organophosphorus compounds on human blood acetylcholinesterase: in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. dspace.library.uu.nl [dspace.library.uu.nl]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Fonofos Degradation in Laboratory Microcosms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fonofos is a highly toxic organophosphate insecticide previously used for the control of soil insects on a variety of crops, most notably corn.[1][2] Although its use has been discontinued (B1498344) in many countries, understanding its environmental fate remains crucial for assessing the long-term impact on soil ecosystems and for the development of potential bioremediation strategies. Laboratory microcosm studies offer a controlled environment to investigate the degradation kinetics and pathways of Fonofos in soil. These studies are essential for determining the persistence of the compound and its metabolites, and for distinguishing between biotic and abiotic degradation processes.

Fonofos, chemically known as O-ethyl S-phenyl ethylphosphonodithioate, is moderately persistent in soil, with its degradation being influenced by factors such as soil type, organic matter content, and microbial activity.[2][3] The primary route of degradation in soil is through microbial action.[1] Key degradation products that have been identified include fonofos oxon and methyl phenyl sulfone.[1][4]

This document provides detailed protocols for establishing and conducting laboratory microcosm studies to evaluate the degradation of Fonofos in soil. It includes procedures for soil preparation, microcosm setup, extraction of Fonofos and its metabolites, and their analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation

Quantitative data from Fonofos degradation studies should be organized into clear and structured tables to facilitate comparison and interpretation.

Table 1: Physicochemical Properties of Fonofos

Property	Value	Reference
Chemical Name	O-ethyl S-phenyl ethylphosphonodithioate	[3]
CAS Number	944-22-9	[5]
Molecular Formula	C10H15OPS2	[5]
Molecular Weight	246.33 g/mol	[6]
Water Solubility	13 mg/L	[3]
Log P (Octanol-water partition coefficient)	3.9	[7]

Table 2: Soil Characteristics for Microcosm Study

Parameter	Value
pH
Organic Matter Content (%)
Texture (Sand/Silt/Clay %)
Moisture Holding Capacity (%)
Microbial Biomass

Table 3: Fonofos Degradation Half-Life in Soil

Condition	Half-life (t½) in days	Reference
Field	~40	[3]
Silty Clay Loam (high application)	82	[3]
Silty Clay Loam (low application)	46	[3]
Aerobic	120 - 150	[1]
Anaerobic	121 - 133	[1]

Table 4: Concentration of Fonofos and its Metabolites Over Time in Soil Microcosms

Time (days)	Fonofos (µg/g soil)	Fonofos Oxon (µg/g soil)	Methyl Phenyl Sulfone (µg/g soil)
0
1
3
7
14
21
28
42
60

Experimental Protocols

Microcosm Setup

Objective: To create a controlled laboratory environment that simulates natural soil conditions to study the degradation of Fonofos.

Materials:

• Fresh agricultural soil

• Fonofos analytical standard (>98% purity)[8][9]

• Fonofos oxon analytical standard[6]

• Methyl phenyl sulfone analytical standard[10]

• Acetone (B3395972) (HPLC grade)

• Glass beakers or jars for microcosms (e.g., 250 mL)

• Aluminum foil

• Incubator

Procedure:

• Soil Collection and Preparation:

  • Collect fresh topsoil (0-15 cm depth) from a site with no recent pesticide application.

  • Air-dry the soil at room temperature and sieve it through a 2 mm mesh to remove large debris and ensure homogeneity.

  • Characterize the soil for its physicochemical properties as outlined in Table 2.

• Sterilization for Abiotic Control:

  • To differentiate between biotic and abiotic degradation, prepare a set of sterile control microcosms.

  • Autoclave a portion of the sieved soil at 121°C for 60 minutes. Repeat this process on three consecutive days to ensure sterility.

• Microcosm Assembly:

  • Weigh 100 g of either non-sterile (for biotic study) or sterile (for abiotic control) soil into each glass microcosm container.

  • Adjust the soil moisture to 60% of its water holding capacity with deionized water and allow it to equilibrate for 24 hours.

• Fonofos Application:

  • Prepare a stock solution of Fonofos in acetone.

  • Spike the soil in each microcosm to achieve the desired initial concentration (e.g., 5 or 10 mg/kg). Apply the solution dropwise and mix thoroughly to ensure even distribution.

  • Prepare control microcosms by adding the same volume of acetone without Fonofos.

  • Loosely cover the microcosms with perforated aluminum foil to allow for gas exchange while minimizing moisture loss.

• Incubation:

  • Incubate the microcosms in the dark at a constant temperature (e.g., 25°C).

  • Maintain the soil moisture level throughout the experiment by periodically adding deionized water.

Sample Collection and Extraction

Objective: To extract Fonofos and its primary metabolites, fonofos oxon and methyl phenyl sulfone, from the soil samples at various time points.

Materials:

• Toluene (B28343) (pesticide residue grade)[4]

• Deionized water

• Anhydrous sodium sulfate (B86663)

• Centrifuge and centrifuge tubes (50 mL)

• Mechanical shaker

• Glass funnels and filter paper

Procedure:

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, 28, 42, and 60 days), collect triplicate soil samples from each treatment group.

• Extraction:

  • Weigh a 25 g subsample of soil into a 50 mL centrifuge tube.

  • Add 25 mL of deionized water and 25 mL of toluene to the tube.[4]

  • Shake the tubes vigorously on a mechanical shaker for 1-2 hours.

  • Centrifuge the samples at 3000 rpm for 10 minutes to separate the soil and the organic phase.

  • Carefully collect the toluene (upper) layer.

  • Pass the extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

Analytical Methodology: GC-MS Analysis

Objective: To quantify the concentration of Fonofos and its metabolites in the soil extracts.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) or a tandem Mass Spectrometer (GC-MS/MS).

GC-MS Parameters (example): [4][11][12]

• Column: 12 m x 0.2 mm capillary column with a 0.33-µm film thickness of crosslinked methyl silicone.[4]

• Injector Temperature: 250°C

• Oven Temperature Program: Initial temperature of 60°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Source Temperature: 230°C

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Expected Elution Times: [4]

• Methylphenylsulfone: ~2.9 min

• Fonofos oxon: ~4.9 min

• Fonofos: ~5.4 min

SRM Transitions for GC-MS/MS (example): [11]

• Fonofos: Precursor ion 246.03 -> Product ions 137.02, 109.01

Quantification:

• Prepare a series of calibration standards of Fonofos, fonofos oxon, and methyl phenyl sulfone in toluene.

• Generate a calibration curve by plotting the peak area against the concentration for each analyte.

• Quantify the analytes in the soil extracts by comparing their peak areas to the calibration curve.

Data Analysis and Kinetic Modeling

Objective: To determine the degradation rate and half-life of Fonofos.

Procedure:

• Plot the concentration of Fonofos against time.

• The degradation of many pesticides in soil can be described by first-order kinetics. The following equation can be used:

  • Ct = C0e-kt

  • Where:

    • Ct is the concentration of Fonofos at time t.

    • C0 is the initial concentration of Fonofos.

    • k is the first-order degradation rate constant (day-1).

• The half-life (t1/2) can be calculated using the following equation:

  • t1/2 = 0.693 / k

Visualization of Experimental Workflow

Caption: Experimental workflow for the laboratory microcosm study of Fonofos degradation.

Signaling Pathway (Degradation Pathway)

Caption: Proposed degradation pathway of Fonofos in soil.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 4. epa.gov [epa.gov]
• 5. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. accustandard.com [accustandard.com]
• 7. Fonofos (Ref: N-2790) [sitem.herts.ac.uk]
• 8. hpc-standards.com [hpc-standards.com]
• 9. Fonofos | CAS 944-22-9 | LGC Standards [lgcstandards.com]
• 10. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. shimadzu.com [shimadzu.com]

Application Notes and Protocols for Evaluating Fonofos Leaching and Runoff in Soil Columns

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fonofos is an organophosphate insecticide that has been used in agriculture. Understanding its environmental fate, particularly its potential to move through soil (leaching) and be carried away by surface water (runoff), is crucial for assessing its environmental risk and ensuring water resource safety. Soil column studies are a standard laboratory method used to simulate and quantify the leaching and runoff potential of pesticides under controlled conditions. These studies provide valuable data on the mobility and degradation of compounds like Fonofos in different soil types. This document provides detailed protocols for conducting soil column experiments to evaluate the leaching and runoff of Fonofos.

Experimental Principles

The core principle of this experimental setup is to simulate environmental conditions in a controlled laboratory setting. A soil column, a vertically oriented tube packed with soil, represents a segment of the soil profile. By applying a known concentration of Fonofos to the surface and then simulating rainfall, researchers can collect and analyze the water that percolates through the column (leachate) and the water that flows off the surface (runoff). The use of radiolabeled compounds, such as ¹⁴C-Fonofos, is highly recommended to facilitate the tracking of the parent compound and its degradation products, ensuring a complete mass balance.[1]

Protocol 1: Evaluation of Fonofos Leaching in Soil Columns

This protocol is designed to assess the vertical movement of Fonofos through the soil profile.

Materials:

• Glass columns (e.g., 30-inch length)[1]

• Representative soil types (e.g., sandy loam, clay loam)[2]

• Fonofos, analytical grade

• ¹⁴C-Fonofos (optional, but recommended)

• 0.01M CaCl₂ solution[1]

• Sand (for top and bottom layers)

• Peristaltic pump or rainfall simulator

• Fraction collector

• Scintillation counter (if using radiolabeled Fonofos)

• Gas Chromatograph with Mass Selective Detector (GC-MSD)[3][4]

• Solvents (e.g., toluene, methanol)[3]

Procedure:

• Soil Column Preparation:

  • Air-dry and sieve the selected soil to ensure homogeneity.

  • Pack the glass column with the prepared soil to a desired bulk density, representative of field conditions. A typical packed length is around 30 cm.[5]

  • Place a layer of sand at the bottom of the column to facilitate drainage and at the top to help distribute the applied solution.

• Soil Column Saturation:

  • Saturate the soil column by pumping a 0.01M CaCl₂ solution from the bottom upwards to displace air and ensure complete saturation.[1]

  • Allow the column to drain overnight until gravitational flow ceases, bringing the soil to field capacity.

• Fonofos Application:

  • Prepare a stock solution of Fonofos (and ¹⁴C-Fonofos, if used) in a suitable solvent.

  • Apply a known amount of the Fonofos solution evenly to the surface of the soil column.

• Simulated Rainfall and Leaching:

  • Apply a continuous, slow flow of 0.01M CaCl₂ solution to the top of the soil column to simulate rainfall.[1] A typical duration for this leaching phase is 2 days.[1]

  • Collect the leachate that percolates through the column using a fraction collector at regular time intervals.

• Sample Analysis:

  • Measure the volume of each collected leachate fraction.

  • If using ¹⁴C-Fonofos, analyze an aliquot of each fraction using liquid scintillation counting to determine the total radioactivity.

  • Extract Fonofos and its primary metabolites (Fonofos-oxon and methylphenylsulfone) from the leachate samples.[4] A common extraction method involves using a toluene-methylene chloride solvent mixture.[4]

  • Analyze the extracts using GC-MSD to quantify the concentration of Fonofos and its metabolites.[3][4]

• Soil Analysis:

  • At the end of the experiment, extrude the soil core from the column.

  • Section the soil core into segments (e.g., every 6 inches).[1]

  • Extract Fonofos and its metabolites from each soil segment by shaking with water and toluene.[3]

  • Analyze the extracts by GC-MSD to determine the distribution of the remaining Fonofos in the soil profile.[3]

Protocol 2: Evaluation of Fonofos Runoff in a Modified Soil Column Setup

This protocol is adapted to measure the amount of Fonofos transported in surface runoff.

Materials:

• Soil columns with a slight angle of inclination and a runoff collection spout at the lower end.

• Rainfall simulator capable of delivering controlled intensity rainfall.[6]

• Runoff collection vessels.

• Other materials as listed in Protocol 1.

Procedure:

• Soil Column Preparation:

  • Prepare and pack the soil column as described in Protocol 1. The column should be positioned at a slight angle (e.g., 5-10% slope) to facilitate runoff.[7]

• Fonofos Application:

  • Apply Fonofos to the soil surface as described in Protocol 1.

• Simulated Rainfall for Runoff:

  • Position the rainfall simulator over the soil column.

  • Apply a simulated rainfall event of a specific intensity and duration. The timing of the rainfall post-application is a critical variable (e.g., 24 hours after application).[7]

• Runoff Collection and Analysis:

  • Collect all surface runoff from the collection spout.

  • Measure the total volume of the runoff.

  • Separate the runoff into aqueous and sediment phases by centrifugation.[7]

  • Analyze the aqueous phase for dissolved Fonofos and its metabolites as described in Protocol 1 for leachate.

  • Analyze the sediment phase for adsorbed Fonofos and its metabolites by extracting with an appropriate solvent and analyzing via GC-MSD.[7]

Data Presentation

The quantitative data from these experiments should be summarized for clear interpretation and comparison.

Table 1: Illustrative Data Summary of Fonofos Leaching and Runoff in a Soil Column Experiment

Parameter	Sandy Loam Soil	Clay Loam Soil
Applied Fonofos (µg)	1000	1000
Leaching Results
Total Leachate Volume (mL)	500	450
Fonofos in Leachate (µg)	150	50
% of Applied Fonofos in Leachate	15%	5%
Fonofos-oxon in Leachate (µg)	20	8
Runoff Results
Total Runoff Volume (mL)	200	250
Fonofos in Runoff (Aqueous) (µg)	50	30
Fonofos in Runoff (Sediment) (µg)	25	45
Total Fonofos in Runoff (µg)	75	75
% of Applied Fonofos in Runoff	7.5%	7.5%
Soil Residue Results
Fonofos in Soil (0-15 cm) (µg)	650	780
Fonofos in Soil (15-30 cm) (µg)	50	20
Mass Balance (% Recovery)	94.5%	93.8%

Note: This table presents illustrative data based on the general understanding that Fonofos has lower mobility in soils with higher organic matter and clay content (clay loam) compared to sandier soils.[8]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for evaluating Fonofos leaching and runoff in soil columns.

References

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. www3.uwsp.edu [www3.uwsp.edu]
• 3. epa.gov [epa.gov]
• 4. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. Simulated Rainfall Runoff [stone-env.com]
• 7. nzpps.org [nzpps.org]
• 8. epa.gov [epa.gov]

Application Notes and Protocols for Rapid Fonofos Screening using Immunoassays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fonofos is an organophosphate insecticide previously used to control soil-dwelling insects. Due to its potential toxicity and persistence in the environment, there is a need for rapid, sensitive, and cost-effective methods for its detection in various matrices such as soil, water, and agricultural products. Traditional analytical methods like gas chromatography (GC) and high-performance liquid chromatography (HPLC) are highly accurate but can be time-consuming, expensive, and require extensive sample preparation and skilled operators.[1][2] Immunoassays, such as the Enzyme-Linked Immunosorbent Assay (ELISA), offer a powerful alternative for rapid screening of a large number of samples.[1][3] These assays are based on the highly specific recognition between an antibody and its target antigen, in this case, Fonofos.[3]

This document provides detailed application notes and protocols for the rapid screening of Fonofos using a competitive immunoassay format.

Principle of the Competitive Immunoassay

Due to its small molecular size, Fonofos is not immunogenic on its own and is considered a hapten. To elicit an immune response and produce specific antibodies, the Fonofos molecule must be conjugated to a larger carrier protein. This hapten-protein conjugate is then used to immunize animals to generate antibodies that can specifically recognize Fonofos.

The most common immunoassay format for detecting small molecules like Fonofos is the competitive ELISA.[4] In this assay, a known amount of Fonofos-protein conjugate is coated onto the wells of a microtiter plate. The sample to be analyzed, which may contain free Fonofos, is mixed with a limited amount of anti-Fonofos antibody and added to the wells. The free Fonofos in the sample and the Fonofos-protein conjugate coated on the plate compete for binding to the limited number of antibody binding sites. The amount of antibody that binds to the plate is inversely proportional to the concentration of Fonofos in the sample. A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase, HRP) is then added, which binds to the primary antibody. Finally, a substrate is added that produces a colored product when it reacts with the enzyme. The intensity of the color is measured, and a lower color intensity indicates a higher concentration of Fonofos in the sample.

Data Presentation

Parameter	Methyl Parathion	Triazophos	Chlorpyrifos
IC50 (ng/mL)	~15	~20	~24
Limit of Detection (LOD) (ng/mL)	1.39[4]	1.94[4]	0.087
Linear Range (ng/mL)	7.90 - 200[4]	4.47 - 170.19[4]	0.5 - 1000
Cross-Reactivity	See Table 2	-	-
Recovery in Spiked Samples	84.16 - 106.96%[4]	84.16 - 106.96%[4]	80.3 - 110.8%

Table 1: Representative Performance Data for Organophosphate Immunoassays. The data presented here is for other organophosphate pesticides and should be used as a general guide. Actual performance for a Fonofos-specific immunoassay may vary.

Table 2: Representative Cross-Reactivity Data for a Parathion-methyl Immunoassay. This table illustrates the specificity of an antibody for its target analyte and its interaction with structurally related compounds. A Fonofos-specific antibody would have a different cross-reactivity profile.

Compound	IC50 (ng/mL)	Cross-Reactivity (%)
Parathion-methyl	14.06	100
Parathion	12.07	116.5
Coumaphos	-	11.9
Phoxim	-	9.6
Quinalphos	-	4.2
Dichlofenthion	-	3.6
Isazofos	-	High
Diazinon	-	High

Experimental Protocols

The following is a generalized protocol for a competitive indirect ELISA for Fonofos screening. Optimization of incubation times, temperatures, and reagent concentrations is recommended for specific applications.

Materials:

• Fonofos standard solutions

• Anti-Fonofos antibody (primary antibody)

• Fonofos-protein conjugate (for coating)

• Goat anti-mouse (or other species) IgG-HRP conjugate (secondary antibody)

• 96-well microtiter plates

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Phosphate Buffered Saline (PBS)

• Wash Buffer (PBS with 0.05% Tween 20, PBST)

• Blocking Buffer (e.g., 1% BSA in PBST)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2M H₂SO₄)

• Microplate reader

• Sample extraction solvents (e.g., methanol, acetonitrile)

Protocol:

• Plate Coating:

  • Dilute the Fonofos-protein conjugate to an optimal concentration in Coating Buffer.

  • Add 100 µL of the diluted conjugate to each well of a 96-well microtiter plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with Wash Buffer.

• Blocking:

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at 37°C.

  • Wash the plate three times with Wash Buffer.

• Competitive Reaction:

  • Prepare a series of Fonofos standard solutions and the test samples.

  • In separate tubes, mix 50 µL of each standard or sample with 50 µL of diluted anti-Fonofos antibody.

  • Incubate this mixture for 30 minutes at 37°C (pre-incubation step).

  • Transfer 100 µL of the pre-incubated mixture to the corresponding wells of the coated and blocked plate.

  • Incubate for 1 hour at 37°C.

  • Wash the plate five times with Wash Buffer.

• Secondary Antibody Incubation:

  • Dilute the HRP-conjugated secondary antibody in Blocking Buffer.

  • Add 100 µL of the diluted secondary antibody to each well.

  • Incubate for 1 hour at 37°C.

  • Wash the plate five times with Wash Buffer.

• Signal Development:

  • Add 100 µL of TMB Substrate Solution to each well.

  • Incubate in the dark at room temperature for 15-30 minutes.

  • Stop the reaction by adding 50 µL of Stop Solution to each well.

• Data Analysis:

  • Read the absorbance of each well at 450 nm using a microplate reader.

  • Create a standard curve by plotting the absorbance values against the logarithm of the Fonofos standard concentrations.

  • Determine the concentration of Fonofos in the samples by interpolating their absorbance values on the standard curve.

Mandatory Visualizations

Caption: Workflow of a competitive ELISA for Fonofos detection.

Caption: Logical relationship in competitive immunoassay.

References

• 1. escholarship.org [escholarship.org]
• 2. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes: Solid-Phase Extraction of Fonofos from Environmental Matrices

Introduction

Fonofos is an organophosphate insecticide previously used in agriculture.[1][2] Due to its potential toxicity and environmental persistence, monitoring its presence in environmental matrices such as water, soil, and sediment is crucial.[3] Solid-phase extraction (SPE) is a highly effective and widely adopted technique for the extraction and pre-concentration of Fonofos from these complex sample types. This method offers significant advantages over traditional liquid-liquid extraction, including lower solvent consumption, higher recovery rates, and reduced sample handling time.[4]

Principle of the Method

Solid-phase extraction facilitates the isolation of Fonofos from a liquid sample by partitioning it between a solid phase (the sorbent) and a liquid phase (the sample). The process involves four key steps:

• Conditioning: The sorbent is treated with a solvent to wet the packing material and create an environment suitable for analyte retention.

• Loading: The sample is passed through the sorbent bed. Fonofos, having a higher affinity for the sorbent than the sample matrix, is retained.

• Washing: The sorbent is rinsed with a solvent that removes weakly bound interferences without eluting the target analyte.

• Elution: A strong solvent is used to disrupt the analyte-sorbent interaction and elute the purified Fonofos for analysis.

For a nonpolar compound like Fonofos, a reversed-phase sorbent such as polystyrene-divinylbenzene (SDVB) or octadecyl-bonded silica (B1680970) (C18) is typically employed.

Analytical Determination

Following SPE, Fonofos is commonly determined using gas chromatography (GC) coupled with a mass spectrometer (MS) or a nitrogen-phosphorus detector (NPD).[5] GC/MS provides high selectivity and sensitivity, enabling confident identification and quantification of Fonofos.

Quantitative Data Summary

The following table summarizes the quantitative data for the analysis of Fonofos in various environmental matrices using solid-phase extraction.

Matrix	Sorbent	Analytical Method	Recovery (%)	Limit of Detection (LOD) / Method Detection Limit (MDL)	Limit of Quantification (LOQ)	Reference
Drinking Water	Polystyrenedivinylbenzene (SDVB)	GC/MS	89 - 109	0.022 - 0.06 µg/L	Not Specified	[6]
Soil	Not Specified (Toluene Extraction)	GC with Mass-Selective Detection	59 - 111	0.01 ppm	Not Specified	[7]

Experimental Workflows and Signaling Pathways

Caption: SPE Workflow for Fonofos Analysis.

Caption: Fonofos Mechanism of Toxicity.

Protocols: Solid-Phase Extraction of Fonofos

Protocol 1: SPE of Fonofos from Water Samples

This protocol is based on EPA Method 526 for the determination of selected semivolatile organic compounds in drinking water.[6]

1. Materials and Reagents

• Solid-Phase Extraction Cartridges: Polystyrenedivinylbenzene (SDVB), 500 mg.

• Methanol (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Sodium sulfate (B86663), anhydrous

• Reagent water (HPLC grade)

• Nitrogen gas, high purity

• Glass fiber filters, 0.7 µm

• Sample bottles, 1 L, amber glass

• Graduated cylinders

• Concentrator tubes

2. Sample Preparation

• Collect water samples in 1 L amber glass bottles.

• If the sample contains particulate matter, filter it through a 0.7 µm glass fiber filter.

3. SPE Procedure

• Cartridge Conditioning:

  • Pass 10 mL of ethyl acetate through the SDVB cartridge.

  • Follow with 10 mL of methanol.

  • Finally, pass 10 mL of reagent water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the 1 L water sample onto the conditioned cartridge at a flow rate of 10-15 mL/min.

• Cartridge Washing and Drying:

  • After the entire sample has passed through, wash the cartridge with 10 mL of reagent water.

  • Dry the cartridge by drawing air or nitrogen through it for 10 minutes.

• Elution:

  • Elute the retained Fonofos from the cartridge by passing 10 mL of ethyl acetate through it.

  • Collect the eluate in a concentrator tube.

4. Concentration and Analysis

• Pass the eluate through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the eluate to approximately 1 mL using a gentle stream of nitrogen.

• Adjust the final volume to 1.0 mL with ethyl acetate.

• The extract is now ready for analysis by GC/MS.

Protocol 2: SPE of Fonofos from Soil Samples

This protocol is a general procedure adapted from methods for the extraction of organophosphate pesticides from soil.[4][7]

1. Materials and Reagents

• Solid-Phase Extraction Cartridges: C18, 500 mg.

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Dichloromethane (B109758) (HPLC grade)

• Reagent water (HPLC grade)

• Anhydrous sodium sulfate

• Mechanical shaker

• Centrifuge and centrifuge tubes

• Filter paper

2. Sample Preparation and Extraction

• Air-dry the soil sample at room temperature and sieve it through a 2 mm sieve.

• Weigh 25 g of the homogenized soil sample into a flask.

• Add 50 mL of acetonitrile to the flask.

• Shake the flask on a mechanical shaker for 1 hour.

• Centrifuge the mixture at 3000 rpm for 10 minutes.

• Decant and filter the supernatant (acetonitrile extract).

3. SPE Cleanup

• Cartridge Conditioning:

  • Pass 5 mL of dichloromethane through the C18 cartridge.

  • Follow with 5 mL of methanol.

  • Finally, pass 5 mL of acetonitrile through the cartridge.

• Sample Loading:

  • Load a 5 mL aliquot of the soil extract onto the conditioned cartridge.

• Cartridge Washing:

  • Wash the cartridge with 5 mL of a 20:80 acetonitrile/water mixture.

• Elution:

  • Elute the Fonofos from the cartridge with 10 mL of dichloromethane.

  • Collect the eluate.

4. Concentration and Analysis

• Dry the eluate by passing it through anhydrous sodium sulfate.

• Concentrate the eluate to 1 mL under a gentle stream of nitrogen.

• The extract is now ready for analysis by GC/MS or GC-NPD.

References

• 1. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 2. Fonofos (Ref: N-2790) [sitem.herts.ac.uk]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Mechanisms of Neurotoxicity of Organophosphate Pesticides and Their Relation to Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Supercritical Fluid Extraction (SFE) of Fonofos from Soil Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fonofos is an organophosphate insecticide previously used in agriculture to control soil-dwelling pests.[1] Due to its persistence and potential toxicity, monitoring its concentration in soil is crucial for environmental assessment. Supercritical Fluid Extraction (SFE) has emerged as a green and efficient alternative to traditional solvent extraction methods for isolating pesticides from solid matrices.[2][3] SFE utilizes a supercritical fluid, most commonly carbon dioxide (CO₂), which exhibits properties of both a liquid and a gas, allowing for effective penetration into the sample matrix and efficient dissolution of target analytes.[4][5][6] The selectivity and efficiency of SFE can be fine-tuned by modifying parameters such as pressure, temperature, and the addition of a co-solvent (modifier).[3][5]

This document provides detailed application notes and protocols for the extraction of Fonofos from soil samples using Supercritical Fluid Extraction, followed by quantitative analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation

The efficiency of Supercritical Fluid Extraction for organophosphate pesticides from soil is influenced by several key parameters. The following table summarizes optimized SFE conditions and expected recovery rates for organophosphorus pesticides in soil, which can be applied to the extraction of Fonofos.

Parameter	Optimized Value/Range	Expected Recovery (%)	Reference
SFE Conditions
Pressure	350 bar	80.4 - 106.5	[2]
Temperature	80 °C	80.4 - 106.5	[2]
Supercritical Fluid	Carbon Dioxide (CO₂)	-	[2][3]
Modifier	Methanol (5% v/v)	80.4 - 106.5	[3]
CO₂ Flow Rate	1 mL/min	-	[5]
Static Extraction Time	15 min	-
Dynamic Extraction Time	30 min	-
Analytical Conditions
Analytical Method	Gas Chromatography-Mass Spectrometry (GC-MS)	-	[7][8]
Limit of Quantitation (LOQ)	10 µg/kg	-	[8]

Experimental Protocols

Soil Sample Preparation

Proper sample preparation is critical for achieving accurate and reproducible results.

Materials:

• Soil sample

• Mortar and pestle or grinder

• Sieve (2 mm)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Spatula

• Analytical balance

Protocol:

• Air-dry the soil sample at ambient temperature to reduce moisture content. Avoid oven-drying to prevent thermal degradation of Fonofos.

• Homogenize the dried soil sample using a mortar and pestle or a grinder.

• Pass the homogenized soil through a 2 mm sieve to remove large debris and ensure a uniform particle size.

• To further reduce moisture, mix the sieved soil sample with anhydrous sodium sulfate in a 1:1 (w/w) ratio.

• Store the prepared sample in a sealed container in a cool, dark place until SFE.

Supercritical Fluid Extraction (SFE)

This protocol is based on optimized conditions for the extraction of organophosphate pesticides from soil.

Materials and Equipment:

• Supercritical Fluid Extractor

• High-purity CO₂ (SFE grade)

• Methanol (HPLC grade)

• Extraction vessel (e.g., 10 mL)

• Solid-phase trap (e.g., octadecylsilane (B103800) - ODS)

• Elution solvent (e.g., acetonitrile)

• Collection vial

Protocol:

• Accurately weigh approximately 5 g of the prepared soil sample and place it into the extraction vessel.

• Set the SFE instrument parameters as follows:

  • Pressure: 350 bar

  • Temperature: 80 °C

  • Modifier: 5% Methanol in CO₂

  • CO₂ Flow Rate: 1 mL/min

• Perform a static extraction for 15 minutes. During this phase, the extraction vessel is filled with the supercritical fluid mixture and allowed to equilibrate, facilitating the dissolution of Fonofos.

• Following the static phase, begin the dynamic extraction for 30 minutes. In this step, fresh supercritical fluid continuously flows through the vessel, transporting the extracted Fonofos to the collection trap.

• The extracted Fonofos is collected on a solid-phase trap (e.g., ODS).

• After the dynamic extraction is complete, depressurize the system.

• Elute the trapped Fonofos from the ODS trap using a suitable solvent such as acetonitrile. Collect the eluate in a collection vial.

• Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The following protocol is adapted from established EPA methods for Fonofos analysis.[7][8]

Materials and Equipment:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Capillary GC column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Helium (carrier gas)

• Autosampler vials

• Fonofos analytical standard

Protocol:

• Instrument Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 1 min

    • Ramp to 200 °C at 20 °C/min

    • Ramp to 280 °C at 10 °C/min, hold for 5 min

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

• Calibration: Prepare a series of calibration standards of Fonofos in a suitable solvent (e.g., toluene) at concentrations ranging from 0.01 to 1.0 µg/mL.[7]

• Sample Analysis: Inject 1 µL of the concentrated extract into the GC-MS system.

• Quantification: Identify and quantify Fonofos based on its retention time and the area of the characteristic ions monitored in SIM mode.

Visualizations

Caption: Experimental workflow for SFE of Fonofos from soil.

Caption: Key parameters influencing SFE efficiency.

References

• 1. epa.gov [epa.gov]
• 2. Optimization of supercritical fluid extraction of pesticide residues in soil by means of central composite design and analysis by gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Green Extraction of Plant Materials Using Supercritical CO2: Insights into Methods, Analysis, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijesd.org [ijesd.org]
• 6. mdpi.com [mdpi.com]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]

Application Notes and Protocols for Molecular Docking Studies of Fonofos with Acetylcholinesterase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fonofos, an organothiophosphate insecticide, exerts its neurotoxic effects through the inhibition of acetylcholinesterase (AChE), a critical enzyme in the cholinergic nervous system.[1][2] Acetylcholinesterase is responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132), terminating the nerve impulse.[3][4] Inhibition of AChE by organophosphates like Fonofos leads to an accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of cholinergic receptors, which can cause convulsions, paralysis, and ultimately death.[2][3] The active metabolite, Fonofos oxon, forms a covalent bond with the serine residue in the active site of AChE, leading to its irreversible inhibition.[5][6]

Molecular docking is a powerful computational technique used to predict the preferred orientation and binding affinity of a ligand when it interacts with a target protein.[7] In the context of Fonofos and AChE, docking studies can elucidate the specific molecular interactions driving the inhibition, providing valuable insights for the design of novel inhibitors or antidotes. These application notes provide a comprehensive guide to performing and interpreting molecular docking studies of Fonofos with acetylcholinesterase.

Quantitative Data Summary

The binding affinity of a ligand to its target protein is a key quantitative measure obtained from molecular docking studies, often expressed as a docking score or binding energy in kcal/mol. A more negative value typically indicates a stronger binding affinity. The following table summarizes the docking score for Fonofos with human acetylcholinesterase and includes data for other organophosphate pesticides for comparative analysis.

Compound	Target Protein	Docking Score (kcal/mol)	Reference
Fonofos	Human Acetylcholinesterase	-10.4752	[8]
Phoxim	Human Acetylcholinesterase	-10.7562	[8]
Azinphos Ethyl	Human Acetylcholinesterase	-10.4978	[8]
Sarin (GB)	Human Acetylcholinesterase	-4.8	[9]
Soman (GD)	Human Acetylcholinesterase	-6.0	[9]
Tabun (GA)	Human Acetylcholinesterase	-5.1	[9]
VX	Human Acetylcholinesterase	-6.3	[9]

Signaling Pathway: Acetylcholinesterase and its Inhibition by Fonofos

The following diagram illustrates the normal physiological function of acetylcholinesterase in the synapse and its inhibition by Fonofos, leading to cholinergic crisis.

Acetylcholinesterase signaling and inhibition by Fonofos.

Experimental Protocols

This section provides a detailed, step-by-step protocol for conducting a molecular docking study of Fonofos with acetylcholinesterase.

I. Preparation of the Receptor (Acetylcholinesterase)

• Obtain the Protein Structure:

  • Navigate to the Protein Data Bank (PDB) (rcsb.org).

  • Search for a suitable crystal structure of human acetylcholinesterase. A commonly used structure is PDB ID: 4EY7.[10]

  • Download the PDB file.

• Prepare the Protein:

  • Use molecular modeling software such as AutoDock Tools, PyMOL, or Schrödinger Maestro.

  • Remove water molecules and any co-crystallized ligands or ions from the PDB file.

  • Add polar hydrogen atoms to the protein structure.

  • Assign atomic charges (e.g., Gasteiger charges).

  • Perform energy minimization of the protein structure to relieve any steric clashes and obtain a stable conformation.

  • Save the prepared protein in the appropriate format for the docking software (e.g., PDBQT for AutoDock).

II. Preparation of the Ligand (Fonofos)

• Obtain the Ligand Structure:

  • Access the PubChem database (pubchem.ncbi.nlm.nih.gov).

  • Search for "Fonofos" (CID 13676).

  • Download the 3D structure in SDF or MOL format.

• Prepare the Ligand:

  • Use a molecular editor like ChemDraw or MarvinSketch, or the preparation tools within the docking software suite.

  • Convert the 2D or 3D structure to a format compatible with the docking software.

  • Assign atomic charges and define rotatable bonds to allow for conformational flexibility.

  • Perform energy minimization of the ligand structure to obtain a low-energy conformation.

  • Save the prepared ligand in the required format (e.g., PDBQT for AutoDock).

III. Molecular Docking Simulation

• Define the Binding Site (Grid Box Generation):

  • Identify the active site of acetylcholinesterase. This is located in a deep gorge containing a catalytic active site (CAS) and a peripheral anionic site (PAS).[11] The catalytic triad (B1167595) consists of Ser203, His447, and Glu334.[11]

  • Define a grid box that encompasses the entire active site gorge. The dimensions of the grid box should be sufficient to allow the ligand to move and rotate freely within the binding pocket. For example, a grid of 62 x 62 x 62 Å with a spacing of 0.376 Å can be used.[12]

• Configure and Run the Docking Simulation:

  • Select a docking algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock).

  • Set the docking parameters, including the number of docking runs (e.g., 100), population size, and the maximum number of energy evaluations.[12]

  • Initiate the docking simulation. The software will explore various conformations and orientations of Fonofos within the AChE active site and calculate the binding energy for each pose.

IV. Analysis of Docking Results

• Analyze Binding Poses and Energies:

  • The docking software will generate multiple binding poses (conformations) of the ligand.

  • Cluster the poses based on their root-mean-square deviation (RMSD). An RMSD tolerance of 2.0 Å is commonly used.[12]

  • Identify the lowest energy (most favorable) binding pose.

• Visualize and Interpret Interactions:

  • Use visualization software (e.g., PyMOL, Discovery Studio Visualizer) to view the ligand-protein complex.

  • Analyze the intermolecular interactions between Fonofos and the amino acid residues of AChE, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking. Key residues in the active site to examine for interactions include those of the catalytic triad (Ser203, His447, Glu334) and the anionic subsite (e.g., Trp86, Tyr124, Tyr337).[8][13]

Experimental Workflow

The following diagram outlines the logical flow of the molecular docking process.

Molecular docking experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Physiology, Acetylcholinesterase - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Acetylcholinesterase - Wikipedia [en.wikipedia.org]
• 4. What are the functions of Acetylcholinesterase? | AAT Bioquest [aatbio.com]
• 5. Docking study of enantiomeric fonofos oxon bound to the active site of Torpedo californica acetylcholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Docking Studies, Synthesis, and In-vitro Evaluation of Novel Oximes Based on Nitrones as Reactivators of Inhibited Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. jscimedcentral.com [jscimedcentral.com]
• 9. Molecular docking and toxicity studies of nerve agents against acetylcholinesterase (AChE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of acetylcholinesterase inhibitors from traditional medicinal plants for Alzheimer's disease using in silico and machine learning approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. lupinepublishers.com [lupinepublishers.com]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols: Caenorhabditis elegans as a Model for Fonofos Toxicity Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caenorhabditis elegans, a free-living nematode, has emerged as a powerful and ethically sound model organism for toxicological research. Its well-defined genetics, fully sequenced genome, transparent body, and short lifecycle make it an ideal system for high-throughput screening and mechanistic studies of chemical toxicity. Fonofos, an organophosphate insecticide, exerts its primary toxic effect through the inhibition of acetylcholinesterase (AChE), an enzyme crucial for the proper functioning of the nervous system.[1][2][3] This mode of action is conserved across many species, including nematodes and mammals.[1][2] Beyond AChE inhibition, organophosphates can also induce toxicity through secondary mechanisms such as the generation of reactive oxygen species (ROS), leading to oxidative stress and potential mitochondrial dysfunction.[4]

These application notes provide a comprehensive overview and detailed protocols for utilizing C. elegans to assess the toxicity of Fonofos. The described assays cover key toxicological endpoints, including lethality, growth, reproduction, and locomotion, providing a multi-faceted approach to characterizing the toxicological profile of this compound.

Key Toxicological Endpoints and Data Presentation

Organophosphate	CAS Number	Molecular Weight	LC50 (mM)	EC50 (Movement, mM)
Dichlorvos (B1670471)	62-73-7	220.98	0.039	0.021
Phosdrin (Mevinphos)	7786-34-7	224.15	0.134	0.045
Dicrotophos	141-66-2	237.19	0.35	0.21
Monocrotophos	6923-22-4	223.16	35.5	11.2
Phosphamidon	13171-21-6	299.7	45.6	18.9
Omethoate	1113-02-6	213.19	78.9	35.6
Trichlorfon	52-68-6	257.44	124.5	45.8
Dimethoate	60-51-5	229.28	256.8	112.4
Acephate	30560-19-1	183.17	358.9	156.7
Methamidophos	10265-92-6	141.12	472.8	210.5

Signaling Pathways Implicated in Fonofos Toxicity

The toxicity of Fonofos in C. elegans is primarily mediated by the disruption of cholinergic signaling and the induction of oxidative stress.

Cholinergic Signaling Pathway

Fonofos, like other organophosphates, irreversibly inhibits acetylcholinesterase (AChE), the enzyme responsible for breaking down the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft. This leads to an accumulation of ACh and hyperstimulation of acetylcholine receptors (AChRs) on postsynaptic neurons and muscle cells, resulting in neuromuscular dysfunction, paralysis, and ultimately death.

Figure 1. Disruption of Cholinergic Signaling by Fonofos.

Oxidative Stress Response Pathway

Organophosphate exposure can lead to the overproduction of reactive oxygen species (ROS), causing cellular damage. C. elegans activates defense mechanisms against oxidative stress, primarily through the DAF-16/FOXO and SKN-1/Nrf2 transcription factors. Upon oxidative stress, these factors translocate to the nucleus and upregulate the expression of stress-response and detoxification genes, such as superoxide (B77818) dismutase (sod) and glutathione (B108866) S-transferase (gst).

Figure 2. Oxidative Stress Response to Fonofos Exposure.

Experimental Workflow

A typical workflow for assessing Fonofos toxicity in C. elegans involves several key stages, from initial preparation to data analysis.

Figure 3. General Experimental Workflow for Fonofos Toxicity Testing.

Detailed Experimental Protocols

Materials and Reagents

• C. elegans wild-type N2 strain

• Nematode Growth Medium (NGM) agar (B569324) plates

• E. coli OP50

• M9 buffer

• Fonofos (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO, as a vehicle for Fonofos)

• Bleaching solution (sodium hypochlorite (B82951) and 1M NaOH)

• Synchronized L4 stage worms

• 24-well plates

• Microscope with imaging capabilities

Protocol 1: Lethality Assay

• Preparation of Plates: Prepare NGM plates containing a range of Fonofos concentrations (and a vehicle control with DMSO). Allow the plates to dry before seeding with E. coli OP50.

• Worm Synchronization: Synchronize C. elegans to the L4 larval stage.

• Exposure: Transfer 20-30 L4 worms to each plate.

• Incubation: Incubate the plates at 20°C for 24 hours.

• Scoring: After 24 hours, count the number of live and dead worms. A worm is considered dead if it does not respond to a gentle touch with a platinum wire.

• Data Analysis: Calculate the percentage of lethality for each concentration and determine the LC50 value using probit analysis.

Protocol 2: Growth (Body Length) Assay

• Exposure: Expose synchronized L1 larvae to various concentrations of Fonofos in liquid culture (S-medium with E. coli OP50) or on NGM plates.

• Incubation: Incubate for 48-72 hours at 20°C.

• Imaging: Mount a sample of worms from each concentration on an agar pad on a microscope slide. Capture images of the worms.

• Measurement: Use image analysis software (e.g., ImageJ) to measure the body length of at least 20 worms per concentration.

• Data Analysis: Compare the average body length of treated worms to the control group. Calculate the EC50 for growth inhibition.

Protocol 3: Reproduction (Brood Size) Assay

• Exposure: Place individual L4 worms on separate NGM plates containing different concentrations of Fonofos.

• Transfer: Transfer each worm to a fresh plate of the same Fonofos concentration every 24 hours for 3-4 days to separate the parent from its progeny.

• Incubation: Incubate the plates with the progeny at 20°C.

• Counting: After 2-3 days, count the number of progeny on each plate.

• Data Analysis: Calculate the total brood size for each parent worm. Compare the average brood size of treated worms to the control group and determine the EC50 for reproductive toxicity.

Protocol 4: Locomotion Assays

A. Thrashing Assay (in liquid):

• Exposure: Expose L4 worms to Fonofos for a defined period (e.g., 4 or 24 hours) on NGM plates.

• Transfer: Place a single worm in a drop of M9 buffer on a microscope slide.

• Acclimation: Allow the worm to acclimate for 1 minute.

• Counting: Count the number of body bends (thrashes) in a 30-second or 1-minute interval. A thrash is defined as a complete change in the direction of bending at the mid-body.

• Data Analysis: Compare the average thrash rate of treated worms to the control group.

B. Crawling Assay (on solid media):

• Exposure: Expose L4 worms to Fonofos as described for the thrashing assay.

• Transfer: Place a single worm on a fresh, unseeded NGM plate.

• Recording: Record the worm's movement for a set period (e.g., 1-2 minutes) using a camera attached to a microscope.

• Analysis: Use worm tracking software to analyze the crawling speed and the number of body bends.

• Data Analysis: Compare the locomotion parameters of treated worms to the control group.

Protocol 5: Pharyngeal Pumping Assay

• Exposure: Expose L4 worms to Fonofos on NGM plates seeded with E. coli OP50 for a specific duration.

• Observation: Observe the worms under a high-magnification stereomicroscope.

• Counting: Count the number of pharyngeal bulb contractions (pumps) over a 30-second or 1-minute period.

• Data Analysis: Compare the average pumping rate of treated worms to that of the control group. This assay is particularly relevant for organophosphates as pharyngeal pumping is a direct measure of cholinergic neuromuscular function.[6]

Conclusion

C. elegans provides a robust and multifaceted platform for assessing the toxicity of Fonofos. The protocols outlined in these application notes enable the evaluation of a range of toxicological endpoints, from lethality to subtle behavioral changes. By examining the effects on cholinergic signaling and oxidative stress response pathways, researchers can gain valuable insights into the mechanisms of Fonofos toxicity. The use of this model organism can contribute significantly to the hazard assessment of organophosphate pesticides and the development of potential therapeutic interventions.

References

• 1. A comparative study on the relationship between various toxicological endpoints in Caenorhabditis elegans exposed to organophosphorus insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. ijrpr.com [ijrpr.com]
• 4. Elucidation of ageing on low dose exposure to neurotoxicant dichlorvos in invertebrate model Caenorhabditis elegans - MedCrave online [medcraveonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Modelling organophosphate intoxication in C. elegans highlights nicotinic acetylcholine receptor determinants that mitigate poisoning - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating Fonofos Cytotoxicity in Cell Culture Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fonofos is an organothiophosphate insecticide recognized for its high toxicity, primarily through the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system. Evaluating the cytotoxicity of Fonofos in relevant in vitro models is crucial for understanding its mechanisms of toxicity and for the development of potential therapeutic interventions. These application notes provide detailed protocols for assessing Fonofos-induced cytotoxicity using various cell culture models, focusing on key toxicological endpoints such as cell viability, membrane integrity, oxidative stress, and apoptosis. Given the limited availability of specific in vitro data for Fonofos, this document leverages established protocols and data from other well-studied organophosphates like chlorpyrifos (B1668852) and profenofos (B124560) to provide a robust framework for investigation.

Recommended Cell Culture Models

The selection of an appropriate cell culture model is paramount for obtaining relevant toxicological data. Based on the known targets of organophosphates, the following cell lines are recommended for investigating Fonofos cytotoxicity:

• SH-SY5Y (Human Neuroblastoma): A widely used model for neurotoxicity studies, as neurons are a primary target of organophosphate toxicity. These cells can be differentiated to exhibit more mature neuronal characteristics.

• HepG2 (Human Hepatocellular Carcinoma): This cell line is an established model for studying hepatotoxicity, as the liver is the primary site of xenobiotic metabolism. Of note, some organophosphates, potentially including Fonofos, may require metabolic activation by cytochrome P450 enzymes to exert their full toxic effect.

• PC12 (Rat Pheochromocytoma): Another common model in neurotoxicology, these cells differentiate into neuron-like cells in the presence of nerve growth factor (NGF), making them suitable for studying effects on neuronal development and function.

Data Presentation: Comparative Cytotoxicity of Organophosphates

Due to the scarcity of published in vitro cytotoxicity data for Fonofos, the following table summarizes the half-maximal inhibitory concentration (IC50) values for other relevant organophosphates in commonly used cell lines. This data can serve as a valuable reference for estimating the concentration range for initial Fonofos cytotoxicity experiments. It is recommended to perform a dose-response study to determine the specific IC50 of Fonofos in the chosen cell line.

Organophosphate	Cell Line	Exposure Time (h)	Assay	IC50 (µM)	Reference
Chlorpyrifos	SH-SY5Y	24	MTT	~50-100	Adapted from general organophosphate cytotoxicity studies
Methyl Parathion	SH-SY5Y	24	MTT	~50	[1]
Profenofos	Human Lymphocytes	Not Specified	Trypan Blue	3.5	[2]
Chlorpyrifos	HepG2	24	MTT	~100-200	Adapted from general organophosphate cytotoxicity studies
Malathion	HepG2	48	MTT	>24,000	[3]

Experimental Protocols

Detailed methodologies for key experiments to assess Fonofos cytotoxicity are provided below.

Acetylcholinesterase (AChE) Inhibition Assay

This assay is fundamental to confirming the primary mechanism of action of Fonofos.

Principle: Based on the Ellman method, AChE hydrolyzes acetylthiocholine (B1193921) to produce thiocholine, which reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to form a yellow product, 5-thio-2-nitrobenzoate (TNB). The rate of color formation is proportional to AChE activity and is measured spectrophotometrically at 412 nm.

Protocol:

• Reagent Preparation:

  • Assay Buffer: 0.1 M Phosphate buffer, pH 8.0.

  • DTNB Reagent: 10 mM DTNB in assay buffer.

  • Acetylthiocholine Iodide (ATCI) Substrate: 14 mM ATCI in deionized water.

  • AChE Enzyme Solution: Reconstitute human recombinant AChE or prepare from cell lysates to a suitable working concentration in assay buffer.

  • Fonofos Stock Solution: Prepare a concentrated stock solution in a suitable solvent (e.g., DMSO) and make serial dilutions in the assay buffer.

• Assay Procedure (96-well plate format):

  • Add 170 µL of assay buffer to each well.

  • Add 10 µL of Fonofos dilution (or vehicle control) to the respective wells.

  • Add 10 µL of AChE solution to all wells except the blank.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Add 10 µL of DTNB reagent to all wells.

  • Initiate the reaction by adding 10 µL of ATCI substrate to all wells.

  • Immediately measure the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (ΔAbs/min) for each well.

  • Determine the percentage of AChE inhibition for each Fonofos concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of Fonofos concentration to calculate the IC50 value.

Cell Viability Assessment (MTT Assay)

This colorimetric assay is a standard method for assessing cell metabolic activity, which is indicative of cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells and is quantified spectrophotometrically.

Protocol:

• Cell Seeding: Seed cells (e.g., SH-SY5Y, HepG2) in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to attach overnight.

• Treatment: Expose the cells to a range of Fonofos concentrations (e.g., 0.1, 1, 10, 100, 500 µM) for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Incubation: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the vehicle-treated control cells.

Cell Membrane Integrity Assessment (LDH Assay)

This assay quantifies the release of lactate (B86563) dehydrogenase (LDH), a stable cytosolic enzyme, into the culture medium upon cell membrane damage.

Principle: The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product. The amount of formazan is proportional to the amount of LDH released and is measured spectrophotometrically.

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Sample Collection: After the treatment period, carefully collect the cell culture supernatant from each well.

• LDH Reaction: In a new 96-well plate, mix the collected supernatant with the LDH reaction mixture (containing substrate, cofactor, and tetrazolium salt) according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of LDH release relative to a maximum LDH release control (cells treated with a lysis buffer).

Measurement of Reactive Oxygen Species (ROS)

This assay detects the intracellular production of ROS, a key indicator of oxidative stress.

Principle: The cell-permeable probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) is deacetylated by intracellular esterases to non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

Protocol:

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 96-well plate and treat with Fonofos for a shorter duration (e.g., 1, 4, or 6 hours).

• Probe Loading: After treatment, wash the cells with warm PBS and incubate them with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.

• Fluorescence Measurement: Wash the cells again with PBS and measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.

• Data Analysis: Express ROS levels as a fold change relative to the vehicle-treated control cells.

Apoptosis Detection (Caspase-3 Activity Assay)

This assay measures the activity of caspase-3, a key executioner caspase in the apoptotic cascade.

Principle: Activated caspase-3 in cell lysates cleaves a specific substrate (e.g., DEVD-pNA or Ac-DEVD-AMC), releasing a chromophore (p-nitroaniline, pNA) or a fluorophore (7-amino-4-methylcoumarin, AMC), which can be quantified colorimetrically or fluorometrically.

Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Fonofos for a suitable duration (e.g., 12 or 24 hours).

• Cell Lysis: After treatment, harvest and lyse the cells using a specific lysis buffer provided with the assay kit.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

• Caspase-3 Reaction: In a 96-well plate, incubate a standardized amount of protein lysate with the caspase-3 substrate in the provided reaction buffer.

• Signal Measurement: Measure the absorbance at 405 nm (for colorimetric assays) or fluorescence at the appropriate excitation/emission wavelengths (for fluorometric assays).

• Data Analysis: Express caspase-3 activity as a fold change relative to the vehicle-treated control.

Visualization of Experimental Workflows and Signaling Pathways

Experimental Workflow for Cytotoxicity Assessment

Caption: General experimental workflow for assessing Fonofos cytotoxicity.

Fonofos-Induced Oxidative Stress and Apoptosis Signaling Pathway

Caption: Proposed signaling pathway for Fonofos-induced cytotoxicity.

References

• 1. Cellular and molecular responses to ethyl-parathion in undifferentiated SH-SY5Y cells provide neurotoxicity pathway indicators for organophosphorus impacts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity and genotoxicity induced by the pesticide profenofos on cultured human peripheral blood lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Malathion-induced oxidative stress, cytotoxicity, and genotoxicity in human liver carcinoma (HepG2) cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming matrix effects in Fonofos analysis by LC-MS/MS

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming matrix effects in the analysis of Fonofos using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact Fonofos analysis?

A1: In LC-MS/MS analysis, the matrix consists of all components in a sample other than the analyte of interest, Fonofos.[1] These co-eluting components can interfere with the ionization process of Fonofos in the mass spectrometer's ion source, leading to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[2] This phenomenon, known as the matrix effect, can significantly compromise the accuracy, precision, and sensitivity of quantitative analysis, leading to unreliable results.[1]

Q2: How can I determine if my Fonofos analysis is affected by matrix effects?

A2: The presence of matrix effects can be assessed by comparing the signal response of Fonofos in a pure solvent standard to its response in a sample matrix where no Fonofos is present (a blank matrix extract) that has been spiked with the same concentration of the analyte. A significant difference in signal intensity indicates the presence of matrix effects. A common method is to calculate the matrix factor (MF) or matrix effect (ME) value.

Q3: What are the primary strategies to overcome matrix effects in Fonofos analysis?

A3: The main strategies can be categorized into three areas:

• Sample Preparation: Employing effective cleanup techniques to remove interfering matrix components. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective approach for pesticide residue analysis in various matrices.[3]

• Chromatographic Separation: Optimizing the LC method to separate Fonofos from co-eluting matrix components. This can involve adjusting the mobile phase gradient, changing the column chemistry, or using a guard column.[4]

• Compensation/Correction: Using techniques to compensate for the signal suppression or enhancement. The most common methods are the use of matrix-matched calibration standards and, ideally, the use of a stable isotope-labeled internal standard (SIL-IS).[5][6]

Q4: What is a stable isotope-labeled internal standard (SIL-IS) and why is it recommended for Fonofos analysis?

A4: A stable isotope-labeled internal standard is a version of the analyte (Fonofos) where one or more atoms have been replaced with a heavier stable isotope (e.g., ¹³C, ¹⁵N, or D).[6][7] SIL-IS are considered the gold standard for quantitative LC-MS/MS analysis because they have nearly identical chemical and physical properties to the analyte.[6] They co-elute with Fonofos and experience the same matrix effects, allowing for accurate correction of signal variations and improving the overall accuracy and precision of the measurement.[8]

Q5: Can I use a different organophosphate pesticide as an internal standard if a Fonofos-specific SIL-IS is not available?

A5: While a SIL-IS for Fonofos is ideal, if one is not available, a structurally similar compound (an analogue internal standard) from the same chemical class (organophosphorus pesticides) can be used. However, it is crucial to validate its effectiveness, as it may not co-elute perfectly with Fonofos and may not experience the exact same degree of matrix effects, potentially leading to less accurate correction.[6]

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of Fonofos.

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing, Fronting, or Splitting)	Column Contamination: Accumulation of matrix components on the analytical column.	Implement a robust column washing procedure between injections. Consider using a guard column or replacing the analytical column.[9]
Inappropriate Mobile Phase: pH or composition of the mobile phase is not optimal for Fonofos.	Ensure the mobile phase is appropriate for the column chemistry. For reversed-phase chromatography, a slightly acidic mobile phase often improves peak shape for organophosphates.[4]
Injection Solvent Mismatch: The solvent used to dissolve the final extract is significantly stronger than the initial mobile phase.	Dilute the sample extract in a solvent that is the same or weaker than the initial mobile phase conditions.[9]
Low Signal Intensity / Poor Sensitivity	Ion Suppression: Significant matrix effects are suppressing the Fonofos signal.	Improve sample cleanup using methods like dispersive solid-phase extraction (d-SPE) as part of the QuEChERS protocol. Dilute the final extract to reduce the concentration of matrix components.[4]
Suboptimal MS/MS Parameters: MRM transitions or collision energies are not optimized.	Infuse a Fonofos standard solution directly into the mass spectrometer to determine the optimal precursor and product ions and their corresponding collision energies.[4]
Inefficient Ionization: ESI source parameters (e.g., temperature, gas flows, voltage) are not optimal.	Systematically optimize ESI source parameters by infusing a standard solution of Fonofos.[4]
Inconsistent and Irreproducible Results	Variability in Sample Preparation: Manual sample preparation steps can introduce inconsistencies.	Automate liquid handling steps where possible. Ensure thorough mixing at each stage of the extraction and cleanup. Use calibrated pipettes.
LC System Carryover: Residue from a concentrated sample is affecting subsequent injections.	Implement a rigorous needle and injection port washing procedure. Inject a blank solvent after a high-concentration sample to check for carryover.[10]
Uncompensated Matrix Effects: The degree of ion suppression or enhancement varies between samples.	Use a stable isotope-labeled internal standard for Fonofos. If unavailable, prepare matrix-matched calibration curves for each matrix type being analyzed.[1]

Quantitative Data Summary

The following tables provide representative data for the analysis of organophosphorus pesticides in complex matrices using QuEChERS and LC-MS/MS. This data can serve as a benchmark for expected performance.

Table 1: Representative Recovery and Precision Data for Organophosphorus Pesticides in Soil

Pesticide	Fortification Level (ng/g)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Chlorpyrifos	10	95	8
Diazinon	10	92	11
Malathion	10	88	13
Parathion	10	97	7
Fonofos (Expected)	10	85-110	<15

Note: Data is representative and based on typical performance of QuEChERS methods for organophosphorus pesticides in soil.[3] Actual results for Fonofos may vary.

Table 2: Matrix Effect Evaluation in Different Food Commodities

Commodity	Matrix Type	Fonofos Matrix Effect (%)
Apple	High Water Content	-25 (Suppression)
Grapes	High Acid and Water Content	-30 (Suppression)
Spelt Kernels	High Starch/Protein	-45 (Suppression)
Sunflower Seeds	High Oil Content	-55 (Suppression)

Note: This table illustrates the variability of matrix effects across different sample types.[11] Negative values indicate signal suppression. It highlights the necessity of using matrix-matched standards or a SIL-IS for accurate quantification.

Experimental Protocols

Protocol 1: Modified QuEChERS Extraction for Fonofos in Soil

This protocol is adapted from the European Standard EN 15662 for the extraction of pesticide residues.[12]

• Sample Preparation:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • For dry soils, add an appropriate amount of water to achieve a total water content that facilitates efficient extraction.

  • Add 10 mL of acetonitrile (B52724).

  • If a stable isotope-labeled internal standard for Fonofos is used, add it to the sample at this stage.

• Extraction:

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing 900 mg MgSO₄, 150 mg primary secondary amine (PSA), and 150 mg C18 sorbent.

  • Shake vigorously for 30 seconds.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take the supernatant and filter it through a 0.22 µm filter into an autosampler vial.

  • The extract is now ready for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Parameters for Fonofos Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size).

  • Mobile Phase A: 0.1% formic acid and 5mM ammonium (B1175870) acetate (B1210297) in water.[13]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[13]

  • Gradient: A typical gradient would start at 5-10% B, ramp up to 95-100% B over several minutes, hold, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 40 °C.[13]

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).[14]

  • Source Parameters: Optimize source temperature, gas flows (nebulizer, heater), and capillary voltage for maximum Fonofos signal.

  • MRM Transitions for Fonofos:

    • Precursor Ion (m/z): 247.1[13]

    • Product Ion 1 (Quantifier, m/z): 109.0[13]

    • Product Ion 2 (Qualifier, m/z): 137.0 (or other suitable fragment)[13]

    • Collision Energy: Optimize for each transition (typically in the range of 10-30 eV).

Visualizations

Caption: Workflow for Fonofos analysis using the QuEChERS method.

Caption: Troubleshooting decision tree for Fonofos LC-MS/MS analysis.

References

• 1. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 2. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. crimsonpublishers.com [crimsonpublishers.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. waters.com [waters.com]
• 9. agilent.com [agilent.com]
• 10. ssi.shimadzu.com [ssi.shimadzu.com]
• 11. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. gcms.cz [gcms.cz]
• 13. lcms.cz [lcms.cz]
• 14. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Fonofos Extraction from High-Organic Matter Soils

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for improving the extraction efficiency of Fonofos from soils rich in organic matter.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of Fonofos from complex soil matrices.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Fonofos Recovery	Strong Adsorption to Organic Matter: Fonofos moderately adsorbs to soil, a process enhanced by high organic matter content, which slows its release into the extraction solvent.[1]	Solvent Optimization: Test a range of solvents with varying polarities. Toluene (B28343) and acetonitrile (B52724) are commonly used.[2][3] For tightly bound residues, increasing solvent temperature and extraction time can improve recovery.[4] pH Adjustment: Modifying the pH of the extraction medium may help desorb the analyte from soil particles.[5] Mechanical Disruption: Increase the agitation time or employ more vigorous methods like high-speed homogenization or ultrasound-assisted extraction (UAE) to break up soil aggregates and improve solvent penetration.[5][6]
Incomplete Extraction: The chosen solvent may be suboptimal for the soil type, or the extraction time and agitation may be insufficient.[7]	Systematic Testing: Methodically vary extraction time, solvent-to-soil ratio, and agitation intensity to find the optimal conditions. Ensure the soil sample is thoroughly homogenized before subsampling.[7][8]
Analyte Degradation: Fonofos, an organophosphate, can be susceptible to degradation due to inappropriate pH or high temperatures during extraction and solvent evaporation steps.[5][7]	Control Temperature and pH: Perform extraction and evaporation at low, controlled temperatures.[7] If necessary, use a buffered extraction solvent to maintain a stable, neutral pH.[5] Analyze extracts promptly after preparation.[7]
Analyte Loss During Cleanup: Fonofos may be irreversibly adsorbed to the cleanup material (e.g., SPE cartridge sorbent) or prematurely eluted if the wrong solvents are used.[7]	Optimize Cleanup Step: Ensure Solid-Phase Extraction (SPE) cartridges are conditioned correctly. Test different elution solvents or increase the solvent volume. For complex matrices, a combination of sorbents in dispersive SPE (dSPE), such as PSA (primary secondary amine) and C18, can be effective at removing interferences without retaining the analyte.[5][7]
High Background Noise or Matrix Interferences	Co-extraction of Interfering Compounds: High-organic matter soils are rich in compounds like humic acids that can be co-extracted, leading to ion suppression or enhancement in MS-based analyses and interfering peaks in GC analyses.[5][9]	Enhance Cleanup Procedures: The cleanup step is critical for removing co-extractives.[7] Utilize dSPE with a combination of sorbents like PSA to remove organic acids, C18 to remove nonpolar interferences, and Graphitized Carbon Black (GCB) for pigments (use GCB with caution as it can adsorb planar pesticides).[5] Matrix-Matched Calibration: Prepare calibration standards in a blank soil matrix extract that has undergone the full extraction and cleanup procedure. This helps to compensate for signal suppression or enhancement caused by the matrix.[5]
Inconsistent Results Between Replicates	Non-homogenous Soil Sample: Fonofos may not be evenly distributed throughout the soil, leading to variability between subsamples.[7]	Thorough Homogenization: Before taking subsamples, thoroughly mix, air-dry, and sieve the entire soil sample to ensure it is as homogeneous as possible.[5][7] Increasing the subsample size for extraction can also yield a more representative result.[7]
Inconsistent Procedural Execution: Minor variations in extraction time, solvent volumes, agitation intensity, or evaporation steps between samples can lead to inconsistent results.[7]	Adhere to a Standard Operating Procedure (SOP): Follow a validated SOP strictly for all samples. Use calibrated pipettes, balances, and other equipment to ensure consistency and accuracy.[7] Regularly run quality control samples to monitor method performance.[10]

Frequently Asked Questions (FAQs)

Q1: What is the best initial approach for extracting Fonofos from high-organic matter soil? A1: A robust starting point is a solvent extraction using a nonpolar solvent like toluene in the presence of water, followed by shaking.[2] Alternatively, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based method using acetonitrile is a modern and effective approach for many pesticides and can be adapted for Fonofos.[3][5] Given the high organic content, expect to optimize the cleanup step significantly.

Q2: Why is the cleanup step so critical for high-organic matter soils? A2: High-organic matter soils contain a large amount of co-extractable materials (e.g., humic and fulvic acids) that can interfere with chromatographic analysis.[9] These interferences can mask the analyte peak, cause ion suppression in mass spectrometry, and contaminate the analytical instrument.[5] An effective cleanup step, often involving solid-phase extraction (SPE) or dispersive SPE (dSPE), is essential to remove these matrix components and ensure accurate, sensitive detection.[5][7]

Q3: Which analytical techniques are most suitable for detecting and quantifying Fonofos? A3: Gas chromatography (GC) is a highly effective technique for Fonofos analysis.[11] It is commonly coupled with a mass-selective detector (MSD) for confirmation and quantitation.[2] Other selective detectors for organophosphorus compounds, such as a Flame Photometric Detector (FPD) or a Nitrogen-Phosphorus Detector (NPD), can also be used.[7]

Q4: What are typical recovery rates for Fonofos extraction from soil? A4: For a validated method, mean recoveries are generally expected to be within the 70-120% range.[12] One study on Fonofos and its metabolites reported recoveries from fortified soil samples ranging from 59% to 111%, with a mean recovery of 82.3% for one metabolite.[2] However, actual recoveries can be lower in high-organic matter soils due to strong matrix interactions and may require extensive method optimization to achieve acceptable levels.[9]

Q5: How can I validate my Fonofos extraction method? A5: Method validation involves several key steps.[12][13] You should assess linearity (using matrix-matched standards), accuracy (through recovery studies on spiked blank soil samples at various concentrations), precision (repeatability of results), and determine the limit of detection (LOD) and limit of quantification (LOQ).[3][12] It is also crucial to evaluate analyte stability in the prepared extracts.[13]

Quantitative Data Summary

The following table summarizes recovery data for Fonofos and related organophosphates from soil as found in cited literature. This data can be used as a benchmark for method development.

Analyte	Soil Type	Fortification Level	Mean Recovery (%)	Analytical Method	Reference
Fonofos	Not Specified	0.01 - 10.0 ppm	70 - 107%	GC-MSD	[2]
Fonofos Oxon	Not Specified	0.01 - 10.0 ppm	68 - 107%	GC-MSD	[2]
Methylphenylsulfone	Not Specified	0.01 - 1.0 ppm	59 - 111%	GC-MSD	[2]
Profenofos	Orchard, Lawn, Garden	5.0 µg/kg	86.7 - 108.0%	GC-FPD	[3]

Experimental Protocols

Protocol 1: Solvent Extraction based on EPA Methodology

This protocol is adapted from a standard method for Fonofos extraction.[2]

• Sample Preparation: Ensure the soil sample is well-mixed and homogenized to be representative. Sieve to remove large debris if necessary.

• Extraction:

  • Weigh a 25 g subsample of the homogenized soil into a 4-ounce wide-mouth bottle.

  • Add 25 mL of distilled water to the bottle.

  • Add 25 mL of toluene.

  • Cap the bottle securely and shake vigorously for a defined period (e.g., 1-2 hours) on a mechanical shaker.

• Phase Separation: Allow the sample to stand until the organic (toluene) and aqueous layers separate. If an emulsion forms, centrifugation may be required to break it.

• Analysis:

  • Carefully collect an aliquot of the upper toluene layer.

  • Analyze the extract directly by GC-MSD or other suitable instrumentation. No cleanup was specified in the source method, but for high-organic matter soils, a subsequent cleanup step (see Protocol 2, Step 4) is highly recommended.

Protocol 2: Modified QuEChERS-based Extraction and Cleanup

This protocol is a generalized approach for organophosphates in challenging matrices, adapted from methods for similar compounds in clay soils.[5][6]

• Sample Preparation: Air-dry the soil sample at room temperature, then grind or pulverize it to pass through a 2 mm sieve. This increases the surface area for extraction.

• Hydration (for dry soils):

  • Weigh 10 g of the prepared soil into a 50 mL centrifuge tube.

  • Add 10 mL of deionized water, vortex for 1 minute, and let the sample hydrate (B1144303) for 30 minutes. This can improve solvent penetration.[6]

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add a buffered QuEChERS salt packet (e.g., containing magnesium sulfate (B86663), sodium chloride, and a citrate (B86180) buffer).

  • Immediately cap and shake vigorously for 5 minutes.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL dSPE tube containing magnesium sulfate (to remove water), PSA (to remove organic acids), and C18 (to remove non-polar interferences).

  • Vortex for 1 minute.

  • Centrifuge at a high speed (e.g., ≥5000 rcf) for 2 minutes.

• Final Preparation and Analysis:

  • Take the final supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • Analyze by GC-MS or LC-MS/MS.

Visualizations

Caption: General workflow for Fonofos extraction from high-organic matter soil.

Caption: Troubleshooting logic for addressing low Fonofos recovery.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. Determination of Organophosphorus Pesticides in Soil by Dispersive Liquid–Liquid Microextraction and Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ars.usda.gov [ars.usda.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. laccei.org [laccei.org]
• 9. researchgate.net [researchgate.net]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]
• 11. benchchem.com [benchchem.com]
• 12. eurl-pesticides.eu [eurl-pesticides.eu]
• 13. eurl-pesticides.eu [eurl-pesticides.eu]

Stabilizing Fonofos samples during collection and storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper collection and storage of Fonofos samples to ensure sample integrity and analytical accuracy.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause Fonofos degradation in my samples?

A1: Fonofos degradation is primarily influenced by microbial activity, temperature, pH, and the presence of residual chlorine.[1][2][3] It is an organophosphate insecticide that is moderately persistent in soil but can be rapidly degraded by soil microorganisms.[4] While relatively stable to hydrolysis, its breakdown can be accelerated by acidic or alkaline conditions.[1][5]

Q2: What is the recommended storage temperature for Fonofos samples?

A2: For long-term stability, it is recommended to store samples at or below -18°C, with -20°C being ideal.[6][7] Studies have shown that Fonofos is stable for at least one month when stored at -20°C after being preconcentrated on solid-phase extraction (SPE) cartridges.[8] For many other pesticides, storage at temperatures between -20°C and -30°C has been shown to maintain residue stability for extended periods, even years.[7]

Q3: How long can I store my Fonofos samples before analysis?

A3: The permissible storage duration, or holding time, depends on the sample matrix and preservation methods. For preserved water samples analyzed using EPA Method 526, the holding time is up to 21 days.[3] If samples are frozen at or below -18°C within 24 hours of collection, a holding time of 30 days is generally acceptable without requiring a specific storage stability study, provided the compound is not known to be volatile or labile.[6] For longer-term studies, it is crucial to consult specific validation data for your matrix and storage conditions.

Q4: Are there specific preservatives I should use for water samples containing Fonofos?

A4: Yes. For aqueous samples, EPA Method 526 recommends a multi-component preservation approach to minimize degradation. This includes:

• A pH 7 buffer (tris(hydroxymethyl)aminomethane and its hydrochloride salt) to minimize hydrolysis.[3]

• A microbial inhibitor like diazolidinyl urea (B33335) to prevent microbial degradation.[3]

• A chelating agent such as trisodium (B8492382) ethylenediaminetetraacetic acid (EDTA) to bind metal ions that can catalyze hydrolysis.[3]

• Ascorbic acid to remove any residual chlorine, which can degrade Fonofos.[3]

Q5: What are the major degradation products of Fonofos I should be aware of?

A5: The primary degradation products of Fonofos are Fonofos oxon and methyl phenyl sulfone.[8] Fonofos oxon is a more potent cholinesterase inhibitor than the parent compound.[9] Analysis of these degradation products may be necessary for a complete understanding of the environmental fate of Fonofos.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low recovery of Fonofos in soil samples.	Microbial degradation due to improper storage.	Freeze soil samples at ≤ -18°C immediately after collection. Minimize the time between collection and freezing.[6]
Volatilization from the sample.	Ensure sample containers are tightly sealed. Store samples in a well-ventilated area, but avoid exposure to heat.[4]
Inconsistent results in water sample replicates.	Degradation due to residual chlorine.	Add a dechlorinating agent like ascorbic acid to the sample collection bottle before adding the sample.[3]
Hydrolysis due to incorrect pH.	Buffer water samples to pH 7 at the time of collection using the appropriate buffering agents.[3]
Metal-catalyzed hydrolysis.	Add a chelating agent like trisodium EDTA to the sample collection bottle.[3]
Peak tailing or poor chromatography during GC analysis.	Interaction of Fonofos with active sites in the GC inlet.	Use a deactivated GC inlet liner and perform regular maintenance. Consider matrix-matched standards to compensate for matrix effects.[10]
Co-extraction of interfering compounds from the matrix.	Employ cleanup techniques such as solid-phase extraction (SPE) or gel permeation chromatography (GPC) to remove matrix interferences before analysis.[11]
Presence of unexpected peaks in the chromatogram.	Formation of degradation products during storage or analysis.	Analyze for known degradation products like Fonofos oxon and methyl phenyl sulfone. Review storage and handling procedures to minimize degradation.

Quantitative Data on Sample Stability

While extensive quantitative stability data for Fonofos in various matrices is limited due to its discontinued (B1498344) use, the following table summarizes available information and general guidelines for organophosphate pesticides.

Matrix	Analyte(s)	Storage Temperature	Storage Duration	Recovery/Stability	Reference
Groundwater (on SPE cartridge)	Fonofos	-20°C	1 month	Complete recovery	[8]
Groundwater (on SPE cartridge)	Fonofos	4°C and Room Temperature	1 month	Stable, but interfering peaks observed	[8]
Drinking Water (preserved)	Fonofos	Chilled, <6°C	21 days	Stable within acceptable limits for EPA Method 526	[3]
General Plant Material	Pesticide Residues	≤ -18°C	30 days	Generally stable if frozen within 24 hours	[6]
Brown Rice	Fenitrothion (organophosphate)	-20°C to -30°C	>14 years	Stable	[7]
Soybean	Chlorpyrifos, Diazinon, Fenitrothion (organophosphates)	-20°C to -30°C	~5 years	Stable	[7]

Experimental Protocols

Protocol for Collection and Preservation of Water Samples for Fonofos Analysis (Based on EPA Method 526)

Objective: To collect and preserve a water sample to ensure the stability of Fonofos and its degradation products for 21 days.

Materials:

• 1-liter amber glass bottles with Teflon-lined screw caps

• Preservation solution containing:

  • pH 7 Tris buffer

  • Diazolidinyl urea

  • Trisodium EDTA

  • Ascorbic acid

• Cooler with ice

Procedure:

• Prior to sample collection, add the appropriate volume of the preservation solution to the 1-liter amber glass bottle.

• Open the tap and allow the system to flush for 2-3 minutes.

• Collect the water sample directly into the prepared bottle, allowing it to overflow slightly before capping. This minimizes headspace.

• Tightly cap the bottle and invert it several times to mix the sample with the preservative.

• Immediately place the sample in a cooler with a sufficient amount of ice to chill it to <6°C.[12]

• Transport the sample to the laboratory, maintaining the cold temperature.

• Store the sample in a refrigerator at <6°C until extraction. The maximum holding time is 21 days.[3]

Protocol for Collection and Storage of Soil Samples for Fonofos Residue Analysis

Objective: To collect a representative soil sample and store it to prevent Fonofos degradation.

Materials:

• Stainless steel soil probe or auger

• Clean, wide-mouth glass jars with Teflon-lined lids

• Cooler with ice

• Protective gloves

Procedure:

• Clear the soil surface of any debris.

• Using a stainless steel soil probe, collect soil cores from the desired depth.

• Combine multiple cores in a clean container to create a composite sample representative of the area.

• Thoroughly mix the composite sample.

• Transfer a subsample to a clean, labeled glass jar, filling it to minimize headspace.

• Immediately place the sample jar in a cooler with ice.

• Transport the sample to the laboratory as quickly as possible.

• Upon arrival at the laboratory, freeze the sample at ≤ -18°C for long-term storage.[6]

Visualizations

Caption: Fonofos degradation pathway.

Caption: General workflow for sample collection and handling.

References

• 1. epa.gov [epa.gov]
• 2. agro.icm.edu.pl [agro.icm.edu.pl]
• 3. Considerations necessary in gathering occurrence data for selected unstable compounds in the USEPA Unregulated Contaminant Candidate List in USEPA Method 526 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Storage stability of residues | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 7. Assessment of the long-term stability of pesticide residues under freezing conditions in brown rice and soybean certified reference materials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 10. analysis.rs [analysis.rs]
• 11. ysi.com [ysi.com]
• 12. eurofinsus.com [eurofinsus.com]

Addressing analytical interferences in Fonofos residue analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing analytical interferences during Fonofos residue analysis.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Fonofos residues.

Issue 1: Low or No Analyte Recovery

Question: I am experiencing low or no recovery of Fonofos. What are the potential causes and how can I troubleshoot this?

Answer: Low recovery of Fonofos can stem from several factors throughout the analytical workflow, from sample storage to final analysis. Here is a step-by-step guide to diagnose and resolve the issue.

• Sample Stability: Fonofos can degrade under certain conditions. Ensure samples are stored at or below -20°C immediately after collection and during storage to minimize degradation.[1][2] Stability can be compound, concentration, and storage temperature dependent.[3]

• Extraction Efficiency: Inefficient extraction is a common cause of low recovery.

  • Solvent Choice: Ensure the extraction solvent is appropriate for the matrix and Fonofos's properties. Acetonitrile (B52724) is commonly used in QuEChERS-based methods. For some matrices, a mixture of solvents may improve extraction efficiency.

  • Homogenization: Ensure the sample is thoroughly homogenized to allow for efficient contact between the sample and the extraction solvent.

  • pH: The pH of the extraction solvent can affect the stability of Fonofos. A neutral or slightly acidic pH is generally preferred.

• Cleanup Step: Analyte loss can occur during the dispersive solid-phase extraction (d-SPE) cleanup step.

  • Sorbent Selection: The choice of d-SPE sorbent is critical. For Fonofos, a combination of Primary Secondary Amine (PSA) and C18 is often used. PSA removes polar interferences like organic acids and sugars, while C18 removes non-polar interferences like fats.[4] However, aggressive cleanup can lead to analyte loss.

  • Graphitized Carbon Black (GCB): Avoid using GCB if not necessary, as it can adsorb planar molecules, potentially including Fonofos, leading to low recovery.

• Analyte Protectants: In gas chromatography (GC), active sites in the inlet and column can cause analyte degradation. The use of analyte protectants in your final extract can help to mitigate this effect and improve recovery.[5]

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting) in Gas Chromatography (GC)

Question: My Fonofos peak is showing significant tailing in my GC analysis. What could be the cause and how do I fix it?

Answer: Peak tailing is a common issue in the GC analysis of active compounds like organophosphate pesticides. It can lead to inaccurate integration and reduced sensitivity. Here’s a troubleshooting guide to address peak shape issues.

• Active Sites in the GC System: Active sites in the GC inlet (liner, septum, seal) and the front of the analytical column are a primary cause of peak tailing for sensitive compounds.

  • Inlet Maintenance: Regularly replace the inlet liner and septum. Use a deactivated liner, preferably with glass wool, to trap non-volatile matrix components and provide a more inert surface.[6]

  • Column Maintenance: If peak shape degrades over time, it may be due to contamination at the head of the column. Trimming a small portion (10-20 cm) from the front of the column can often restore performance.

• Improper Column Installation: An improperly installed column can create dead volume, leading to peak tailing. Ensure the column is installed correctly in both the inlet and detector according to the manufacturer's instructions.[7]

• Injection Technique: The injection technique can influence peak shape.

  • Injection Speed: A slow injection can lead to broad or tailing peaks. Aim for a fast and consistent injection.

  • Solvent Mismatch: Injecting a sample in a solvent that is not compatible with the stationary phase can cause peak distortion.

• Column Overload: Injecting too much analyte can saturate the column, leading to a "shark fin" or fronting peak shape. If you observe this, try diluting your sample.[8]

Issue 3: High Matrix Effects (Signal Suppression or Enhancement)

Question: I am observing significant signal suppression or enhancement for Fonofos in my sample matrix compared to the solvent standard. How can I mitigate these matrix effects?

Answer: Matrix effects are a common challenge in pesticide residue analysis, particularly with complex matrices, and can lead to inaccurate quantification.[9][10] In GC-MS, signal enhancement is often observed, while in LC-MS, signal suppression is more common.[11][12]

• Matrix-Matched Calibration: The most common way to compensate for matrix effects is to prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the samples.[11] This helps to mimic the matrix effects seen in the actual samples.

• Improved Cleanup: More effective cleanup during sample preparation can reduce the amount of co-extracted matrix components that cause signal suppression or enhancement.

  • For Fatty Matrices: For samples with high-fat content (e.g., oils, nuts, animal tissues), a simple PSA/C18 cleanup may be insufficient.[13] Consider using specialized sorbents like Z-Sep or EMR-Lipid, or employing Gel Permeation Chromatography (GPC) for more thorough lipid removal.[4][14]

  • For Pigmented Matrices: For samples with high pigment content (e.g., spinach, carrots), GCB can be effective at removing pigments, but be mindful of its potential to adsorb Fonofos.

• Sample Dilution: Diluting the final extract can reduce the concentration of interfering matrix components. However, this also reduces the analyte concentration, so ensure it remains above the limit of quantification (LOQ).

• Isotope-Labeled Internal Standards: The use of a stable isotope-labeled internal standard for Fonofos, if available, is an excellent way to correct for matrix effects as it will be affected by the matrix in the same way as the native analyte.

Frequently Asked Questions (FAQs)

Q1: What is the recommended sample preparation method for Fonofos residue analysis?

A1: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and recommended starting point for the extraction of Fonofos from various matrices, including soil, fruits, and vegetables. The original unbuffered or the buffered versions (AOAC or EN) can be used. The key to successful analysis is the optimization of the d-SPE cleanup step based on the sample matrix. For complex or fatty matrices, modifications to the standard QuEChERS protocol, such as the use of different sorbents or additional cleanup steps like GPC, may be necessary.[14][15]

Q2: How can I effectively remove lipids from my sample extract when analyzing for Fonofos in high-fat matrices?

A2: High lipid content is a significant source of interference in Fonofos analysis. Here are some effective strategies for lipid removal:

• d-SPE with C18 or Z-Sep: For moderately fatty samples, using C18 or Z-Sep in the d-SPE cleanup step can effectively remove lipids.

• Enhanced Matrix Removal—Lipid (EMR—Lipid): This is a novel sorbent specifically designed for highly selective lipid removal with minimal analyte loss.[4]

• Gel Permeation Chromatography (GPC): GPC is a powerful technique for separating lipids from pesticides based on size exclusion. It is highly effective for very fatty samples but is more time-consuming and requires specialized equipment.[14][16][17]

• Freezing/Winterization: For some sample extracts (e.g., acetonitrile extracts of fatty samples), freezing the extract at a low temperature (e.g., -20°C or lower) can precipitate a significant portion of the lipids, which can then be removed by centrifugation or filtration.

Q3: What are the typical storage conditions for Fonofos standards and samples?

A3: To ensure the stability of Fonofos, both standards and prepared samples should be stored under appropriate conditions.

• Standards: Fonofos stock solutions should be stored in a refrigerator or freezer, typically at 4°C or -20°C, in amber vials to protect them from light. The stability of working standards will depend on the solvent and concentration.

• Samples: Raw samples should be frozen, preferably at -20°C or below, as soon as possible after collection to prevent degradation of Fonofos residues.[1] Extracted samples should also be stored in a freezer until analysis. Studies have shown that Fonofos is stable in frozen storage for extended periods.[2]

Q4: What are the key validation parameters to consider for a Fonofos residue analysis method?

A4: A robust method validation is crucial for generating reliable data. According to regulatory guidelines such as SANTE, the key validation parameters include:

• Linearity: The method should demonstrate a linear response over a defined concentration range.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOQ is the lowest concentration that can be quantified with acceptable accuracy and precision.[18]

• Accuracy (Recovery): The accuracy of the method is typically assessed by recovery experiments, where blank samples are spiked with a known concentration of Fonofos. Recoveries are generally expected to be within the 70-120% range.[19][20][21]

• Precision (Repeatability and Reproducibility): Precision is expressed as the relative standard deviation (RSD) of replicate measurements. RSD values should typically be ≤20%.[19][20][21]

• Specificity/Selectivity: The method should be able to unequivocally identify and quantify Fonofos in the presence of other components in the sample.

• Matrix Effect: The influence of the sample matrix on the analytical signal should be evaluated and compensated for if significant.[3][11]

Quantitative Data Summary

The following tables provide a summary of representative quantitative data for the analysis of organophosphate pesticides, including Fonofos and similar compounds, in various matrices. These tables are intended to provide general guidance, and actual results may vary depending on the specific experimental conditions.

Table 1: Representative Recovery of Organophosphates in Different Matrices using QuEChERS with Various d-SPE Cleanup Sorbents

Matrix	Cleanup Sorbent	Analyte	Fortification Level (ng/g)	Average Recovery (%)	RSD (%)	Reference
Rapeseeds	EMR-Lipid	Organophosphates (average)	10	70-120 (for 103 pesticides)	<20	[4]
Rapeseeds	Z-Sep+	Organophosphates (average)	10	Lower recoveries observed	<20	[4]
Rapeseeds	PSA/C18	Organophosphates (average)	10	Lower recoveries observed	<20	[4]
Fruits & Vegetables	PSA + Activated Charcoal	Profenofos	Not Specified	73.4 - 86.9	<15	[22]
Pigeonpea Pods	Not specified (QuEChERS)	Profenofos	6	100.74	2.43	[18]
Pigeonpea Pods	Not specified (QuEChERS)	Profenofos	30	89.23	1.29	[18]
Pigeonpea Pods	Not specified (QuEChERS)	Profenofos	60	92.44	4.35	[18]

Table 2: Comparison of Cleanup Methods for Pesticide Recovery in Fatty Matrices

Matrix	Cleanup Method	Analyte Class	Fortification Level (ng/g)	Average Recovery (%)	Reference
Fish	GPC	Organophosphates	10	62.5 - 120	[14]
Fish	d-SPE	Organophosphates	10	5.5 - 90	[14]
Avocado	GPC	Various Pesticides	5, 50, 300	Good recovery and reproducibility	[17]
Avocado	EMR-Lipid	Various Pesticides	5, 50, 300	Good recovery and reproducibility	[17]

Table 3: Typical Method Validation Data for Organophosphate Pesticide Analysis

Parameter	Fonofos (or similar OP)	Typical Value	Reference
Linearity (r²)	Profenofos	>0.99	[18]
LOQ	Profenofos	0.006 µg/g	[18]
Recovery	Profenofos	89-101%	[18]
Precision (RSD)	Profenofos	<5%	[18]

Experimental Protocols

This section provides detailed methodologies for key experiments in Fonofos residue analysis.

Protocol 1: Fonofos Residue Analysis in Soil using QuEChERS and GC-MS/MS

This protocol is a general guideline and may require optimization for specific soil types and instrumentation.

1. Sample Preparation and Extraction (QuEChERS)

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of deionized water and vortex for 30 seconds to rehydrate the soil.

• Add 10 mL of acetonitrile (with 1% acetic acid for buffered extraction).

• Add an appropriate internal standard if used.

• Shake vigorously for 1 minute.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl for the original method).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 6 mL aliquot of the supernatant (acetonitrile layer) to a 15 mL d-SPE tube containing 900 mg MgSO₄ and 300 mg PSA. For soils with high organic matter, 150 mg of C18 can also be added.

• Vortex for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• Take a 1 mL aliquot of the supernatant, add an analyte protectant solution, and transfer to an autosampler vial for GC-MS/MS analysis.

3. GC-MS/MS Analysis

• GC System: Agilent 7890B GC or equivalent

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or equivalent

• Inlet: Split/splitless, 250°C, pulsed splitless injection

• Oven Program: 70°C for 2 min, ramp at 25°C/min to 150°C, then 5°C/min to 200°C, then 10°C/min to 300°C, hold for 5 min.

• MS System: Agilent 7000 series Triple Quadrupole MS or equivalent

• Ion Source: Electron Ionization (EI), 230°C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Table 4: Illustrative GC-MS/MS MRM Transitions for Fonofos and Fonofos Oxon

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Collision Energy (eV)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)	Reference
Fonofos	246.0	109.0	20	137.0	10	[23]
Fonofos Oxon	230.0	137.0	15	109.0	25	Illustrative

Note: Collision energies are instrument-dependent and require optimization.[24] The provided values are for illustrative purposes.

Mandatory Visualizations

Diagram 1: General Experimental Workflow for Fonofos Residue Analysis

Caption: A generalized workflow for Fonofos residue analysis using the QuEChERS method.

Diagram 2: Troubleshooting Logic for Low Analyte Recovery

Caption: A decision tree for troubleshooting low recovery of Fonofos.

Diagram 3: Troubleshooting Logic for GC Peak Tailing

Caption: A decision tree for troubleshooting GC peak tailing in Fonofos analysis.

References

• 1. Stability of pesticides stored on polymeric solid-phase extraction cartridges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of the long-term stability of pesticide residues under freezing conditions in brown rice and soybean certified reference materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of Different d-SPE Sorbent Performances Based on Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) Methodology for Multiresidue Pesticide Analyses in Rapeseeds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. shimadzu.com [shimadzu.com]
• 6. m.youtube.com [m.youtube.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. youtube.com [youtube.com]
• 9. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. analchemres.org [analchemres.org]
• 11. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 13. labsertchemical.com [labsertchemical.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Determination of pesticides in fatty matrices using gel permeation clean-up followed by GC-MS/MS and LC-MS/MS analysis: A comparison of low- and high-pressure gel permeation columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]
• 18. cabidigitallibrary.org [cabidigitallibrary.org]
• 19. researchgate.net [researchgate.net]
• 20. crmlabstandard.com [crmlabstandard.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. eurl-pesticides.eu [eurl-pesticides.eu]
• 24. agilent.com [agilent.com]

Technical Support Center: Optimizing QuEChERS for Fonofos Analysis in Complex Matrices

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the optimization of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for the analysis of the organophosphate insecticide Fonofos in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when analyzing Fonofos in complex matrices using the QuEChERS method?

A1: The primary challenges include dealing with matrix effects, achieving satisfactory recovery, and ensuring the complete removal of interfering compounds.[1][2] Complex matrices such as soil, fatty foods, and highly pigmented plants contain substances that can co-extract with Fonofos, leading to either suppression or enhancement of the analytical signal.[3][4] For fatty matrices, the high lipid content is a significant issue, while for soil, strong interactions between Fonofos and soil components can affect extraction efficiency.[5][6]

Q2: Which version of the QuEChERS method is best for Fonofos analysis?

A2: Both the AOAC Official Method 2007.01 and the European EN 15662 are commonly used. The choice often depends on the specific matrix and the pH sensitivity of co-extracted components. The EN 15662 method, which is citrate-buffered, is often preferred for general applications. For matrices with a high fat content, a modification of these standard methods is typically required for effective cleanup.[5]

Q3: How can I minimize matrix effects for Fonofos analysis?

A3: Matrix effects can be mitigated by optimizing the d-SPE cleanup step with appropriate sorbents, using matrix-matched calibration standards, or employing internal standards.[2][7] Diluting the final extract can also reduce matrix effects, though this may compromise the limit of detection.[2] For GC-MS analysis, a well-maintained instrument with a clean inlet liner is also crucial.[8]

Q4: What are the ideal d-SPE sorbents for Fonofos in different matrices?

A4: The choice of d-SPE sorbent is critical for effective cleanup.

• General Purpose: A combination of Primary Secondary Amine (PSA) and anhydrous magnesium sulfate (B86663) (MgSO₄) is standard for removing polar interferences like sugars and fatty acids.

• Fatty Matrices: For samples with high-fat content like oils and animal tissues, adding C18 sorbent is essential to remove lipids.[5][9] Z-Sep, a zirconia-based sorbent, can also be highly effective in lipid removal.[5]

• Pigmented Matrices: For samples rich in pigments like chlorophyll (B73375) (e.g., spinach), Graphitized Carbon Black (GCB) is used. However, GCB should be used with caution as it can adsorb planar pesticides.

Q5: My Fonofos recovery is low. What are the possible causes and solutions?

A5: Low recovery of Fonofos can stem from several factors:

• Incomplete Extraction: Ensure vigorous shaking during the extraction step. For dry samples like soil, pre-hydrating the sample with water is crucial for efficient extraction with acetonitrile (B52724).[6][10]

• Analyte Loss During Cleanup: Over-purification with excessive amounts of d-SPE sorbents, especially GCB, can lead to the loss of Fonofos.

• Degradation: Fonofos can be susceptible to degradation. Ensure that the sample is processed promptly and stored correctly.

• Partitioning into Fatty Layer: In high-fat samples, the lipophilic nature of Fonofos may cause it to partition into the fat layer, reducing its concentration in the acetonitrile extract. A freezing step to precipitate fats before d-SPE can improve recovery.[9]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of Fonofos	Incomplete extraction from the matrix.	Ensure thorough homogenization of the sample. For dry matrices like soil, add water to achieve at least 80% hydration before adding acetonitrile.[6][10] Increase shaking time and intensity during the extraction step.
Fonofos partitioning into the lipid layer in fatty matrices.	After the initial extraction and centrifugation, place the acetonitrile extract in a freezer (-20°C for at least one hour) to precipitate lipids. Centrifuge again and take the supernatant for d-SPE cleanup.[9]
Adsorption of Fonofos onto d-SPE sorbents.	If using GCB for pigmented matrices, use the minimum amount necessary to remove color, as it can adsorb planar molecules. Test different sorbent combinations and amounts to find the optimal balance between cleanup and recovery.
High Matrix Effects (Signal Suppression or Enhancement)	Co-extraction of matrix components that interfere with ionization in LC-MS/MS or cause active site interactions in GC.	Optimize the d-SPE cleanup step using a combination of PSA, C18, and/or GCB depending on the matrix.[5] Prepare matrix-matched calibration standards to compensate for systematic matrix effects.[2] Use a suitable internal standard that behaves similarly to Fonofos.
Insufficient cleanup of fatty acids or lipids.	For fatty matrices, use a d-SPE combination containing C18 or Z-Sep.[5] Consider a hexane (B92381) partitioning step after the initial acetonitrile extraction to remove nonpolar interferences.[9]
Poor Chromatographic Peak Shape (Tailing or Fronting)	Contamination of the GC inlet liner or column.	Regularly replace the GC inlet liner and trim the first few centimeters of the analytical column.[8]
Active sites in the chromatographic system.	Use a deactivated inlet liner and a high-quality, inert GC column.[1]
High Variability in Results (High %RSD)	Inconsistent sample homogenization.	Ensure the initial sample is thoroughly homogenized to a uniform consistency.
Inconsistent pipetting or sample handling.	Use calibrated pipettes and ensure consistent timing and execution of each step in the QuEChERS procedure.
Formation of salt agglomerates during extraction.	Shake the tube vigorously immediately after adding the extraction salts to prevent clumping.[5]

Quantitative Data Summary

The following tables summarize typical performance data for the QuEChERS method in the analysis of Fonofos and other organophosphates in complex matrices.

Table 1: Recovery and Precision Data for Fonofos in Soil

Fortification Level (ng/g)	Recovery (%)	RSD (%)	Analytical Method
10	95	5	GC-MS/MS
50	92	6	GC-MS/MS
100	98	4	GC-MS/MS

Note: Data synthesized from multiple sources for illustrative purposes.

Table 2: Typical Recovery and Precision Data for Organophosphates in Fatty Matrices

Matrix	Fortification Level (ng/g)	Typical Recovery (%)	Typical RSD (%)	Reference
Edible Oils	10 - 50	70 - 120	< 20	[11][12]
Animal Tissue	5 - 50	71.2 - 118.8	2.9 - 18.1	[5]
Milk	10 - 250	71.69 - 99.38	< 20	[5]

Table 3: Typical Linearity and Limits of Quantification (LOQs)

Matrix	Linearity (r²)	Typical LOQ (µg/kg)	Reference
Soil	> 0.99	5 - 10
Edible Oils	> 0.99	5 - 50	[11]
Animal Tissue	> 0.99	3.0 - 4.9	[5]

Experimental Protocols

Protocol 1: QuEChERS Method for Fonofos in Soil (Modified EN 15662)

• Sample Preparation:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • For dry soil, add 7 mL of deionized water, vortex briefly, and allow to hydrate (B1144303) for 30 minutes.[6][10]

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • If required, add an appropriate internal standard.

  • Cap the tube and shake vigorously for 5 minutes using a mechanical shaker.[6]

  • Add the contents of a QuEChERS extraction salt packet (4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).[6]

  • Immediately shake for 2 minutes to prevent salt agglomeration.[6]

  • Centrifuge at ≥ 3000 rcf for 5 minutes.[6]

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.[6]

  • Vortex for 1 minute.

  • Centrifuge at a high speed (e.g., ≥ 5000 rcf) for 2 minutes.[6]

• Analysis:

  • Carefully transfer the cleaned supernatant to an autosampler vial for GC-MS or LC-MS/MS analysis.

Protocol 2: QuEChERS Method for Fonofos in Fatty Matrices (e.g., Vegetable Oil)

• Sample Preparation:

  • Weigh 5 g of the oil sample into a 50 mL centrifuge tube.

  • Add 10 mL of deionized water.

• Extraction:

  • Add 10 mL of acetonitrile (containing 1% acetic acid is optional but can improve recovery of some pesticides).[5]

  • Add an internal standard if necessary.

  • Cap and shake vigorously for 1 minute.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Shake immediately for 1 minute.

  • Centrifuge at ≥ 3000 rcf for 5 minutes.

• Freezing Step (Optional but Recommended):

  • Place the tube containing the acetonitrile extract in a freezer at -20°C for at least 1 hour to precipitate lipids.

  • Centrifuge again at ≥ 3000 rcf for 5 minutes while cold.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.[5]

  • Vortex for 2 minutes.

  • Centrifuge at high speed (e.g., 15,000 rcf) for 5 minutes.[5]

• Analysis:

  • Transfer the final extract to an autosampler vial for analysis.

Visualizations

Caption: General QuEChERS workflow for Fonofos analysis in complex matrices.

Caption: Troubleshooting logic for addressing low Fonofos recovery.

Caption: Mechanism of Fonofos-induced cholinesterase inhibition.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. chromtech.com.au [chromtech.com.au]
• 3. researchgate.net [researchgate.net]
• 4. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. unitedchem.com [unitedchem.com]
• 7. gcms.cz [gcms.cz]
• 8. shimadzu.co.uk [shimadzu.co.uk]
• 9. Restek - Blog [restek.com]
• 10. weber.hu [weber.hu]
• 11. Determination of 255 pesticides in edible vegetable oils using QuEChERS method and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Recovery of Fonofos in Solid-Phase Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low recovery of Fonofos during solid-phase extraction (SPE) procedures.

Troubleshooting Guide

This guide is presented in a question-and-answer format to directly address common issues encountered during the solid-phase extraction of Fonofos.

Question 1: What are the initial checks if I observe low recovery of Fonofos?

Answer:

Low recovery can stem from several factors throughout the SPE workflow. Before delving into specific step-by-step troubleshooting, it's crucial to verify the fundamentals of your analytical system.[1]

Initial Verification Steps:

• Analytical Instrument Performance: Confirm that your analytical system (e.g., GC-NPD, GC-MS, HPLC) is functioning correctly.[1]

  • Inject a known concentration of a Fonofos standard directly into the instrument to verify the response factor and ensure the detector is operating within its expected sensitivity range.

  • Perform replicate injections of a standard to check for reproducibility and rule out issues with the autosampler.[1]

• Standard and Solvent Integrity:

  • Ensure the Fonofos standard has not degraded. Use a fresh, certified reference standard if possible.

  • Verify the purity of all solvents used in the extraction and analysis. Contaminated solvents can interfere with the analysis and lead to inaccurate quantification.

Question 2: My Fonofos recovery is low, and I suspect the issue is during the sample loading step. What should I investigate?

Answer:

Analyte loss during the loading step, often referred to as breakthrough, is a common cause of low recovery. This occurs when the analyte passes through the SPE sorbent without being retained.

Potential Causes and Solutions for Low Recovery During Sample Loading:

• Inappropriate Sorbent Selection: Fonofos is a non-polar organophosphate insecticide with a Log Kow of approximately 3.9.[1] This indicates a preference for non-polar environments.

  • Solution: For a non-polar compound like Fonofos, a reverse-phase sorbent such as C18 is a suitable choice.[2][3] Polymeric sorbents can also be effective and may offer higher capacity.[2][4] If you are using a normal-phase sorbent, it is likely inappropriate for aqueous samples.

• Insufficient Sorbent Mass: The amount of sorbent in the cartridge may be insufficient to retain all the Fonofos in your sample, especially if the sample concentration is high or if there are high levels of interfering matrix components.

  • Solution: Increase the sorbent mass of the SPE cartridge.

• High Flow Rate: Loading the sample too quickly can prevent efficient partitioning of Fonofos onto the sorbent.

  • Solution: Decrease the flow rate during sample application to allow for adequate interaction time between the analyte and the sorbent.

• Sample Solvent Strength: If the sample is dissolved in a solvent with a high percentage of organic content, it can prevent the retention of Fonofos on a reverse-phase sorbent.

  • Solution: Dilute the sample with water or a weaker solvent to ensure the sample solvent is weaker than the wash solvent.

• Incorrect Sample pH: The pH of the sample can influence the charge of the analyte and the sorbent surface, affecting retention. While Fonofos is generally neutral, sample matrix components can be affected by pH, which can in turn impact Fonofos retention.

  • Solution: Adjust the pH of the sample. For neutral compounds like many organophosphorus pesticides, a neutral pH is often optimal.[5] However, optimization may be necessary depending on the sample matrix.

• Exceeding the Breakthrough Volume: Every SPE cartridge has a maximum sample volume it can process before the analyte begins to elute prematurely. This is known as the breakthrough volume.

  • Solution: Determine the breakthrough volume for Fonofos on your chosen sorbent. This can be done by loading a continuous stream of a Fonofos solution and monitoring the eluate for its presence. A more straightforward approach is to process a smaller sample volume and assess if recovery improves.

Troubleshooting Workflow for Low Fonofos Recovery

Caption: A flowchart illustrating the systematic approach to troubleshooting low Fonofos recovery in solid-phase extraction.

Question 3: I've confirmed Fonofos is retained during loading, but my recovery is still low. Could the wash step be the problem?

Answer:

Yes, the wash step is critical for removing matrix interferences, but an overly aggressive wash solvent can prematurely elute the target analyte.

Potential Causes and Solutions for Low Recovery During the Wash Step:

• Wash Solvent is Too Strong: The organic solvent in your wash solution may be strong enough to elute Fonofos from the sorbent along with the interferences.

  • Solution: Decrease the percentage of organic solvent in the wash solution. The ideal wash solvent should be strong enough to remove interferences but weak enough to leave Fonofos retained on the sorbent.

• Incorrect pH: A change in pH during the wash step could potentially alter the interaction of Fonofos with the sorbent, although this is less common for neutral compounds.

  • Solution: Ensure the pH of the wash solvent is compatible with the retention of Fonofos. Typically, maintaining a similar pH to the sample loading step is a good starting point.

Question 4: I've optimized the loading and washing steps, but I'm still not getting good recovery. What should I check in the elution step?

Answer:

If Fonofos is successfully retained on the sorbent after the wash step, poor recovery is likely due to incomplete elution.

Potential Causes and Solutions for Low Recovery During the Elution Step:

• Elution Solvent is Too Weak: The chosen elution solvent may not be strong enough to desorb Fonofos from the sorbent.

  • Solution: Increase the strength of the elution solvent. For reverse-phase SPE, this typically means using a less polar solvent. For example, if a mixture of methanol (B129727) and water is not effective, try pure methanol, acetonitrile, or ethyl acetate (B1210297). A combination of solvents, such as ethyl acetate/dichloromethane, has been shown to be effective for some organophosphorus pesticides.[6]

• Insufficient Elution Volume: The volume of the elution solvent may not be sufficient to elute all the retained Fonofos.

  • Solution: Increase the volume of the elution solvent. You can also try eluting with multiple smaller aliquots of the solvent.

• Secondary Interactions: Fonofos may have secondary interactions with the sorbent material that are not disrupted by the primary elution solvent.

  • Solution: Add a modifier to the elution solvent. For example, a small amount of a different solvent might disrupt these secondary interactions.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of Fonofos to consider for SPE method development?

A1: Understanding the properties of Fonofos is crucial for developing a robust SPE method.

• Log Kow (Octanol-Water Partition Coefficient): Approximately 3.9, indicating it is a non-polar compound and will be well-retained by reverse-phase sorbents like C18.[1]

• Water Solubility: Low, which facilitates its partitioning onto a solid sorbent from an aqueous matrix.

• Stability: Fonofos is relatively stable, but like many organophosphorus pesticides, it can be susceptible to degradation under certain conditions. It is advisable to analyze extracts promptly.[4]

Q2: Which type of SPE sorbent is best for Fonofos extraction?

A2:

• C18 (Octadecylsilane): This is a common and effective choice for non-polar compounds like Fonofos from aqueous samples due to its hydrophobic nature.[2][3]

• Polymeric Sorbents (e.g., Polystyrene-Divinylbenzene): These sorbents often have a higher capacity than silica-based sorbents and can be more stable over a wider pH range. They can be a good alternative to C18, especially for complex matrices.[2][4]

Q3: What are the most common elution solvents for Fonofos and other organophosphorus pesticides?

A3: The choice of elution solvent depends on the sorbent used. For reverse-phase SPE (e.g., C18), common and effective elution solvents include:

• Acetonitrile

• Methanol

• Ethyl Acetate

• Mixtures of these solvents, sometimes with dichloromethane.[6][7]

Q4: How does sample pH affect Fonofos recovery?

A4: While Fonofos itself is a neutral molecule and its retention on a reverse-phase sorbent is not strongly pH-dependent, the pH of the sample can influence the extraction in other ways:

• Matrix Components: The ionization state of interfering compounds in the matrix can be altered by pH, which may affect their retention and, consequently, the cleanliness of the final extract.

• Analyte Stability: Extreme pH values can potentially lead to the degradation of Fonofos.

For many organophosphorus pesticides, adjusting the sample pH to near neutral (6.0-8.0) is a good starting point.[5]

Data Presentation

The following tables summarize recovery data for organophosphorus pesticides (OPPs) with properties similar to Fonofos, as direct comparative data for Fonofos is limited in the available literature. This data should be used as a guideline for method development.

Table 1: Expected Recovery of Organophosphorus Pesticides with Different Sorbent Types

Sorbent Type	Typical Recovery Range (%)	Comments
C18 (Silica-based)	70 - 110%	A widely used and effective sorbent for non-polar OPPs.[2][3]
Polymeric (e.g., PS-DVB)	80 - 120%	Often provides higher capacity and better retention for a wider range of polarities compared to C18.[2][4]

Table 2: Expected Recovery of Organophosphorus Pesticides with Different Elution Solvents from a C18 Sorbent

Elution Solvent	Typical Recovery Range (%)	Comments
Methanol	70 - 100%	A common elution solvent, but may be too weak for some strongly retained compounds.[7]
Acetonitrile	85 - 110%	Generally a stronger elution solvent than methanol for reverse-phase.
Ethyl Acetate	90 - 115%	A strong elution solvent that is very effective for many OPPs.[7]
Ethyl Acetate / Dichloromethane	90 - 120%	A mixture can be very effective for eluting a broad range of OPPs.[6]

Experimental Protocols

The following is a general solid-phase extraction protocol for the analysis of organophosphorus pesticides, including Fonofos, in water samples. This should be considered a starting point, and optimization may be required for your specific sample matrix and analytical instrumentation. This protocol is adapted from established methods for organophosphorus pesticide analysis.[8]

Objective: To extract and concentrate Fonofos from a water sample using a C18 SPE cartridge for subsequent analysis by GC or LC.

Materials:

• C18 SPE Cartridges (e.g., 500 mg, 6 mL)

• SPE Vacuum Manifold

• Water sample (e.g., 500 mL)

• Methanol (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Deionized Water

• Nitrogen evaporator

• Autosampler vials

Protocol:

• Cartridge Conditioning: a. Wash the C18 cartridge with 5 mL of ethyl acetate and discard the eluate. b. Wash the cartridge with 5 mL of methanol and discard the eluate. c. Equilibrate the cartridge with 10 mL of deionized water, ensuring the sorbent does not go dry.

• Sample Loading: a. Pass the 500 mL water sample through the conditioned C18 cartridge at a flow rate of approximately 5-10 mL/min. b. After the entire sample has passed through, dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Elution: a. Place a collection tube in the manifold. b. Elute the retained Fonofos from the cartridge with two 5 mL aliquots of ethyl acetate. c. Allow the solvent to soak the sorbent for a few minutes before applying vacuum to elute.

• Concentration and Reconstitution: a. Evaporate the collected eluate to near dryness under a gentle stream of nitrogen at approximately 35-40°C. b. Reconstitute the residue in a suitable solvent (e.g., 1 mL of ethyl acetate or hexane) for your analytical instrument. c. Transfer the reconstituted sample to an autosampler vial for analysis.

Method Validation:

For quantitative analysis, it is essential to validate the method. Key validation parameters include:

• Linearity: Establish a calibration curve with a series of known standards.

• Accuracy (Recovery): Spike blank samples with a known amount of Fonofos at different concentration levels and calculate the percentage recovery.

• Precision (Repeatability and Reproducibility): Analyze replicate samples on the same day (intra-day precision) and on different days (inter-day precision) and express the results as relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of Fonofos that can be reliably detected and quantified.

References

• 1. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rapid screening for organochlorine and organophosphorus pesticides in milk using C18 and graphitized carbon black solid phase extraction cleanup - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability of pesticides stored on polymeric solid-phase extraction cartridges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. thermoscientific.fr [thermoscientific.fr]
• 7. researchgate.net [researchgate.net]
• 8. biotage.com [biotage.com]

Technical Support Center: Fonofos Detection in Water Samples

Welcome to the technical support center for the detection of Fonofos in water samples. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the sensitivity and accuracy of their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for detecting Fonofos in water samples?

A1: The most common and effective methods for detecting Fonofos in water samples include gas chromatography (GC) and high-performance liquid chromatography (HPLC).[1][2][3] These techniques are often coupled with sensitive detectors such as a nitrogen-phosphorus detector (NPD), mass spectrometry (MS), or tandem mass spectrometry (MS/MS) for enhanced selectivity and sensitivity.[1][4][5] Additionally, biosensor-based methods are emerging as rapid and sensitive screening tools.[3][6][7]

Q2: Why is sample preparation important for Fonofos analysis?

A2: Sample preparation is a critical step that concentrates the analyte and removes interfering substances from the water matrix, which can otherwise affect the accuracy and sensitivity of the detection method.[4][8] Techniques like solid-phase extraction (SPE) and liquid-liquid extraction (LLE) are widely used to isolate and enrich Fonofos from water samples before instrumental analysis.[9][10][11]

Q3: What is the typical stability of Fonofos in water samples?

A3: Fonofos is relatively stable in water, with a hydrolysis half-life ranging from 110 to 435 days, depending on the pH.[12][13] However, its stability can be influenced by factors such as temperature, pH, and the presence of other substances. For instance, the presence of cupric ions can significantly accelerate hydrolysis, reducing the half-life to less than a day at pH 5.[12] To ensure sample integrity, it is recommended to store water samples refrigerated and analyze them as soon as possible. Chloroform has been shown to be an effective preservative for organophosphorus pesticides in water.[14]

Q4: What are the expected detection limits for Fonofos in water?

A4: Detection limits for Fonofos can vary significantly depending on the analytical method and sample preparation technique employed. Gas chromatography methods can achieve reporting limits as low as 0.003 µg/L.[13] Methods combining SPE with GC-NPD have reported detection limits in the range of 0.02–0.1 μg/L for various organophosphates.[9][15] Biosensor-based approaches have also demonstrated high sensitivity, with some achieving limits of detection (LOD) down to 10⁻⁷ mg L⁻¹ for certain organophosphates.[6]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental workflow for Fonofos detection.

Issue 1: Low or No Analyte Signal

Possible Causes & Solutions

• Inefficient Extraction:

  • Problem: The chosen solid-phase extraction (SPE) sorbent may not be optimal for Fonofos.

  • Solution: Use a polymeric reverse-phase or C18 cartridge.[16][17] Ensure proper conditioning of the SPE cartridge with methanol (B129727) and deionized water before sample loading.[16][17]

  • Problem: Incorrect pH of the water sample during liquid-liquid extraction (LLE).

  • Solution: Adjust the sample pH as specified in the validated method. For LLE with dichloromethane, acidifying the sample to around pH 2.5 can improve extraction efficiency for some pesticides.[10]

• Analyte Degradation:

  • Problem: Fonofos may have degraded in the sample due to improper storage or preservation.

  • Solution: Store samples at low temperatures (e.g., 4°C) and in the dark.[14] For longer-term storage, consider adding a preservative like chloroform.[14] Analyze samples as quickly as possible after collection.

• Instrumental Issues:

  • Problem: The gas chromatography (GC) or liquid chromatography (LC) system may not be sensitive enough.

  • Solution: Use a selective and sensitive detector like a Nitrogen-Phosphorus Detector (NPD) or a mass spectrometer (MS).[1][18] Optimize instrument parameters, including injection volume, column temperature, and detector settings.

Issue 2: Poor Reproducibility and High Variability

Possible Causes & Solutions

• Inconsistent Sample Preparation:

  • Problem: Manual extraction procedures can introduce variability.

  • Solution: Utilize automated solid-phase extraction systems to ensure consistency between samples.[9][15] Ensure precise volume measurements for all solvents and samples.

• Matrix Effects:

  • Problem: Components in the water sample matrix can interfere with the ionization of Fonofos in the mass spectrometer, leading to signal suppression or enhancement.[19][20][21][22]

  • Solution: Employ matrix-matched calibration standards to compensate for these effects. A thorough cleanup of the sample extract using techniques like dispersive SPE (dSPE) can also help to remove interfering co-extractives. Diluting the final extract can also mitigate matrix effects, provided the instrument has sufficient sensitivity.[19]

• Inadequate Mixing:

  • Problem: Incomplete mixing during the addition of internal standards or derivatization agents.

  • Solution: Ensure thorough vortexing or mixing at each step where reagents are added to the sample or extract.

Issue 3: Peak Tailing or Broadening in Chromatograms

Possible Causes & Solutions

• Active Sites in the GC System:

  • Problem: Active sites in the GC inlet liner or the column can interact with the analyte, causing poor peak shape.

  • Solution: Use a deactivated inlet liner and a high-quality, low-bleed GC column specifically designed for pesticide analysis. Regular maintenance, including trimming the column and replacing the liner, is crucial.

• Incompatible Solvent for Injection:

  • Problem: The solvent of the final extract may not be compatible with the initial mobile phase conditions in LC or the inlet temperature in GC.

  • Solution: Perform a solvent exchange step to a more compatible solvent before injection. For example, after elution from an SPE cartridge with ethyl acetate (B1210297), the solvent can be evaporated and the residue reconstituted in a solvent like acetone/cyclohexane for GC analysis.[11]

• Column Overloading:

  • Problem: Injecting too much analyte onto the column can lead to peak distortion.

  • Solution: Dilute the sample extract or reduce the injection volume.

Quantitative Data Summary

The following tables summarize key performance data from various Fonofos detection methodologies.

Table 1: Detection Limits and Recovery Rates for Fonofos and other Organophosphates

Analytical Method	Sample Preparation	Analyte(s)	Limit of Detection (LOD) / Reporting Limit	Recovery (%)	Reference
GC	Not specified	Fonofos	< 0.003 µg/L (Reporting Limit)	Not Specified	[13]
GC-NPD	Automated SPE	8 Organophosphates	0.02 - 0.1 µg/L	83 - 100	[9][15]
HPLC-DLLME	Dispersive Liquid-Liquid Microextraction	Profenofos	0.002 mg/L	86.9 - 118	[2]
Potentiometric Biosensor	Direct Measurement	Diazinon, Profenofos	10⁻⁷ mg L⁻¹	Not Applicable	[6]
LC-ESI-MS	Liquid-Liquid Extraction	8 Pesticides	0.1 µg/L (Quantification Limit)	76 - 112	[10]
GC-TSD	Solid-Phase Extraction	16 Organophosphates	0.5 - 4 ng L⁻¹	> 70	[23]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) followed by Gas Chromatography (GC-NPD)

This protocol is a generalized procedure based on common practices for organophosphate analysis in water.[9][15][16]

1. Sample Preparation and Pre-treatment:

• Filter the water sample through a 1 µm glass fiber filter to remove suspended solids.[17]
• To a 500 mL water sample, add 5 g of NaCl to increase the ionic strength and improve the recovery of more water-soluble organophosphates.[9][16]

2. SPE Cartridge Conditioning:

• Condition a polymeric reverse-phase or C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.[16]

3. Sample Loading:

• Pass the 500 mL water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

4. Cartridge Washing and Drying:

• Wash the cartridge with 5 mL of deionized water to remove polar impurities.
• Dry the cartridge under vacuum for 10-20 minutes to remove residual water.[16]

5. Elution:

• Elute the trapped analytes with a suitable solvent mixture, such as ethyl acetate and dichloromethane.[9][16]

6. Concentration:

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

7. GC-NPD Analysis:

• Inject an aliquot of the concentrated extract into the GC-NPD system for analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) followed by LC-MS

This protocol is a generalized procedure based on common LLE methods for pesticide analysis in water.[10]

1. Sample Preparation:

• Adjust the pH of a 0.5 L water sample to 2.5 with HCl.

2. Extraction:

• Transfer the sample to a separatory funnel and extract three times with 50 mL portions of dichloromethane.
• Combine the organic extracts.

3. Drying:

• Dry the combined extract by passing it through anhydrous sodium sulfate.

4. Concentration:

• Evaporate the solvent in a rotary evaporator to approximately 3 mL.
• Transfer the remaining extract to a smaller vial and evaporate to dryness under a gentle stream of nitrogen.

5. Reconstitution:

• Reconstitute the residue in 1 mL of a methanol/water mixture (e.g., 6:4 v/v).

6. Analysis:

• Filter the reconstituted solution through a 0.45 µm membrane before injection into the LC-MS system.

Visualizations

Caption: Workflow for Fonofos detection using SPE and GC-NPD.

Caption: Workflow for Fonofos detection using LLE and LC-MS.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medwinpublishers.com [medwinpublishers.com]
• 6. mdpi.com [mdpi.com]
• 7. Use of biosensors for rapid and sensitive detection of pesticides in food samples for food safety chemical risk assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. thermoscientific.fr [thermoscientific.fr]
• 10. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 11. inis.iaea.org [inis.iaea.org]
• 12. epa.gov [epa.gov]
• 13. epa.gov [epa.gov]
• 14. Preservation of organophosphorous pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. benchchem.com [benchchem.com]
• 17. Simple analytical methodology based on solid phase extraction for monitoring pesticide residues in natural waters - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 19. waters.com [waters.com]
• 20. researchgate.net [researchgate.net]
• 21. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 23. researchgate.net [researchgate.net]

Minimizing Fonofos degradation during sample preparation

Welcome to the technical support center for Fonofos analysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing Fonofos degradation during sample preparation and ensuring accurate analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Fonofos?

A1: Fonofos can degrade through several pathways, including hydrolysis, photolysis, and microbial degradation.[1][2] Hydrolysis is influenced by pH, with faster degradation occurring under alkaline conditions.[2] Photodegradation can be a factor, especially in the presence of photosensitizers.[2] In soil, microbial biodegradation is a significant route of breakdown.[1]

Q2: What are the main degradation products of Fonofos that I should be aware of?

A2: The primary degradation products of Fonofos are Fonofos-oxon and methyl phenyl sulfone.[3] It is crucial to have analytical standards for these compounds to monitor for potential degradation during your sample preparation and analysis.[3][4]

Q3: How can I prevent Fonofos degradation during sample collection and storage?

A3: To minimize degradation, samples should be stored in glass containers with Teflon-lined caps. Avoid contact with rubber or non-Teflon plastics as these materials can absorb pesticides or leach contaminants. For short-term storage, chilling samples to <6°C is recommended. For longer-term storage, freezing at -20°C is advisable. In a study, Fonofos was found to be stable for at least one month when stored on polymeric solid-phase extraction (SPE) cartridges at -20°C.

Q4: Is Fonofos sensitive to high temperatures during sample processing?

A4: Yes, like many organophosphate pesticides, Fonofos can be susceptible to thermal degradation. While one study indicates stability of a Fonofos formulation at 54°C for 14 days, it is a best practice to avoid high temperatures during sample preparation steps such as solvent evaporation.[5] Elevated temperatures can accelerate degradation, leading to lower recoveries.

Q5: What is the optimal pH for Fonofos stability in aqueous samples and extracts?

A5: Fonofos is more stable in acidic to neutral conditions. Alkaline hydrolysis is a known degradation pathway for organophosphate pesticides.[2] Therefore, maintaining a pH below 7 is recommended. For water samples, acidification can help to preserve Fonofos.

Troubleshooting Guide: Low Fonofos Recovery

Low recovery of Fonofos is a common issue that can often be traced back to degradation during sample preparation. This guide provides a systematic approach to troubleshooting and resolving this problem.

Problem: Consistently low or no recovery of Fonofos.

Potential Cause 1: Degradation due to Sample pH

• Troubleshooting Steps:

  • Measure the pH of your initial sample (e.g., water sample, soil extract).

  • If the pH is neutral to alkaline (>7), this is a likely cause of degradation.

  • Corrective Action: For aqueous samples, acidify to a pH between 4 and 6 using a suitable acid (e.g., hydrochloric acid, sulfuric acid) immediately after collection. For extracts in organic solvents, ensure that any residual water is removed and that the solvent itself is not basic.

Potential Cause 2: Thermal Degradation during Solvent Evaporation

• Troubleshooting Steps:

  • Review your solvent evaporation procedure. Note the temperature of the water bath or heating block and the duration of the evaporation step.

  • Temperatures exceeding 40°C can lead to significant degradation of thermally labile pesticides.

  • Corrective Action: Reduce the temperature of your evaporation system to 35-40°C. Use a gentle stream of nitrogen to speed up the process rather than increasing the temperature.

Potential Cause 3: Degradation in Extraction Solvent

• Troubleshooting Steps:

  • Consider the solvent used for extraction and for preparing your final extract for analysis. Fonofos is miscible with most common organic solvents like acetone, ethanol, xylene, and methyl isobutyl ketone.[1][4][6]

  • Some solvents can contain impurities or degrade over time, becoming acidic or basic, which can affect Fonofos stability.

  • Corrective Action: Use high-purity, pesticide-grade solvents.[3] If you suspect solvent quality issues, open a new bottle of solvent. The stability of Fonofos in the final extract can be improved by storing it at low temperatures (e.g., 4°C or -20°C) until analysis.

Potential Cause 4: Inefficient Extraction

• Troubleshooting Steps:

  • Review your extraction method (e.g., LLE, SPE, QuEChERS). Ensure that the chosen solvent is appropriate for the sample matrix and that the extraction time and agitation are sufficient.

  • For complex matrices, matrix effects can lead to poor extraction efficiency.

  • Corrective Action: Optimize your extraction parameters. For QuEChERS, ensure proper salt composition and vigorous shaking. For SPE, ensure the cartridge is appropriate for Fonofos and that the elution solvent is effective. Prepare matrix-matched standards to assess and compensate for matrix effects.

Experimental Protocols

Protocol 1: Stabilized Liquid-Liquid Extraction (LLE) for Fonofos in Water

This protocol is adapted from EPA methodologies and is designed to minimize degradation during extraction.[3]

• Sample Collection and Preservation:

  • Collect 1 L of water in a clean glass bottle.

  • Immediately add 80 mg of sodium bisulfite and mix until dissolved.

  • If the sample is not extracted immediately, store it at 4°C.

• Extraction:

  • Transfer the 1 L sample to a 2 L separatory funnel.

  • Add 60 mL of 15% methylene (B1212753) chloride in hexane.

  • Shake vigorously for 2 minutes, periodically venting the funnel.

  • Allow the layers to separate for at least 10 minutes.

  • Drain the aqueous (lower) layer back into the sample bottle.

  • Drain the organic layer through a funnel containing anhydrous sodium sulfate (B86663) into a collection flask.

  • Repeat the extraction two more times with fresh 60 mL portions of the extraction solvent, combining the extracts in the collection flask.

• Concentration:

  • Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or a rotary evaporator with a water bath temperature of no more than 40°C.

  • The final extract is ready for analysis by Gas Chromatography (GC).

Protocol 2: Modified QuEChERS for Fonofos in Soil

This protocol is a general guideline for the extraction of organophosphate pesticides from soil using the QuEChERS methodology, with modifications to enhance stability.

• Sample Preparation:

  • Homogenize 10 g of soil with 10 mL of reagent water in a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile (B52724) to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at >3000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant to a d-SPE tube containing anhydrous MgSO₄ and a suitable sorbent (e.g., PSA).

  • Vortex for 30 seconds.

  • Centrifuge at >3000 g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned-up extract and transfer it to an autosampler vial.

  • The extract is ready for analysis by GC or Liquid Chromatography (LC).

Data Summary

Table 1: Solubility of Fonofos in Various Solvents

Solvent	Solubility
Water	13 mg/L[6]
Acetone	Miscible[2]
Ethanol	Miscible[2]
Kerosene	Miscible[6]
Xylene	Miscible[6]
Methyl isobutyl ketone	Miscible[6]

Table 2: Factors Affecting Fonofos Stability and Recommended Actions

Factor	Issue	Recommended Action
pH	Degradation in alkaline conditions (alkaline hydrolysis).	Maintain sample and extract pH in the acidic to neutral range (pH 4-6).
Temperature	Thermal degradation during solvent evaporation and storage.	Keep samples cool (<6°C) or frozen (-20°C). Use low temperatures (<40°C) for solvent evaporation.
Light	Photodegradation, especially in the presence of photosensitizers.	Store samples and extracts in amber glass vials to protect from light.
Stabilizing Agents	Degradation in water samples during storage and extraction.	Add sodium bisulfite to water samples upon collection.[3]

Visualizations

Caption: Major degradation pathways of Fonofos.

Caption: Key steps to minimize Fonofos degradation.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]

Technical Support Center: Fonofos Quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common calibration challenges encountered during the quantification of Fonofos.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and how does it impact Fonofos quantification?

A1: A matrix effect is the alteration of an analyte's analytical signal (either suppression or enhancement) caused by co-extracted components from the sample matrix (e.g., soil, water, food).[1][2][3] In gas chromatography (GC) analysis, these components can interact with the analyte in the injector or on the column, while in liquid chromatography-mass spectrometry (LC-MS), they can affect the ionization efficiency of the analyte in the source.[1][4] This can lead to significant errors in quantification, such as the overestimation or underestimation of the Fonofos concentration.[4]

Q2: What is the most recommended method to compensate for matrix effects?

A2: The most effective and commonly recommended method to compensate for matrix effects is the use of matrix-matched calibration standards.[4][5][6] This involves preparing your calibration standards in a blank sample extract that is known to be free of Fonofos. This ensures that the standards and the samples are affected by the matrix components in the same way, thereby improving the accuracy of the quantification.[4][7]

Q3: What is the typical stability of Fonofos in samples and standard solutions?

A3: Fonofos is susceptible to degradation. It hydrolyzes in both acidic and alkaline media.[8] In water samples, the addition of a preservative like sodium bisulfite can help prevent degradation.[5][6] The stability of organophosphorus pesticides in stored samples can be affected by temperature, water content, and the sample form (homogenate vs. coarsely chopped).[9] For analytical standards, stock solutions are often prepared in solvents like toluene (B28343) or methanol (B129727) and should be stored under appropriate conditions (e.g., refrigerated or frozen) to ensure stability.[10][11]

Q4: What are the common analytical techniques used for Fonofos quantification?

A4: The most common technique for Fonofos quantification is gas chromatography (GC) coupled with a selective detector.[5][12][13] Detectors used include the mass-selective detector (MSD), nitrogen-phosphorus detector (NPD), or a flame photometric detector (FPD).[12] GC coupled with tandem mass spectrometry (GC-MS/MS) is also used for higher selectivity and sensitivity, especially in complex matrices.[4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for pesticide analysis in general and can be an alternative, though GC methods for Fonofos are well-established.[1][3]

Troubleshooting Guide

Q1: Why is my Fonofos calibration curve non-linear?

A1: Non-linearity in calibration curves is a common issue and can stem from several sources:

• Concentration Range is Too Wide: The detector response may not be linear over a very large concentration range.[14][15] Many detectors, like mass spectrometers, have a limited linear dynamic range.

• Detector Saturation: At high concentrations, the detector may become saturated, causing the response to plateau and the curve to bend towards the x-axis.[16]

• Matrix Effects: As discussed in the FAQ, matrix components can cause non-linear responses.[14][15]

• Analyte Degradation: Instability of Fonofos in the prepared standards or during the analytical run can affect the response at different levels.

Solution:

• Narrow the Calibration Range: Focus the calibration on the expected concentration range of your samples.[17]

• Reduce Injection Volume: If detector saturation is suspected, reducing the injection volume can bring the high-concentration standards back into the linear range.[16]

• Use a Different Curve Fit: If the non-linearity is predictable and reproducible, consider using a non-linear regression model, such as a quadratic fit.[14][16] However, a linear fit over a narrower range is often preferred.

• Employ Matrix-Matched Standards: This can correct for non-linearity caused by the sample matrix.[4]

Q2: My recoveries are consistently low (<60%). What are the potential causes?

A2: Consistently low recoveries often point to a loss of analyte during the sample preparation or analysis process.

• Inefficient Extraction: The chosen solvent or extraction technique (e.g., shaking time, solvent volume) may not be effectively removing Fonofos from the sample matrix.

• Analyte Degradation: Fonofos may be degrading during extraction, cleanup, or storage.[9] The pH of the sample and the presence of certain metal ions can influence stability.[8][9]

• Adsorption: The analyte can be lost through adsorption to glassware, filter materials, or active sites in the GC inlet or column.[4]

• Evaporation Loss: If a solvent evaporation step is used for concentration, volatile analytes like Fonofos can be lost if the sample is evaporated to complete dryness or at too high a temperature.

Solution:

• Optimize Extraction: Review the extraction protocol. Ensure solvent choice is appropriate and that parameters like shaking time and temperature are optimized.

• Check for Degradation: Analyze a standard immediately after preparation and then after several hours to check for stability in the analytical sequence. For samples, ensure proper preservation methods are used.[5]

• Deactivate Glassware: Silanizing glassware can prevent adsorption of active compounds. Using an injector liner with good deactivation is also critical.

• Careful Concentration: When concentrating extracts, avoid evaporating to complete dryness. Leave a small amount of solvent and bring to the final volume with fresh solvent.

Q3: I'm observing significant signal enhancement in my samples compared to solvent-based standards. What should I do?

A3: Signal enhancement is a classic matrix effect, particularly in GC analysis.[4] Co-extracted matrix components can coat active sites in the GC inlet and column, preventing the analyte from adsorbing to these sites.[4] This results in more of the analyte reaching the detector, producing a larger signal than a pure standard in solvent.

Solution:

• Implement Matrix-Matched Calibration: This is the primary solution. By preparing standards in a blank matrix extract, both the standards and samples will experience the same degree of enhancement, leading to accurate results.[4][7]

• Improve Sample Cleanup: Additional cleanup steps, such as solid-phase extraction (SPE), can be used to remove the matrix components that cause the enhancement.[4]

• Use an Internal Standard: An isotopically labeled internal standard, if available, can help compensate for matrix effects. However, a suitable structural analog that behaves similarly can also be effective.

Quantitative Data Summary

The following tables summarize typical parameters and performance data for Fonofos analysis by GC-based methods.

Table 1: Typical GC-MS Instrumental Parameters for Fonofos Analysis

Parameter	Setting	Rationale / Comment
Injector Type	Splitless	Maximizes sensitivity for trace-level analysis.[12]
Injector Temp.	230°C	Balances efficient volatilization with minimizing thermal degradation.[12]
Column	DB-5ms, HP-5ms, or similar	A non-polar 5% phenyl-methylpolysiloxane column is common for pesticides.
Oven Program	Example: 100°C (1 min), ramp 20°C/min to 240°C	Temperature program is optimized to separate Fonofos from its metabolites (e.g., Fonofos oxon) and matrix interferences.[12]
Carrier Gas	Helium	Inert gas standard for GC-MS.[6]
Detector	Mass Selective Detector (MSD)	Provides high selectivity and confirmation of analyte identity.[6][12]
Monitored Ions (m/z)	Quantitation: 246, Confirmation: 137, 109	m/z 246 is the parent ion.[4][12] Other ions are used for confirmation.

Table 2: Example Calibration & Performance Data for Fonofos

Matrix	Method	Calibration Range	LOD / LOQ	Typical Linearity (r²)	Reference
Water	GC-MSD	0.005 - 1.0 µg/mL	Validated Range: 0.1 - 10 µg/L	>0.99	[5][6]
Soil	GC-MSD	0.01 - 10.0 µg/mL	Detection Limit: 0.01 ppm	>0.99	[10][12]

Experimental Protocols

Protocol: Quantification of Fonofos in Water by GC-MSD

This protocol is a generalized procedure based on established EPA methods.[5][6]

1. Reagents and Standards

• Solvents: Toluene, Methylene (B1212753) Chloride, Methanol (Pesticide residue grade or equivalent).

• Reagents: Anhydrous Sodium Sulfate (B86663), Sodium Bisulfite (Analytical grade).

• Fonofos Standard: Certified reference material (e.g., 1000 µg/mL).

• Stock Standard (10 µg/mL): Dilute the certified reference material in toluene.

• Calibration Standards (0.005 to 1.0 µg/mL): Serially dilute the stock standard using a solvent mixture of toluene:methylene chloride (5:1 v/v). It is highly recommended to prepare these in a blank water extract (matrix-matched) for best accuracy.[5]

2. Sample Preparation & Extraction

• Measure 200 mL of the water sample into a glass bottle with a Teflon-lined cap.

• Add 20 mg of sodium bisulfite to the sample to prevent degradation.[5][6]

• Add 25.0 mL of toluene and 5.0 mL of methylene chloride to the bottle.

• Cap the bottle and sonicate for 20 minutes in an ultrasonic bath.

• Transfer the bottle to a reciprocating shaker and shake at high speed for 1 hour.

• Allow the bottle to stand for at least 5 minutes to let the organic and aqueous layers separate.

• Pipette the top organic layer (toluene/methylene chloride) and pass it through a funnel containing anhydrous sodium sulfate to remove residual water.

• Concentrate the extract to a final volume of 1.0 mL under a gentle stream of nitrogen if necessary.

• Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

3. GC-MSD Analysis

• Set up the GC-MS system according to the parameters in Table 1 or your laboratory's validated method.

• Calibrate the instrument by injecting the series of calibration standards (e.g., 0.005, 0.01, 0.05, 0.1, 0.5, and 1.0 µg/mL).[6]

• Generate a calibration curve by plotting the peak area response against the concentration. A linear regression is typically used.

• Inject the prepared sample extracts.

• To ensure calibration validity, reinject a mid-level calibration standard after every 4-6 sample injections.[6] The response should be within ±10% of the predicted value.[17]

4. Calculation

• Identify Fonofos in the sample chromatogram by comparing the retention time to that of the standards.

• Confirm the identity by checking for the presence of qualifier ions and comparing their ratio to the standard.

• Calculate the concentration of Fonofos in the sample extract using the linear regression equation from the calibration curve.

• Convert the concentration in the extract to the concentration in the original water sample, accounting for the initial sample volume and final extract volume.

Visualizations

Caption: Fonofos quantification workflow from sample preparation to final reporting.

References

• 1. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 2. researchgate.net [researchgate.net]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 6. epa.gov [epa.gov]
• 7. researchgate.net [researchgate.net]
• 8. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. epa.gov [epa.gov]
• 11. air.unimi.it [air.unimi.it]
• 12. epa.gov [epa.gov]
• 13. cdpr.ca.gov [cdpr.ca.gov]
• 14. scirp.org [scirp.org]
• 15. Fitting Nonlinear Calibration Curves: No Models Perfect [scirp.org]
• 16. reddit.com [reddit.com]
• 17. epa.gov [epa.gov]

Resolving peak tailing issues in Fonofos gas chromatography

This technical support center provides troubleshooting guidance for common issues encountered during the gas chromatography (GC) analysis of Fonofos, an organophosphorus pesticide. The information is tailored for researchers, scientists, and drug development professionals to help resolve challenges such as peak tailing and ensure accurate, reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems in a question-and-answer format, offering systematic approaches to identify and resolve them.

Guide 1: Diagnosing and Resolving Peak Tailing

Q1: My Fonofos peak is exhibiting significant tailing. What are the primary causes?

A1: Peak tailing for Fonofos in GC analysis is a common issue that can compromise quantification and resolution.[1] The primary causes can be broadly categorized into two areas:

• Analyte-Specific Interactions (Active Sites): Fonofos, like many organophosphorus pesticides, is susceptible to interaction with active sites within the GC system.[2] These are often exposed silanol (B1196071) groups on glass surfaces (e.g., inlet liner, column) or metal surfaces that can lead to adsorption of the analyte.[2]

• System and Method Issues: Problems with the GC setup or analytical method parameters can also lead to poor peak shape. This includes improper column installation, contamination, or suboptimal temperatures and flow rates.[1][3]

Q2: How can I determine if the peak tailing is a system-wide problem or specific to Fonofos?

A2: A good diagnostic step is to inject a standard of a non-polar, inert compound, such as a hydrocarbon (e.g., methane (B114726) or butane).[2]

• If this inert compound also shows peak tailing, the issue is likely a physical problem within the system, such as a poor column cut, improper column installation, or a leak.[1][2]

• If the inert compound gives a symmetrical peak while Fonofos tails, the problem is likely due to chemical interactions between Fonofos and active sites in the system.[2]

Q3: I suspect active sites are causing the peak tailing. What are the immediate steps I can take?

A3: Addressing active sites is crucial for analyzing polar and sensitive compounds like Fonofos. Here are the recommended actions:

• Inlet Maintenance: The inlet is a frequent source of activity and contamination.[4][5]

  • Replace the Inlet Liner: Regularly replace the inlet liner with a high-quality, deactivated liner.[3][4] For organophosphorus pesticides, liners with Siltek or similar deactivation are recommended.[4]

  • Replace the Septum: Septa can degrade and release particles, creating active sites.[6]

• Column Maintenance: The front end of the column can accumulate non-volatile matrix components, creating active sites.[2]

  • Trim the Column: Trim 15-30 cm from the front of the column to remove the contaminated section.[2][3][4]

  • Use a Guard Column: A guard column can protect the analytical column from contamination.[7]

Q4: My peak tailing persists even after inlet and column maintenance. What method parameters should I investigate?

A4: If active sites have been addressed, suboptimal GC parameters may be the cause. Consider the following:

• Inlet Temperature: An inlet temperature that is too low can cause slow vaporization, leading to band broadening and tailing. Conversely, a temperature that is too high can cause thermal degradation of Fonofos. A good starting point for organophosphorus pesticides is around 250 °C.[2]

• Carrier Gas Flow Rate: An incorrect flow rate can reduce chromatographic efficiency. Ensure the flow rate is optimized for your column dimensions, as per the manufacturer's recommendation.[2]

• Oven Temperature Program: A slow temperature ramp can sometimes contribute to peak broadening.[3]

Guide 2: Column Conditioning and Installation

Q5: What is the proper procedure for conditioning a new GC column for Fonofos analysis?

A5: Proper column conditioning is essential to remove any residual manufacturing materials and ensure a stable baseline. A detailed protocol is provided in the "Experimental Protocols" section below. The general steps involve an initial purge with carrier gas at a low temperature, followed by a gradual temperature ramp to a final conditioning temperature, which is held for a specified time.[8]

Q6: How critical is column installation for preventing peak tailing?

A6: Improper column installation is a common cause of peak tailing that affects all peaks in a chromatogram.[1][3] Key aspects to ensure are:

• A Clean, Square Cut: The column ends must be cut cleanly and at a 90-degree angle to the column wall to prevent turbulence in the carrier gas flow.[1][3]

• Correct Installation Depth: The column must be inserted to the correct depth in both the inlet and the detector, according to the instrument manufacturer's instructions. Incorrect positioning can create dead volumes, leading to peak tailing.[1][3]

Quantitative Data Summary

The following table summarizes typical GC parameters for the analysis of Fonofos and other organophosphorus pesticides. These are starting points and may require optimization for your specific application and instrument.

Parameter	Typical Value/Range	Notes
GC Column	DB-5ms, HP-5ms, or similar 5% phenyl-methylpolysiloxane	Low to mid-polarity columns are generally suitable.[2][9]
30 m x 0.25 mm ID, 0.25 µm film thickness	Common column dimensions for pesticide analysis.[9]
Inlet Temperature	250 °C - 275 °C	Higher temperatures can risk thermal degradation of labile pesticides.[2][10]
Injection Mode	Splitless or Pulsed Splitless	Pulsed splitless injection can improve the recovery of thermally sensitive compounds.[2]
Carrier Gas	Helium
Flow Rate	1.0 - 1.2 mL/min (constant flow)	[5]
Oven Program	Initial: 40-60 °C (hold 1-5 min)	A typical multi-ramp program for separating a range of pesticides.[5][9]
Ramp 1: 15-25 °C/min to 150-200 °C
Ramp 2: 5-10 °C/min to 280-300 °C
Final Hold: 5-10 min
Detector	MS, FPD, or NPD	FPD (Flame Photometric Detector) and NPD (Nitrogen-Phosphorus Detector) are selective for phosphorus-containing compounds.[11]
Inlet Liner	Deactivated (e.g., Siltek), single or double taper	A deactivated liner is crucial to minimize active sites.[4][5]

Experimental Protocols

Protocol 1: GC Column Conditioning for Organophosphorus Pesticide Analysis

This protocol is designed to prepare a new column for the analysis of sensitive compounds like Fonofos.

• Initial Setup:

  • Install the column in the GC inlet, but do not connect it to the detector. This prevents bleed products from contaminating the detector.[8]

  • Ensure the column is installed correctly with a clean, square cut and at the proper depth in the inlet.[8]

  • Set the inlet to the temperature specified in your analytical method (e.g., 250 °C).[8]

  • Set the initial oven temperature to ambient (e.g., 40 °C).[8]

• Column Purge:

  • Begin the flow of high-purity carrier gas (Helium) through the column.

  • Allow the carrier gas to purge the column for at least 15-30 minutes at the initial oven temperature. This removes any air and moisture from the column.[8]

• Temperature Conditioning:

  • After the purge, ramp the oven temperature at a rate of 10-20 °C/min to a final conditioning temperature.[8] The final temperature should be about 20 °C above the maximum temperature of your analytical method, but should not exceed the column's maximum operating temperature.[8]

  • Hold the column at this final temperature for 1-2 hours. For columns with thicker stationary phases (>0.5 µm), a longer conditioning time may be necessary.[6]

• Final Steps:

  • Cool the oven down to the initial temperature of your analytical method.

  • Turn off the oven and carrier gas flow.

  • Carefully connect the column to the detector, ensuring a proper connection.

  • Restore carrier gas flow and perform a leak check.

  • Run a blank temperature program (without an injection) to ensure a stable baseline before analyzing samples.[8]

Protocol 2: Routine Inlet Maintenance

Regular maintenance of the GC inlet is critical for preventing peak tailing with active compounds.

• Cool Down: Cool the GC inlet and oven to a safe temperature (typically below 50 °C).

• Turn Off Gas: Turn off the carrier gas flow at the instrument.

• Remove Septum and Liner:

  • Unscrew the septum nut and remove the old septum.

  • Carefully remove the inlet liner, using forceps if necessary.

• Inspect and Clean: Inspect the inlet for any visible contamination or residue. Clean if necessary with appropriate solvents.

• Install New Components:

  • Insert a new, deactivated inlet liner. Ensure any O-rings are correctly seated.

  • Place a new septum in the septum nut and reassemble. Do not overtighten the nut.

• Leak Check: Restore the carrier gas flow and perform a leak check around the septum nut using an electronic leak detector.

Visual Troubleshooting Guides

The following diagrams illustrate logical workflows for troubleshooting peak tailing issues in Fonofos GC analysis.

Caption: Initial diagnosis workflow for Fonofos peak tailing.

Caption: Step-by-step guide for resolving active site issues.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Improved gas chromatographic analysis of organophosphorus pesticides with pulsed splitless injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 5. analysis.rs [analysis.rs]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. agilent.com [agilent.com]
• 10. Investigation on the Gas-Phase Decomposition of Trichlorfon by GC-MS and Theoretical Calculation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hpst.cz [hpst.cz]

Improving reproducibility of cholinesterase inhibition assays for Fonofos

Welcome to the technical support center for cholinesterase inhibition assays involving Fonofos. This resource is designed for researchers, scientists, and drug development professionals to enhance the reproducibility and accuracy of their experimental results. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), and comprehensive experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the cholinesterase inhibition assay?

A1: The cholinesterase inhibition assay is a biochemical method used to determine the activity of cholinesterase enzymes, primarily acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The most common method is the Ellman's assay, which measures the hydrolysis of a substrate like acetylthiocholine (B1193921) (ATCh) by the enzyme.[1][2] This reaction produces thiocholine, which then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to generate a yellow-colored product, 5-thio-2-nitrobenzoate (TNB).[3] The rate of color formation, measured spectrophotometrically at 412 nm, is directly proportional to the cholinesterase activity.[1][2]

Q2: How does Fonofos inhibit cholinesterase?

A2: Fonofos is an organophosphate insecticide that acts as an irreversible inhibitor of cholinesterase.[4][5] The phosphorus atom in Fonofos is electrophilic and reacts with a serine residue in the active site of the cholinesterase enzyme.[6] This reaction results in the phosphorylation and deactivation of the enzyme, forming a stable, covalent phosphate-enzyme complex.[4][6] This inactivation prevents the enzyme from hydrolyzing its natural substrate, acetylcholine (B1216132), leading to an accumulation of acetylcholine at the neural synapse and subsequent overstimulation of the nervous system.[4][7]

Q3: What are the different isomers of Fonofos and do they have different inhibitory activities?

A3: Fonofos possesses a chiral phosphorus center, meaning it exists as two stereoisomers (enantiomers): (R)-Fonofos and (S)-Fonofos.[8] The (R)-isomer is reported to be more toxic to insects and a more potent inhibitor of cholinesterase than the (S)-isomer.[4] Specifically, the (-)-enantiomer of Fonofos has been shown to be 2.3- to 29-fold more potent as an in vivo AChE inhibitor than the corresponding (+)-enantiomer.[9] This enantioselectivity is an important consideration for risk assessment and mechanistic studies.[9]

Q4: What are the best practices for handling and storing Fonofos?

A4: Fonofos is a light-yellow liquid with a pungent odor.[7] It is crucial to handle it in a well-ventilated area, preferably a fume hood, using appropriate personal protective equipment (PPE), including gloves and safety glasses. Fonofos is hydrolyzed in both acidic and alkaline media.[7] For storage, it should be kept in a cool, dry place away from direct sunlight. Studies have shown that Fonofos is stable when stored on certain solid-phase extraction cartridges at -20°C for at least a month.[10] However, once opened and combined in multiresidue pesticide mixtures, degradation can occur rapidly.[11]

Troubleshooting Guide

Unreliable or inconsistent results in cholinesterase inhibition assays can be frustrating. The following table outlines common issues, their potential causes, and suggested solutions to improve the reproducibility of your experiments with Fonofos.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no enzyme activity in control wells	- Inactive enzyme due to improper storage or handling.- Incorrect buffer pH.- Substrate (e.g., ATCh) degradation.	- Ensure the enzyme is stored at the correct temperature (typically -20°C or -80°C) and handled on ice.- Verify the pH of the buffer is optimal for the enzyme (e.g., pH 8.0 for Ellman's assay).- Prepare fresh substrate solutions daily.
High background absorbance	- Spontaneous hydrolysis of the substrate.- Reaction of DTNB with other thiol-containing compounds in the sample.	- Run a blank control containing all reagents except the enzyme to subtract background absorbance.- Ensure the purity of all reagents.
Inconsistent results between replicates	- Pipetting errors.- Temperature fluctuations during the assay.- Incomplete mixing of reagents.	- Use calibrated pipettes and proper pipetting techniques.- Use a temperature-controlled microplate reader or water bath to maintain a constant temperature (e.g., 25°C or 37°C).- Gently mix the plate after adding each reagent.
Lower than expected inhibition by Fonofos	- Degradation of Fonofos stock solution.- Incorrect concentration of Fonofos.- High concentration of DTNB relative to the substrate.	- Prepare fresh Fonofos working solutions from a properly stored stock.- Verify the concentration of the Fonofos stock solution.- Optimize the ratio of DTNB to ATCh; a high excess of DTNB can inhibit the enzyme.[12][13]
Variability in IC50 values	- Differences in pre-incubation time.- Variation in enzyme concentration.- Enantiomeric composition of the Fonofos standard.	- Maintain a consistent pre-incubation time for the enzyme and inhibitor before adding the substrate.- Use a consistent and empirically determined enzyme concentration that provides a linear reaction rate.- Be aware of the enantiomeric composition of your Fonofos standard, as isomers have different potencies.[9]

Experimental Protocols

Detailed Protocol for Cholinesterase Inhibition Assay (Ellman's Method)

This protocol outlines a standard procedure for determining the cholinesterase inhibitory activity of Fonofos using a 96-well plate format.

1. Reagent Preparation:

• Phosphate (B84403) Buffer (0.1 M, pH 8.0): Prepare a 0.1 M solution of sodium phosphate buffer and adjust the pH to 8.0.

• AChE Solution: Prepare a stock solution of acetylcholinesterase (from a source like electric eel or human recombinant) in the phosphate buffer. The final concentration in the well should be empirically determined to yield a linear reaction rate. Keep the solution on ice.

• Acetylthiocholine Iodide (ATCI) Solution: Prepare a stock solution of ATCI in deionized water. The final concentration in the well is typically in the range of 0.15 mM. Prepare this solution fresh daily.[14]

• DTNB Solution (Ellman's Reagent): Prepare a stock solution of 5,5'-dithiobis-(2-nitrobenzoic acid) in the phosphate buffer. The final concentration in the well is typically around 0.075 mM. Protect this solution from light.[14]

• Fonofos Stock Solution: Prepare a high-concentration stock solution of Fonofos in a suitable organic solvent (e.g., DMSO or ethanol).

• Fonofos Working Solutions: Prepare a series of serial dilutions of the Fonofos stock solution in the phosphate buffer to achieve the desired final concentrations for the assay.

2. Assay Procedure:

• Plate Setup: In a 96-well microplate, designate wells for blanks, negative controls (100% enzyme activity), and test samples with different concentrations of Fonofos.

• Reagent Addition:

  • Blank: Add phosphate buffer and the solvent used for the inhibitor.

  • Negative Control: Add phosphate buffer, the solvent for the inhibitor, and the AChE solution.

  • Test Samples: Add phosphate buffer, the Fonofos working solutions, and the AChE solution.

• Pre-incubation: Gently mix the plate and incubate for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 25°C or 37°C) to allow Fonofos to interact with the enzyme.[3][14]

• Initiate Reaction: Add a mixture of the ATCI and DTNB solutions to all wells to start the enzymatic reaction.

• Measurement: Immediately begin measuring the absorbance at 412 nm using a microplate reader. For a kinetic assay, take readings at regular intervals (e.g., every 30 seconds for 5-10 minutes). For an endpoint assay, take a single reading after a fixed time.

3. Data Analysis:

• Calculate the rate of reaction (change in absorbance per minute) for each well.

• Calculate the percentage of inhibition for each Fonofos concentration using the following formula: % Inhibition = [ (Rate of Negative Control - Rate of Sample) / Rate of Negative Control ] x 100

• Plot the percentage of inhibition against the logarithm of the Fonofos concentration.

• Determine the IC50 value (the concentration of Fonofos that causes 50% inhibition of the enzyme activity) from the resulting dose-response curve using non-linear regression analysis.

Visualizations

Caption: Mechanism of acetylcholinesterase inhibition by Fonofos.

Caption: Experimental workflow for the cholinesterase inhibition assay.

References

• 1. How do I screen for acetylcholinesterase activity? | AAT Bioquest [aatbio.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. epa.gov [epa.gov]
• 5. Organophosphate - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Fonofos (Ref: N-2790) [sitem.herts.ac.uk]
• 9. Enantioselective acetylcholinesterase inhibition of the organophosphorous insecticides profenofos, fonofos, and crotoxyphos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stability of pesticides stored on polymeric solid-phase extraction cartridges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. [PDF] New Findings about Ellman’s Method to Determine Cholinesterase Activity | Semantic Scholar [semanticscholar.org]
• 13. New findings about Ellman's method to determine cholinesterase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Prediction of dose-dependent in vivo acetylcholinesterase inhibition by profenofos in rats and humans using physiologically based kinetic (PBK) modeling-facilitated reverse dosimetry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Fonofos Toxicity Bioassays

Welcome to the technical support center for Fonofos toxicity bioassays. This resource is designed for researchers, scientists, and drug development professionals to help address variability and troubleshoot common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Fonofos and what is its primary mechanism of toxic action?

A1: Fonofos is an organophosphate insecticide.[1][2][3] Its primary mechanism of toxicity is the inhibition of the enzyme acetylcholinesterase (AChE) in the nervous system.[3] This inhibition leads to an accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of nerve impulses, paralysis, and potentially death in target organisms.[3]

Q2: What are the major sources of variability in Fonofos toxicity bioassays?

A2: Variability in Fonofos bioassays can stem from several factors, including:

• Biological Factors: The age, sex, nutritional status, and overall health of the test organisms can significantly influence their susceptibility.[4] Genetic differences between populations of the same species can also lead to variations in sensitivity.

• Environmental Conditions: Temperature, light, and humidity can affect both the stability of Fonofos and the physiology of the test organisms, leading to inconsistent results.

• Experimental Procedures: Inconsistent application of Fonofos, variations in preparing test solutions, and errors in pipetting can introduce significant variability.[5][6]

• Chemical Stability: Fonofos can degrade in soil and water, and its stability can be influenced by factors like pH and microbial activity.[1][2]

Q3: How should I prepare and store Fonofos solutions for bioassays?

A3: Fonofos is miscible with most organic solvents.[3] Stock solutions should be prepared in a suitable solvent and stored at recommended temperatures, protected from light, to prevent degradation. It is advisable to prepare fresh dilutions for each experiment to ensure accurate concentrations.

Q4: What are some common signs of Fonofos toxicity in test organisms?

A4: Symptoms of Fonofos exposure are typical of cholinesterase inhibitors and can include tremors, salivation, diarrhea, labored breathing, muscle twitching, and in severe cases, respiratory arrest.[1][2][7]

Data Presentation

Table 1: Summary of Fonofos Acute Toxicity Data

Test Type	Species	Route of Exposure	Toxicity Value	Reference
LD50	Rat (male)	Oral	6.8 - 18.5 mg/kg	[1]
LD50	Rat (female)	Oral	3.2 - 7.9 mg/kg	[1]
LD50	Rabbit (female)	Dermal	25 mg/kg	[1]
LD50	Rat	Dermal	147 mg/kg	[1]
LD50	Guinea Pig	Dermal	278 mg/kg	[1]
LC50 (4-hour)	Rat	Inhalation	0.9 mg/L	[1]
LD50	Mallard Duck	Oral	16.9 - 128 mg/kg	[1]
LD50	Northern Bobwhite	Oral	12 - 14 mg/kg	[1]
LD50	Red-winged Blackbird	Oral	10 mg/kg	[1]
LC50 (96-hour)	Bluegill Sunfish	Aquatic	5.3 µg/L	[8][9]
LC50 (96-hour)	Rainbow Trout	Aquatic	0.05 - 44 mg/L	[1]
LC50 (48-hour)	Daphnia magna	Aquatic	2.7 µg/L	[8][9]
LC50	Midge	Aquatic	39 µg/L	[8][9]

Experimental Protocols

Protocol 1: Acute Oral Toxicity Study (Following OECD Guideline 425)

This protocol outlines the up-and-down procedure for determining the acute oral LD50 of Fonofos.

1. Test Animals:

• Healthy, young adult rats of a standard laboratory strain are used.

• Animals are acclimated to the laboratory conditions for at least 5 days before the study.

• Food is withheld overnight before dosing.

2. Dose Preparation:

• Fonofos is dissolved in a suitable vehicle (e.g., corn oil).

• A series of dose levels with a constant multiplicative factor between them is selected.

3. Administration:

• A single animal is dosed with the starting dose level.

• The animal is observed for signs of toxicity and mortality over 48 hours.

4. Subsequent Dosing:

• If the animal survives, the next animal is dosed at a higher level.

• If the animal dies, the next animal is dosed at a lower level.

• This process is continued one animal at a time until the stopping criteria are met (typically after a series of reversals in outcome).

5. Observation:

• Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days.

• A gross necropsy is performed on all animals at the end of the study.

6. Data Analysis:

• The LD50 is calculated using the maximum likelihood method.[10]

Protocol 2: Daphnia magna Acute Immobilisation Test (Following OECD Guideline 202)

This protocol is for determining the acute toxicity of Fonofos to Daphnia magna.

1. Test Organisms:

• Juvenile Daphnia magna, less than 24 hours old, are used.[11]

2. Test Solutions:

• A series of Fonofos concentrations and a control are prepared in a suitable culture medium.

• The test is typically run with at least five concentrations.

3. Test Conditions:

• The test is conducted in glass beakers under controlled temperature and light conditions.

• The exposure period is 48 hours.[11]

4. Procedure:

• A set number of daphnids are placed in each test vessel.

• Immobilisation (defined as the inability to swim within 15 seconds after gentle agitation) is recorded at 24 and 48 hours.[11]

5. Data Analysis:

• The EC50 (the concentration that immobilizes 50% of the daphnids) is calculated for the 24-hour and 48-hour endpoints.[11]

Protocol 3: Earthworm Acute Toxicity Test (Following OECD Guideline 207)

This protocol determines the acute toxicity of Fonofos to earthworms (Eisenia fetida).

1. Test System:

• The test can be conducted using either a filter paper contact test or an artificial soil test.[12][13] The artificial soil test is more representative of natural exposure.

2. Artificial Soil Test:

• Fonofos is mixed into a standardized artificial soil at a range of concentrations.

• A control group with untreated soil is also included.

3. Test Organisms:

• Adult earthworms with a well-developed clitellum are used.

4. Procedure:

• A defined number of earthworms are introduced into each test container with the treated soil.

• The containers are maintained under controlled temperature and light conditions for 14 days.[12]

5. Observation:

• Mortality is assessed at 7 and 14 days.[13] Sub-lethal effects, such as changes in behavior or appearance, are also recorded.

6. Data Analysis:

• The LC50 (the concentration that is lethal to 50% of the earthworms) is determined.

Protocol 4: Cholinesterase Activity Assay (Modified Ellman's Method)

This colorimetric assay measures acetylcholinesterase activity, which is inhibited by Fonofos.

1. Principle:

• Acetylthiocholine is used as a substrate. Its hydrolysis by AChE produces thiocholine.

• Thiocholine reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoic acid (TNB), which is measured spectrophotometrically at 412 nm.[14]

2. Reagents:

• Phosphate buffer

• DTNB solution

• Acetylthiocholine iodide solution (substrate)

• Sample (e.g., brain homogenate, plasma)

3. Procedure:

• The sample is incubated with the buffer and DTNB.

• The reaction is initiated by adding the substrate.

• The change in absorbance over time is measured.

4. Data Analysis:

• The rate of reaction is calculated and is proportional to the AChE activity.

• For inhibitor studies, the percent inhibition is calculated relative to a control without the inhibitor.

Mandatory Visualization

Caption: Mechanism of Fonofos toxicity via acetylcholinesterase inhibition.

Caption: Workflow for Daphnia magna acute immobilisation bioassay.

Troubleshooting Guides

Guide 1: Inconsistent Results in Bioassays

Q: My results show high variability between replicates. What are the common causes and solutions?

A: High variability can undermine the reliability of your results. Here are common causes and how to address them:

Potential Cause	Troubleshooting Steps
Inconsistent Organism Health	Ensure all test organisms are from the same cohort, of similar age and size, and have been reared under identical conditions. Discard any unhealthy individuals.
Pipetting Errors	Use calibrated pipettes and consistent pipetting techniques, especially for preparing serial dilutions and dosing.[5]
Uneven Exposure	For soil or substrate assays, ensure Fonofos is thoroughly and evenly mixed into the medium. For topical applications, use a calibrated microapplicator and apply to the same anatomical location on each organism.
Fluctuations in Environmental Conditions	Maintain constant temperature, humidity, and light cycles throughout the experiment, as these can affect both the test organism's metabolism and the stability of Fonofos.
Degradation of Test Substance	Prepare fresh stock solutions and dilutions for each experiment. Store stock solutions appropriately (e.g., refrigerated, protected from light) to minimize degradation.

Guide 2: Issues with Cholinesterase Assays

Q: I am experiencing high background absorbance in my cholinesterase assay. What could be wrong?

A: High background absorbance can be caused by several factors:

Potential Cause	Troubleshooting Steps
Spontaneous Substrate Hydrolysis	Prepare fresh substrate solution before each assay. Run a blank with all reagents except the enzyme to measure the rate of non-enzymatic hydrolysis and subtract this from your sample readings.
Presence of Free Thiols in the Sample	Biological samples may contain compounds with free sulfhydryl groups that react with DTNB.[14] Prepare a sample blank containing the sample, buffer, and DTNB (but no substrate) and subtract its absorbance from the test sample.[14]
Instability of DTNB	DTNB is light-sensitive and can degrade.[14] Prepare fresh DTNB solution and protect it from light.

Q: My positive control (enzyme without inhibitor) shows little to no activity. What should I do?

A: This indicates a problem with the enzyme or the assay conditions:

Potential Cause	Troubleshooting Steps
Inactive Enzyme	The enzyme may have lost activity due to improper storage or handling. Use a new batch of enzyme and verify storage conditions (e.g., temperature).
Incorrect Reagent Concentrations	Double-check all calculations and reagent preparation steps to ensure they are correct.
Assay Buffer is Too Cold	Equilibrate all reagents (except the enzyme, which should be kept on ice) to the specified assay temperature before starting the reaction.[15]
Contamination with Inhibitors	Ensure all labware is thoroughly cleaned. Check reagents for any potential contamination that could inhibit the enzyme.

Q: The dose-response curve for Fonofos inhibition is not as expected (e.g., not sigmoidal). What could be the issue?

A: An abnormal dose-response curve can result from several factors:

Potential Cause	Troubleshooting Steps
Inappropriate Concentration Range	The selected concentrations may be too high or too low. Conduct a range-finding experiment with a wider spread of concentrations to capture the full dose-response curve.
Solubility Issues	At high concentrations, Fonofos may not be fully dissolved in the assay buffer. Visually inspect the solutions and consider using a different solvent or a co-solvent if necessary.
Hormesis	At very low doses, some compounds can have a stimulatory effect, leading to a U-shaped dose-response curve. If this is observed, it should be noted, and the analysis should focus on the inhibitory part of the curve.

References

• 1. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 2. epa.gov [epa.gov]
• 3. Fonofos (Ref: N-2790) [sitem.herts.ac.uk]
• 4. journals.rdagriculture.in [journals.rdagriculture.in]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. epa.gov [epa.gov]
• 8. Aquatic hazard assessment of the organophosphate insecticide fonofos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aquatic hazard assessment of the organophosphate insecticide fonofos [pubs.usgs.gov]
• 10. oecd.org [oecd.org]
• 11. shop.fera.co.uk [shop.fera.co.uk]
• 12. OECD 207: Earthworm Acute Toxicity Test - Aropha [aropha.com]
• 13. oecd.org [oecd.org]
• 14. benchchem.com [benchchem.com]
• 15. bioassaysys.com [bioassaysys.com]

Technical Support Center: Optimizing the Photostability of Fonofos Standards

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers and scientists utilizing Fonofos analytical standards in their experiments. The following information addresses common challenges related to the photostability of Fonofos and offers troubleshooting solutions to ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: My Fonofos standard is showing signs of degradation. What are the likely causes?

A1: Degradation of Fonofos standards is most commonly caused by exposure to light, particularly ultraviolet (UV) radiation. Fonofos, like many organophosphate pesticides, is susceptible to photodegradation. Other contributing factors can include elevated temperatures, the presence of oxidizing agents, and the type of solvent used for dissolution.

Q2: What are the visual or analytical indicators of Fonofos degradation?

A2: Visually, you may not observe any change in the appearance of your Fonofos standard solution. Analytically, degradation is typically identified by the appearance of unexpected peaks in your chromatogram, a decrease in the peak area of the parent Fonofos compound, and a corresponding decrease in its concentration. Mass spectrometry analysis can confirm the presence of degradation products.

Q3: How can I minimize the photodegradation of my Fonofos standards?

A3: To minimize photodegradation, it is crucial to protect your Fonofos standards from light at all times. This can be achieved by:

• Storing stock and working solutions in amber glass vials.

• Wrapping vials in aluminum foil for additional protection.

• Storing solutions in the dark, preferably in a refrigerator or freezer.

• Minimizing the exposure of solutions to ambient light during sample preparation and analysis.

Q4: Are there any chemical stabilizers I can add to my Fonofos standards to improve their photostability?

A4: While specific studies on stabilizers for Fonofos standards are limited, the use of antioxidants like Butylated Hydroxytoluene (BHT) has been shown to be effective in preventing the oxidation of various organic compounds, including some pesticides.[1][2] It is recommended to test the compatibility and effectiveness of any potential stabilizer with a small portion of your standard before widespread use.

Q5: What are the expected degradation products of Fonofos under light exposure?

A5: The primary photodegradation of Fonofos is expected to involve the oxidation of the thiophosphate group (P=S) to the more toxic oxon analog (P=O), a common degradation pathway for organothiophosphate pesticides. Further degradation may involve cleavage of the P-S-phenyl bond, leading to the formation of various phosphoric acid derivatives and substituted phenols.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving issues related to the stability of your Fonofos standards.

Issue	Possible Cause	Recommended Action
Appearance of extra peaks in the chromatogram	Photodegradation of the Fonofos standard.	1. Prepare a fresh working standard from a protected stock solution and re-analyze. 2. Review your storage and handling procedures to ensure adequate protection from light. 3. If the issue persists, consider preparing a new stock solution.
Decreasing peak area of Fonofos over time	Gradual degradation of the standard due to light exposure or temperature instability.	1. Implement stricter light and temperature control measures for storage. 2. Prepare smaller batches of working standards more frequently. 3. Evaluate the stability of your standard in the chosen solvent over your typical experimental timeframe.
Inconsistent analytical results	Intermittent exposure of standards to light during experimental procedures.	1. Standardize your sample preparation workflow to minimize light exposure at every step. 2. Use amber autosampler vials or cover clear vials while in the autosampler tray.
Loss of Fonofos concentration in stock solution	Long-term degradation due to improper storage.	1. Discard the old stock solution and prepare a new one. 2. Aliquot new stock solutions into smaller volumes to minimize repeated exposure of the entire stock to ambient conditions. 3. Re-evaluate your long-term storage conditions; consider storage at -20°C or below.

Data on Fonofos Photostability

The following tables summarize hypothetical but representative data on the photostability of Fonofos in common organic solvents under different light conditions. This data is intended to illustrate the importance of proper handling and storage.

Table 1: Hypothetical Half-life (t½) of Fonofos in Different Solvents under Continuous UV-A (365 nm) Exposure at Room Temperature

Solvent	Half-life (hours)
Acetonitrile	12
Methanol	18
Ethyl Acetate	24

Table 2: Hypothetical Percentage Degradation of Fonofos (10 µg/mL in Acetonitrile) after 24 hours of Exposure to Different Light Sources

Light Source	% Degradation
Ambient Laboratory Light	15%
Direct Sunlight (simulated)	60%
UV-A Lamp (365 nm)	85%
Dark Control (no light)	<1%

Experimental Protocols

Protocol 1: Assessing the Photostability of a Fonofos Standard Solution

This protocol outlines a general procedure for evaluating the photostability of a Fonofos standard in a specific solvent.

1. Materials:

• Fonofos analytical standard
• High-purity organic solvent (e.g., acetonitrile, methanol)
• Amber and clear glass vials with PTFE-lined caps
• UV light source (e.g., UV-A lamp, 365 nm)
• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable detector (e.g., UV, MS)
• Aluminum foil

2. Procedure:

• Prepare a stock solution of Fonofos in the chosen solvent at a known concentration (e.g., 100 µg/mL).
• From the stock solution, prepare two sets of working standards in both amber and clear vials at a suitable concentration for analysis (e.g., 10 µg/mL).
• Wrap one set of clear vials completely in aluminum foil to serve as dark controls.
• Place the unwrapped clear vials and the dark control vials at a fixed distance from the UV light source. Place the amber vials in the same location.
• At specified time intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours), take an aliquot from each vial and analyze it using the appropriate chromatographic method.
• Record the peak area of the Fonofos peak for each sample at each time point.

3. Data Analysis:

• Calculate the percentage of Fonofos remaining at each time point relative to the initial concentration (t=0).
• Plot the percentage of Fonofos remaining versus time for each condition (clear vials, amber vials, and dark controls).
• Determine the first-order degradation rate constant (k) and the half-life (t½ = 0.693/k) for each condition.

Visualizations

Caption: Proposed primary photodegradation pathway of Fonofos.

Caption: Workflow for a photostability study of Fonofos standards.

Caption: Troubleshooting decision tree for Fonofos standard instability.

References

• 1. q1scientific.com [q1scientific.com]
• 2. Photocatalytic degradation of organophosphate and phosphonoglycine pesticides using TiO2 immobilized on silica gel - PubMed [pubmed.ncbi.nlm.nih.gov]

Selecting appropriate internal standards for Fonofos analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in selecting appropriate internal standards for the accurate quantification of Fonofos.

Frequently Asked Questions (FAQs)

Q1: What is an internal standard, and why is it essential for accurate Fonofos analysis?

An internal standard (IS) is a chemical compound added in a constant amount to all samples, blanks, and calibration standards in an analysis. Its purpose is to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response (e.g., injection volume variability). The use of an IS is critical for achieving high accuracy and precision in quantitative analysis, especially in complex matrices where matrix effects (signal suppression or enhancement) can be significant.[1]

Q2: What are the key criteria for selecting a suitable internal standard for Fonofos?

An ideal internal standard should mimic the behavior of Fonofos throughout the entire analytical process. Key criteria include:

• Structural Similarity: The IS should be chemically similar to Fonofos, an organophosphate insecticide.[2]

• Similar Physicochemical Properties: Properties like solubility, vapor pressure, and partition coefficient (LogP) should be comparable to ensure similar extraction efficiency and chromatographic behavior.[2]

• Chromatographic Co-elution (for isotopically labeled standards) or Close Elution: The IS should elute very close to the analyte without causing interference.

• Stability: It must not react with the sample matrix, reagents, or Fonofos itself and should be stable throughout the sample preparation and analysis.[2]

• Purity: The IS must be of high purity and not be present in the original samples.[3]

• Mass Spectrometry Distinction: When using mass spectrometry, the IS must have a different mass-to-charge ratio (m/z) from Fonofos for clear identification and quantification.

Q3: Which compounds are recommended as internal standards for Fonofos analysis?

The selection of an internal standard depends on the analytical technique (GC or LC) and the availability of the standard. The best choice is an isotopically labeled analog of Fonofos. However, if unavailable, other organophosphate pesticides with similar properties can be used.[2][4]

Ideal Internal Standard

• Isotopically Labeled Fonofos (e.g., Fonofos-d10): This is the gold standard. It has nearly identical chemical and physical properties to Fonofos, meaning it will behave the same way during extraction, cleanup, and chromatography.[1] This allows it to effectively correct for matrix effects, which is a major advantage in complex sample types.[1]

Alternative Internal Standards

If an isotopically labeled standard is not available, the following organophosphorus compounds can be considered. Their suitability should be validated for your specific matrix and method.[2][4]

• Triphenyl phosphate (B84403) (TPP): Often used as a surrogate or internal standard in organophosphate analysis.[4][5]

• Ethoprophos: Another organophosphate with properties that may be suitable for monitoring Fonofos.[2]

• Chlorpyrifos: Has been successfully used as an internal standard for the analysis of other organophosphates like Profenofos.[2]

Data Presentation: Physicochemical Properties

To aid in selection, the properties of Fonofos are summarized below. An appropriate alternative IS should have properties that are as close as possible to these values.

Property	Value for Fonofos	Reference
Molecular Formula	C10H15OPS2	[6]
Molecular Weight	246.32 g/mol	[7]
Appearance	Clear to yellow liquid	[7]
LogP (Kow)	3.90 - 3.94	[7][8]
Water Solubility	13 mg/L	[7]
Vapor Pressure	28 mPa @ 25 °C	[7]
Chemical Class	Organophosphate, Organothiophosphate	[7][9]

Experimental Protocols

Q4: Can you provide a general experimental protocol for Fonofos analysis using an internal standard?

Yes. The following is a generalized protocol based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which is widely used for pesticide residue analysis in food and environmental samples.[10] This protocol is adaptable for both Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Methodology: Fonofos Quantification by GC-MS/MS or LC-MS/MS

• Reagents and Materials:

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Sodium Chloride (NaCl)

  • Primary Secondary Amine (PSA) sorbent

  • Fonofos analytical standard[3]

  • Selected Internal Standard (e.g., Fonofos-d10 or TPP)

  • Centrifuge tubes (15 mL and 50 mL)

• Sample Preparation (QuEChERS Extraction):

  • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

  • Spike with Internal Standard: Add a known amount (e.g., 100 µL of a 1 µg/mL solution) of the selected internal standard to the sample.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Sample Cleanup (Dispersive Solid-Phase Extraction - dSPE):

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing PSA and anhydrous MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

  • The resulting supernatant is the final extract.

• Instrumental Analysis:

  • Transfer the final extract into an autosampler vial.

  • Analyze using a GC-MS/MS or LC-MS/MS system. The specific parameters (e.g., column, temperature program, mobile phase) must be optimized for Fonofos and the chosen internal standard.[11] Multiple Reaction Monitoring (MRM) mode is recommended for quantification to ensure high selectivity and sensitivity.[2]

• Quantification:

  • Create a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards.

  • Calculate the concentration of Fonofos in the samples using this calibration curve.

Visualization of Workflows and Logic

Caption: Logical workflow for selecting an appropriate internal standard.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. internal standard for organophosphate - Chromatography Forum [chromforum.org]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. epa.gov [epa.gov]
• 7. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 8. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. FONOFOS CAS#: 944-22-9 [amp.chemicalbook.com]
• 10. ysi.com [ysi.com]
• 11. fda.gov.tw [fda.gov.tw]

Technical Support Center: Decontamination of Fonofos-Contaminated Laboratory Equipment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Fonofos. The following procedures are designed to ensure the safe and effective decontamination of laboratory equipment.

Decontamination Overview and Agent Selection

Fonofos, an organophosphate insecticide, can be effectively decontaminated through alkaline hydrolysis. This process breaks down the Fonofos molecule into less toxic, water-soluble compounds. The recommended decontamination agent is a 1M Sodium Hydroxide (B78521) (NaOH) solution .

Warning: Always handle Fonofos and decontamination solutions with appropriate personal protective equipment (PPE) in a well-ventilated area, preferably a chemical fume hood.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to protect against dermal, ocular, and respiratory exposure.

PPE Category	Item	Specifications and Best Practices
Hand Protection	Chemical-resistant gloves	Wear durable, chemical-resistant gauntlet-style gloves (e.g., Nitrile, Neoprene, or Butyl rubber) that extend up the forearm. Do not use leather or fabric gloves. Wash the exterior of gloves before removal.
Body Protection	Chemical-resistant suit or coveralls and apron	Wear loose-fitting, chemical-resistant coveralls over a long-sleeved shirt and long pants. For mixing and loading concentrated Fonofos or decontamination solutions, a chemical-resistant apron should be worn over the coveralls.
Eye and Face Protection	Safety goggles and face shield	Wear tightly fitting safety goggles with side shields. When there is a risk of splashing, a face shield must be worn in addition to goggles.
Respiratory Protection	NIOSH-approved respirator	A NIOSH-approved respirator with an organic vapor (OV) cartridge is required. The specific type should be determined by a workplace hazard assessment.
Foot Protection	Chemical-resistant boots	Wear chemical-resistant boots. Pant legs should be worn outside of the boots to prevent pesticides from entering.

Preparation of 1M Sodium Hydroxide (NaOH) Decontamination Solution

Materials:

• Sodium hydroxide (NaOH) pellets

• Distilled or deionized water

• 1 L volumetric flask

• Glass beaker

• Stir rod

• Appropriate PPE

Procedure:

• Slowly add 40 g of sodium hydroxide pellets to approximately 500 mL of distilled or deionized water in a 1 L volumetric flask.[1][2]

• Gently swirl the flask to dissolve the pellets. The solution will generate heat.

• Allow the solution to cool to room temperature.

• Once cooled, add distilled or deionized water to the 1 L mark.

• Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.[1]

Decontamination Protocols

The following are detailed experimental protocols for the decontamination of various laboratory equipment.

Glassware (beakers, flasks, pipettes, etc.)

Materials:

• 1M NaOH solution

• Large glass or polypropylene (B1209903) container for soaking

• Distilled or deionized water

• Laboratory detergent

• Brushes for cleaning

Procedure:

• Initial Rinse: In a chemical fume hood, rinse the glassware with a small amount of an organic solvent (e.g., acetone (B3395972) or ethanol) to remove residual Fonofos. Collect the solvent rinse for proper hazardous waste disposal.

• Soaking: Place the glassware in a large container and fully immerse it in the 1M NaOH solution.

• Contact Time: Allow the glassware to soak for a minimum of 8 hours. For heavily contaminated items, a longer soaking time (up to 24 hours) is recommended.

• Rinsing: Carefully remove the glassware from the NaOH solution and rinse it thoroughly with tap water.

• Washing: Wash the glassware with a laboratory detergent and warm water, using brushes to scrub all surfaces.

• Final Rinse: Rinse the glassware with distilled or deionized water.

• Drying: Allow the glassware to air dry or place it in a drying oven.

Stainless Steel Surfaces and Equipment

Materials:

• 1M NaOH solution

• Absorbent pads or paper towels

• Distilled or deionized water

• Laboratory detergent

• Sponges or cloths

Procedure:

• Initial Wipe: Wearing appropriate PPE, use an absorbent pad moistened with a small amount of organic solvent to wipe the stainless steel surface and remove any visible Fonofos residue. Dispose of the pad as hazardous waste.

• Application of Decontaminant: Liberally apply the 1M NaOH solution to the contaminated surface using a sponge or cloth.

• Contact Time: Allow the NaOH solution to remain in contact with the surface for at least 1 hour. Keep the surface wet with the solution during this time.

• Scrubbing: After the contact time, scrub the surface with a sponge or cloth.

• Rinsing: Thoroughly rinse the surface with tap water.

• Washing: Wash the surface with laboratory detergent and warm water.

• Final Rinse: Rinse with distilled or deionized water and allow to air dry.

Plastic Equipment (tubes, containers, etc.)

Important Note: The compatibility of plasticware with 1M NaOH varies. Polypropylene (PP) and High-Density Polyethylene (HDPE) generally have good resistance. Polycarbonate (PC) and Polystyrene (PS) are susceptible to attack by alkaline solutions and should be decontaminated with caution or disposed of as hazardous waste.[3] Always check the chemical resistance of your specific plasticware.

Plastic Type	Resistance to 50% NaOH
Low-Density Polyethylene (LDPE)	Good
High-Density Polyethylene (HDPE)	Excellent
Polypropylene (PP)	Excellent
Polymethylpentene (PMP/TPX)	Good
Polyvinyl Chloride (PVC)	Good
Polycarbonate (PC)	Poor - Avoid Use
Polystyrene (PS)	Poor - Avoid Use

Procedure for Compatible Plastics (PP, HDPE):

• Initial Rinse: As with glassware, perform an initial rinse with a suitable organic solvent in a fume hood and collect the waste.

• Soaking: Immerse the plasticware in 1M NaOH solution.

• Contact Time: Allow to soak for 1-2 hours. Prolonged exposure is not recommended as it may affect the integrity of the plastic over time.

• Rinsing and Washing: Follow the same rinsing and washing steps as for glassware.

Troubleshooting Guide

Issue	Possible Cause	Solution
Visible residue remains after decontamination.	Incomplete removal of gross contamination before alkaline hydrolysis. Insufficient contact time with the decontamination solution.	Repeat the decontamination procedure, ensuring a thorough initial rinse with an organic solvent. Increase the soaking time in the 1M NaOH solution.
A persistent mercaptan-like odor is present.	Residual Fonofos or its degradation byproducts.	Re-wash the equipment with a strong laboratory detergent and hot water. If the odor persists on plastic items, they may need to be disposed of as hazardous waste.
Plastic equipment appears cloudy, cracked, or brittle.	Chemical attack from the decontamination solution.	The plastic is not compatible with 1M NaOH. Discontinue use of this type of plastic for Fonofos work or use a different decontamination method. Dispose of the damaged equipment as hazardous waste.
Decontamination of sensitive electronic equipment.	Alkaline solutions can damage electronic components.	For sensitive equipment, a two-stage process involving extraction with methanol (B129727) followed by catalytic methanolysis may be necessary.[4] Consult with your institution's safety officer for guidance on decontaminating sensitive equipment.

Frequently Asked Questions (FAQs)

Q1: Can I use bleach (sodium hypochlorite) to decontaminate Fonofos?

A1: While bleach can be used for some organophosphates, alkaline hydrolysis with sodium hydroxide is generally more effective for Fonofos.[5]

Q2: What are the degradation products of Fonofos after alkaline hydrolysis?

A2: Alkaline hydrolysis of organophosphates typically cleaves the ester bonds, resulting in the formation of the corresponding alcohol and a salt of the phosphoric acid derivative. For Fonofos, this would result in less toxic, more water-soluble compounds.

Q3: How do I dispose of the used 1M NaOH decontamination solution?

A3: The used decontamination solution will contain Fonofos degradation products and should be collected as hazardous waste. Neutralize the solution with an acid (e.g., hydrochloric acid) under controlled conditions before disposal, following your institution's hazardous waste guidelines. Never pour used decontamination solution down the drain.

Q4: Is it safe to autoclave Fonofos-contaminated equipment?

A4: Autoclaving is not a recommended method for decontaminating Fonofos, as it may not completely degrade the chemical and could release volatile toxic compounds. Chemical decontamination should be performed first.

Q5: What should I do in case of a Fonofos spill?

A5: In case of a spill, immediately evacuate the area and restrict access. Wearing full PPE, contain the spill with an absorbent material like sand or vermiculite. Collect the absorbed material using non-sparking tools and place it in a labeled, sealable container for hazardous waste disposal. Decontaminate the spill area with a 10% solution of lye or lime, followed by washing with detergent and water.[5]

Experimental Workflow and Logical Relationships

Decontamination Workflow

Caption: General workflow for decontaminating laboratory equipment exposed to Fonofos.

Decision Tree for Material Compatibility

References

• 1. knowledge.carolina.com [knowledge.carolina.com]
• 2. researchgate.net [researchgate.net]
• 3. wilger.net [wilger.net]
• 4. researchgate.net [researchgate.net]
• 5. Pesticide Decontaminants – Pesticide Environmental Stewardship [pesticidestewardship.org]

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods for Fonofos Detection: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three common analytical methods for the detection and quantification of Fonofos, an organothiophosphate insecticide. The performance of Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA) are evaluated based on key validation parameters. The information presented is synthesized from various analytical studies and provides a comprehensive overview to aid in the selection of the most appropriate method for specific research needs.

Comparative Performance of Analytical Methods

The selection of an analytical method for Fonofos detection is often a trade-off between sensitivity, specificity, throughput, and cost. The following table summarizes the key performance characteristics of GC-MS, HPLC-MS/MS, and ELISA for the analysis of Fonofos. The data presented is a composite from various studies on organophosphate pesticide analysis and should be considered as representative performance.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)	Enzyme-Linked Immunosorbent Assay (ELISA)
Principle	Separation based on volatility and mass-to-charge ratio	Separation based on polarity and mass-to-charge ratio	Antigen-antibody binding
Linearity (R²)	> 0.99	> 0.99	Typically sigmoidal curve
Limit of Detection (LOD)	0.003 - 0.02 mg/kg[1]	0.001 - 0.002 µg/L[2][3]	0.1 - 2 µg/L[4]
Limit of Quantitation (LOQ)	0.01 - 0.05 mg/kg	0.003 - 0.006 µg/L[3]	0.5 - 5 µg/L
Accuracy (% Recovery)	70 - 120%[5]	80 - 110%[6][7]	80 - 120%[4]
Precision (% RSD)	< 15%[5]	< 10%[7]	< 15%[4]
Specificity	High	Very High	Moderate to High
Sample Throughput	Moderate	Moderate to High	High
Cost per Sample	Moderate	High	Low
Expertise Required	High	High	Low to Moderate

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of analytical results. The following sections outline the general experimental protocols for Fonofos detection using GC-MS, HPLC-MS/MS, and ELISA.

Sample Preparation: QuEChERS Method

A widely used and effective method for extracting pesticide residues from various matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[1][8][9]

• Homogenization: A representative sample (e.g., 10-15 g of soil or food product) is homogenized.

• Extraction: The homogenized sample is placed in a centrifuge tube with an appropriate amount of water (for dry samples) and acetonitrile (B52724). The tube is shaken vigorously.

• Salting Out: A mixture of salts, typically magnesium sulfate (B86663) and sodium chloride, is added to induce phase separation between the aqueous and organic layers. The tube is shaken and centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile supernatant is transferred to a clean tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove organic acids and graphitized carbon black (GCB) to remove pigments). The tube is vortexed and centrifuged.

• Final Extract: The resulting supernatant is the final extract, which can be directly injected into the GC-MS or HPLC-MS/MS system or further processed for ELISA.

References

• 1. Evaluation of the QuEChERS Method and Gas Chromatography–Mass Spectrometry for the Analysis Pesticide Residues in Water and Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Application of a Multi-Residue Method to Determine Pesticides in Agricultural Water Using QuEChERS Extraction and LC-MS/MS Analysis [mdpi.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. A direct competitive enzyme-linked immunosorbent assay for rapid detection of anilofos residues in agricultural products and environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. researchgate.net [researchgate.net]
• 8. iris.unito.it [iris.unito.it]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Fonofos and Chlorpyrifos: Environmental Persistence and Toxicological Impact

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental persistence and toxicity of two organophosphate insecticides, fonofos and chlorpyrifos (B1668852). The information presented is intended to assist researchers and professionals in evaluating the environmental and health implications of these compounds. All quantitative data is summarized in comparative tables, and detailed methodologies for key experimental protocols are provided.

Environmental Persistence: A Comparative Overview

The environmental persistence of a pesticide is a critical factor in determining its long-term impact on ecosystems. Key metrics for assessing persistence include soil half-life, water solubility, and vapor pressure.

Property	Fonofos	Chlorpyrifos	References
Soil Half-life (t½)	18 - 150 days	7 - 141 days	[1][2][3]
Water Solubility	13 - 15.7 mg/L	1.4 mg/L	[1][4][5]
Vapor Pressure	2.8 x 10⁻⁴ - 3.38 x 10⁻⁴ mmHg (at 25°C)	1.87 x 10⁻⁵ mmHg (at 25°C)	[1][4][5]

Fonofos is characterized as being moderately persistent in soil, with its longevity influenced by factors such as soil type, organic matter content, rainfall, and sunlight.[1][5] It exhibits moderate adsorption to soil particles, which limits its potential for leaching into groundwater but allows for transport to surface waters via runoff.[5] The primary degradation pathway for fonofos in soil is microbial breakdown.[1][2]

Chlorpyrifos also demonstrates variable persistence in soil, with its half-life being dependent on soil type and environmental conditions.[3][4] It binds strongly to soil, which reduces its mobility and the likelihood of groundwater contamination.[6] However, it can enter surface water through runoff, primarily with eroded sediment.[6] Microbial degradation is the main mechanism of breakdown in soil.[6] In aquatic environments, chlorpyrifos can undergo hydrolysis, biodegradation, and photodegradation.[6]

Toxicity Profile: A Comparative Assessment

Both fonofos and chlorpyrifos are organophosphate insecticides that exert their toxic effects through the inhibition of the enzyme acetylcholinesterase (AChE), leading to the accumulation of the neurotransmitter acetylcholine.[7][8]

Mammalian Toxicity

Endpoint	Fonofos	Chlorpyrifos	References
Acute Oral LD50 (Rat)	3.16 - 18.5 mg/kg	95 - 270 mg/kg	[1][4][9]
Acute Dermal LD50 (Rat)	121 - 359 mg/kg	>2,000 mg/kg	[4][9]

Fonofos is classified as highly toxic via the oral route in rats.[1][9] It is also considered highly toxic through dermal exposure.[1]

Chlorpyrifos is categorized as moderately toxic to rats via the oral route.[4] Its dermal toxicity in rats is considered low.[4]

Avian Toxicity

Endpoint	Fonofos	Chlorpyrifos	References
Acute Oral LD50 (Mallard Duck)	16.9 - 128 mg/kg	76.6 mg/kg	[1][10]

Both fonofos and chlorpyrifos are highly toxic to birds.[1][10]

Aquatic Toxicity

Endpoint	Fonofos	Chlorpyrifos	References
96-hour LC50 (Rainbow Trout)	0.05 mg/L	3.0 ppm (equivalent to 3.0 mg/L)	[1][10]
96-hour LC50 (Bluegill Sunfish)	0.028 - 44 mg/L	2.4 ppm (equivalent to 2.4 mg/L)	[1][10]

Both insecticides are highly toxic to freshwater fish.[1][10]

Experimental Protocols

The following sections outline the standardized methodologies, primarily based on OECD guidelines, for determining the key environmental persistence and toxicity parameters discussed in this guide.

Environmental Fate and Behavior

Soil Half-Life Determination: The determination of a pesticide's half-life in soil typically involves laboratory and field studies. In a laboratory setting, soil samples are treated with a known concentration of the pesticide and incubated under controlled conditions of temperature, moisture, and light.[11] Samples are periodically collected and analyzed to measure the dissipation of the pesticide over time.[11] Field studies involve applying the pesticide to a designated plot of land under natural environmental conditions, with subsequent soil sampling and analysis to determine the degradation rate.[11]

Water Solubility (OECD Guideline 105): This guideline describes two primary methods for determining water solubility: the column elution method and the flask method.[12][13][14][15]

• Column Elution Method: A column is packed with an inert carrier material coated with the test substance. Water is passed through the column at a slow, constant rate, and the concentration of the substance in the eluate is measured until it reaches a plateau, which represents the water solubility.

• Flask Method: A surplus of the test substance is added to a flask containing water. The flask is then agitated at a constant temperature for a sufficient period to reach equilibrium. The concentration of the substance in the aqueous phase is then determined after separating the undissolved substance.[15]

Vapor Pressure (OECD Guideline 104): This guideline outlines several methods for determining the vapor pressure of a substance, including the dynamic method, static method, and isoteniscope method.[3][8][16][17]

• Dynamic Method: A stream of inert gas is passed over the substance at a known rate, and the amount of substance transported by the gas is measured. The vapor pressure is then calculated from this data.

• Static Method: The substance is placed in a closed container, and the pressure of the vapor in equilibrium with the substance is measured directly with a manometer.

• Isoteniscope Method: This is a comparative static method where the vapor pressure of the substance is balanced against a known pressure of an inert gas.

Toxicological Testing

Acute Oral Toxicity (OECD Guidelines 420, 423, 425): These guidelines provide alternatives to the traditional LD50 test to reduce the number of animals used.[10][18][19][20][21]

• Fixed Dose Procedure (OECD 420): Animals are administered one of several fixed dose levels. The outcome (toxic signs or mortality) determines if a higher or lower dose is tested in a subsequent group of animals. The test aims to identify a dose that causes clear toxicity without causing mortality.[19]

• Acute Toxic Class Method (OECD 423): This is a sequential testing method using a small number of animals per step. The outcome at one dose determines the next dose to be tested, allowing for classification into a toxicity category based on a limited number of animals.[20][21]

• Up-and-Down Procedure (OECD 425): Animals are dosed one at a time. If an animal survives, the next animal receives a higher dose; if it dies, the next receives a lower dose. This method allows for the calculation of the LD50 with a confidence interval.[18]

Acute Dermal Toxicity (OECD Guideline 402): The test substance is applied to a shaved area of the skin of the test animals (typically rats or rabbits) for a 24-hour exposure period.[9][22][23][24][25] The animals are then observed for signs of toxicity and mortality over a 14-day period.[25] This study provides the dermal LD50 value.[22]

Avian Acute Oral Toxicity (OECD Guideline 223): This guideline provides three testing options: a limit test, an LD50-slope test, and an LD50-only test.[1][4][5][7][26] The test substance is administered orally to birds (e.g., mallard ducks, bobwhite quail), and the animals are observed for mortality and signs of toxicity. The chosen test design depends on the specific data requirements.[1]

Fish Acute Toxicity (OECD Guideline 203): Fish (e.g., rainbow trout, bluegill sunfish) are exposed to a range of concentrations of the test substance in water for 96 hours.[2][6][27][28][29] Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 (the concentration that is lethal to 50% of the test fish) is calculated.[27]

Visualizations

Caption: Comparative environmental risk profile of fonofos and chlorpyrifos.

References

• 1. oecd.org [oecd.org]
• 2. eurofins.com.au [eurofins.com.au]
• 3. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google ブックス [books.google.co.jp]
• 4. oecd.org [oecd.org]
• 5. catalog.labcorp.com [catalog.labcorp.com]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. Pesticide Half-life [npic.orst.edu]
• 12. oecd.org [oecd.org]
• 13. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 14. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 15. filab.fr [filab.fr]
• 16. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 17. oecd.org [oecd.org]
• 18. researchgate.net [researchgate.net]
• 19. OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose | PDF [slideshare.net]
• 20. oecd.org [oecd.org]
• 21. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 22. Acute dermal toxicity | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 23. Acute dermal toxicity-402 | PPTX [slideshare.net]
• 24. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 25. nucro-technics.com [nucro-technics.com]
• 26. oecd.org [oecd.org]
• 27. oecd.org [oecd.org]
• 28. Aquatic toxicity - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 29. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]

The Influence of Soil Composition on the Degradation of Fonofos: A Comparative Analysis

A comprehensive review of scientific literature reveals that the degradation rate of the organophosphate insecticide fonofos is significantly influenced by the physicochemical and biological properties of the soil. This guide synthesizes key experimental findings to provide researchers, scientists, and drug development professionals with a comparative understanding of fonofos persistence in different soil environments. The degradation of fonofos primarily occurs through microbial activity, with soil texture, organic matter content, and pH playing crucial roles in modulating its persistence.

Fonofos is an organophosphate insecticide previously used for the control of soil-dwelling insects. Its environmental fate is of significant interest due to the potential for persistence and off-site transport. The primary mechanism of fonofos degradation in soil is biodegradation by microorganisms.[1] However, the efficiency of this process is highly dependent on the surrounding soil matrix. Abiotic factors such as hydrolysis can also contribute to degradation, particularly in alkaline conditions.

Comparative Degradation Rates of Fonofos in Different Soil Types

Generally, the persistence of organophosphate pesticides like fonofos is greater in soils with higher clay and organic matter content. This is attributed to the increased adsorption of the pesticide to soil particles, which can reduce its bioavailability to microbial degradation. Conversely, in coarser textured soils with lower organic matter, fonofos is more available for microbial attack but also more mobile.

Soil Type	Fonofos Half-life (t½) in days	Key Influencing Factors	Reference(s)
Silty Clay Loam	46 - 82	Application rate dependent	[2]
Sandy Loam	Generally shorter persistence expected	Lower adsorption, higher bioavailability	Inferred from[2][3]
Clay Loam	Generally longer persistence expected	Higher adsorption, lower bioavailability	Inferred from[3]
Quartz Sand	Mobile, likely rapid degradation if microbes are present	Low adsorption	[2]
Organic Soils	Variable, depends on microbial activity and adsorption	High adsorption	[2]

Note: The half-life values presented are indicative and can vary significantly based on specific experimental conditions such as temperature, moisture, and microbial population density. The data for sandy loam and clay loam are inferred from general principles of pesticide-soil interactions and studies on other pesticides, as direct comparative data for fonofos was not found.

Factors Influencing Fonofos Degradation

Several key soil properties have been identified as major drivers of fonofos degradation rates:

• Soil Texture: The relative proportions of sand, silt, and clay determine the soil's surface area and adsorptive capacity. Clay soils, with their large surface area, tend to adsorb more fonofos, potentially slowing down its degradation.[3] In contrast, sandy soils exhibit lower adsorption, which can lead to faster degradation, assuming other conditions are favorable.[2]

• Organic Matter: Soils with high organic matter content exhibit greater adsorption of fonofos.[4] This can have a dual effect: while it can sequester the pesticide and make it less available for microbial degradation, it also supports a larger and more active microbial population, which can enhance overall degradation.[4]

• pH: The pH of the soil can influence both the chemical and biological degradation of fonofos. Hydrolysis of organophosphates is generally faster under alkaline conditions.[5] Soil pH also affects the composition and activity of the microbial communities responsible for biodegradation.[6]

• Microbial Activity: The presence of a diverse and active microbial community is the most critical factor for fonofos degradation.[1] Soils with a history of pesticide application may harbor microbial populations that have adapted to degrade specific compounds, a phenomenon known as "enhanced degradation." The activity of soil enzymes, such as dehydrogenases, can be used as an indicator of overall microbial activity and has been shown to be affected by the presence of fonofos.[6]

Experimental Protocols

The following provides a generalized methodology for a laboratory soil microcosm study to assess the comparative degradation of fonofos, based on established protocols for organophosphate pesticides.[7]

1. Soil Collection and Preparation:

• Collect topsoil (0-15 cm) from representative sites for each soil type (e.g., sandy loam, clay loam, silt loam).

• Air-dry the soil samples and sieve them through a 2-mm mesh to remove large debris and ensure homogeneity.

• Characterize the physicochemical properties of each soil type, including texture (particle size analysis), organic carbon content, pH, and cation exchange capacity.

2. Microcosm Setup:

• Weigh a standardized amount of each sieved soil (e.g., 100 g) into individual glass flasks or beakers.

• Adjust the moisture content of the soil to a predetermined level, typically 50-60% of its water-holding capacity, using deionized water.

• Prepare a stock solution of analytical grade fonofos in a suitable solvent (e.g., acetone).

• Fortify the soil samples with the fonofos stock solution to achieve the desired initial concentration. An equal amount of solvent is added to control samples.

• Thoroughly mix the soil to ensure even distribution of the pesticide.

• Cover the microcosms with perforated parafilm to allow for gas exchange while minimizing moisture loss.

3. Incubation and Sampling:

• Incubate the microcosms in the dark at a constant temperature (e.g., 25°C).

• Collect triplicate samples from each soil type at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56, and 84 days).

4. Extraction and Analysis:

• Extract fonofos residues from the soil samples using an appropriate solvent system (e.g., acetone/hexane mixture).

• Analyze the extracts using gas chromatography (GC) equipped with a flame photometric detector (FPD) or a mass spectrometer (MS) for quantification of the parent compound and its metabolites.

5. Data Analysis:

• Calculate the concentration of fonofos at each sampling point.

• Determine the degradation kinetics, typically assuming first-order kinetics, and calculate the half-life (t½) for fonofos in each soil type using the formula: t½ = 0.693/k, where k is the degradation rate constant.[7]

Visualizing the Process

To better understand the factors and processes involved in fonofos degradation, the following diagrams illustrate the experimental workflow and the conceptual degradation pathway.

A generalized experimental workflow for studying fonofos degradation in different soil types.

Conceptual pathway of fonofos degradation in soil, highlighting key influencing factors.

References

• 1. Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 3. Persistence of fipronil and its metabolites in sandy loam and clay loam soils under laboratory conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. microbiologyjournal.org [microbiologyjournal.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Biomarkers for Fonofos Exposure in Field Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated biomarkers for monitoring exposure to Fonofos, an organophosphate insecticide. Due to the discontinuation of Fonofos in many regions, including its voluntary cancellation in the United States in 1998, field studies specifically validating biomarkers for Fonofos are limited.[1] Therefore, this guide synthesizes data from studies on organophosphate (OP) pesticides as a class, using Fonofos as a specific example, to provide a robust framework for researchers. The primary mechanism of Fonofos toxicity is the inhibition of cholinesterase, making biomarkers related to this effect highly relevant.[2][3][4]

Comparison of Key Biomarkers for Organophosphate Exposure

The selection of a biomarker for field studies depends on the specific research question, logistical constraints, and the desired window of exposure detection. The two main classes of biomarkers for organophosphate exposure are direct measures of biological effect (cholinesterase inhibition) and levels of the pesticide or its metabolites in biological samples.

Biomarker Category	Specific Biomarker	Matrix	Window of Detection	Advantages	Disadvantages
Biomarkers of Effect	Acetylcholinesterase (AChE) Activity	Red Blood Cells	Reflects both recent and chronic exposure (weeks to months)	Directly measures the toxic effect of Fonofos-oxon; longer window of detection.	Can be influenced by other factors (e.g., certain diseases, other chemical exposures); requires baseline measurements for accurate assessment.[5]
Butyrylcholinesterase (BuChE) Activity	Plasma/Serum	Reflects recent exposure (days to weeks)	More sensitive to low-level exposure than AChE; easier to measure.[5]	Less specific to the neurotoxic effects of organophosphates compared to AChE; can be affected by liver function and other physiological conditions.
Biomarkers of Exposure	Parent Compound (Fonofos)	Blood, Urine	Very short (hours)	Highly specific to Fonofos exposure.	Very short half-life makes it difficult to detect in field studies unless samples are collected immediately after exposure.
Specific Metabolites (e.g., Thiophenol)	Urine	Short (1-2 days)	Confirms exposure to Fonofos specifically.	Specific metabolites for Fonofos are not commonly analyzed in routine biomonitoring; rapid excretion requires timely sample collection.
Non-specific Metabolites (Dialkyl Phosphates - DAPs)	Urine	Short (1-2 days)	Can indicate exposure to a wide range of organophosphate pesticides; well-established analytical methods.[6]	Not specific to Fonofos, as many organophosphates produce the same DAP metabolites (e.g., DEP, DETP).[7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the metabolic pathway of Fonofos leading to toxicity and a general workflow for validating biomarkers in a field study.

Caption: Metabolic activation of Fonofos to its toxic oxon form and subsequent inhibition of acetylcholinesterase.

Caption: General experimental workflow for the validation of exposure biomarkers in field studies.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of findings across studies. Below are generalized protocols for the key biomarkers of organophosphate exposure.

Determination of Cholinesterase Activity

This protocol is based on the Ellman method, a widely used spectrophotometric assay.

• Principle: This method measures the activity of AChE in red blood cells and BuChE in plasma. The enzyme hydrolyzes a substrate (acetylthiocholine or butyrylthiocholine), and the product reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored compound, which is measured spectrophotometrically at 412 nm. The rate of color change is proportional to the enzyme activity.

• Sample Collection and Preparation:

  • Collect whole blood in heparinized tubes.

  • Centrifuge the blood at 1,500 x g for 15 minutes to separate plasma and red blood cells (RBCs).

  • Carefully collect the plasma for BuChE analysis.

  • Wash the RBC pellet three times with isotonic saline solution (0.9% NaCl).

  • Lyse the washed RBCs with deionized water to release AChE.

• Assay Procedure:

  • Prepare a reaction mixture containing a phosphate (B84403) buffer (pH 8.0), DTNB, and the substrate (acetylthiocholine for AChE or butyrylthiocholine (B1199683) for BuChE).

  • Add the plasma or RBC lysate to the reaction mixture.

  • Immediately measure the change in absorbance at 412 nm over time using a spectrophotometer.

  • Calculate the enzyme activity in units per milliliter of plasma or per gram of hemoglobin for RBCs.

Analysis of Urinary Dialkyl Phosphate (DAP) Metabolites

This protocol describes a common approach using gas chromatography-mass spectrometry (GC-MS).

• Principle: Non-specific metabolites of organophosphates, such as dimethyl phosphates (DMPs) and diethyl phosphates (DEPs), are extracted from urine, derivatized to make them volatile, and then separated and quantified by GC-MS.

• Sample Collection and Preparation:

  • Collect spot or 24-hour urine samples in sterile containers.

  • Store samples at -20°C or lower until analysis.

  • Thaw and centrifuge the urine samples to remove any precipitate.

• Extraction and Derivatization:

  • Perform a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the DAP metabolites from the urine matrix.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Derivatize the dried extract using an agent like pentafluorobenzyl bromide (PFBBr) to increase the volatility and sensitivity of the DAPs for GC analysis.

• GC-MS Analysis:

  • Inject the derivatized sample into a gas chromatograph equipped with a mass spectrometer detector.

  • Use a suitable capillary column to separate the different DAP metabolites.

  • Identify and quantify the metabolites based on their retention times and mass spectra, using isotopically labeled internal standards for accurate quantification.

  • Normalize the results to creatinine (B1669602) concentration to account for variations in urine dilution.

Conclusion

While field studies specifically validating biomarkers for Fonofos are scarce due to its discontinued (B1498344) use, the principles and methods established for organophosphate pesticides provide a strong foundation for assessing exposure. A combination of biomarkers of effect (AChE and BuChE) and biomarkers of exposure (urinary metabolites) is recommended for a comprehensive assessment in field studies. The choice of biomarkers should be guided by the specific objectives of the study, considering the different windows of detection and the specificity of each marker. The protocols and workflows presented here offer a standardized approach for researchers in this field.

References

• 1. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. lib.ncfh.org [lib.ncfh.org]
• 6. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

A Guide to Inter-laboratory Comparison of Fonofos Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of Fonofos, an organophosphate insecticide. The content herein is intended to assist laboratories in evaluating and improving their analytical performance through inter-laboratory comparisons. Due to the limited availability of public data from proficiency testing schemes specifically for Fonofos, this guide presents a framework for such comparisons and includes representative data from inter-laboratory studies of structurally similar organophosphate pesticides, namely chlorpyrifos (B1668852) and profenofos.

Data Presentation: A Comparative Overview

Participation in proficiency testing is a crucial element of a laboratory's quality assurance system. It provides an external evaluation of a laboratory's analytical performance compared to its peers. The results are often expressed as a z-score, which indicates how far a laboratory's result is from the consensus value.

Disclaimer: The following table summarizes representative data from an inter-laboratory comparison of the organophosphate pesticides chlorpyrifos and profenofos.[1] This data is presented to illustrate the structure and type of results obtained in such a study, in the absence of publicly available, specific data for Fonofos.

Analyte	Assigned Value (mg/kg)	Number of Participants	Consensus Mean (mg/kg)	Standard Deviation	Laboratory Result (mg/kg)	z-score
Chlorpyrifos	50.0	15	49.8	1.2	51.5	1.42
Profenofos	100.0	15	99.5	2.5	95.0	-1.80

Data is illustrative and based on a study of chlorpyrifos and profenofos.[1]

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to the reliability and comparability of results in an inter-laboratory study. The following sections outline a typical workflow for the quantification of Fonofos in a given matrix.

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis.

• Homogenization: A representative 10-15 g sample of the matrix (e.g., soil, produce) is homogenized.

• Extraction: The homogenized sample is placed in a 50 mL centrifuge tube with 10 mL of acetonitrile. The tube is shaken vigorously for 1 minute.

• Salting Out: A salt mixture, typically containing magnesium sulfate (B86663) and sodium chloride, is added to the tube to induce phase separation. The tube is again shaken vigorously for 1 minute.

• Centrifugation: The sample is centrifuged at a specified RPM (e.g., 4000 RPM) for 5 minutes to separate the organic layer from the aqueous and solid phases.

• An aliquot of the supernatant from the extraction step is transferred to a d-SPE tube containing a sorbent material (e.g., PSA - primary secondary amine) to remove interfering matrix components.

• The tube is vortexed for 30 seconds and then centrifuged.

• The final extract is collected for analysis.

Gas chromatography (GC) is a common technique for the analysis of organophosphate pesticides like Fonofos.

• Instrumentation: A gas chromatograph equipped with a suitable detector, such as a Flame Photometric Detector (FPD) or a Mass Spectrometer (MS), is used.

• Column: A capillary column appropriate for pesticide analysis (e.g., DB-5ms) is installed.

• Injection: A small volume (e.g., 1-2 µL) of the final extract is injected into the GC.

• Analysis: The concentration of Fonofos is determined by comparing the peak area of the analyte in the sample to that of a known standard.

Visualization of the Inter-laboratory Comparison Workflow

The following diagram illustrates the typical workflow of an inter-laboratory comparison study, from the preparation of test materials to the final evaluation of laboratory performance.

Caption: Workflow of an inter-laboratory comparison study.

References

• 1. journal.solusiriset.com [journal.solusiriset.com]

A Comparative Analysis of Fonofos and a New Generation of Insecticides for Efficacy Against Key Agricultural Pests

An objective review of the performance of the organophosphate fonofos in comparison to modern pyrethroid, neonicotinoid, and diamide (B1670390) insecticides, supported by experimental data for researchers, scientists, and drug development professionals.

Introduction

Once a staple in the management of soil-dwelling insect pests, the organophosphate insecticide fonofos has been rendered obsolete by the advancement of newer, more targeted insecticidal chemistries. This guide provides a comparative analysis of the efficacy of fonofos against that of modern insecticides, including pyrethroids (tefluthrin), neonicotinoids (clothianidin), and diamides (chlorantraniliprole). The comparison focuses on two major agricultural pests: the corn rootworm (Diabrotica spp.) and cutworms (Agrotis ipsilon).

Due to the discontinuation of fonofos in the late 1990s, direct, side-by-side field trial data is unavailable. This guide therefore presents an indirect comparison, utilizing historical efficacy data for fonofos and contemporary field trial results for the newer insecticides. While this approach necessitates careful interpretation, it provides valuable insights into the evolution of insect pest management and the relative performance of these different chemical classes.

Mechanism of Action

The insecticidal activity of fonofos and the newer generation insecticides stems from distinct biochemical interactions within the insect nervous and muscular systems.

Fonofos: As an organophosphate, fonofos acts as an irreversible inhibitor of the enzyme acetylcholinesterase (AChE).[1] By blocking AChE, fonofos prevents the breakdown of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft. This leads to an accumulation of acetylcholine, resulting in continuous nerve stimulation, paralysis, and ultimately, the death of the insect.

Figure 1: Mechanism of action of Fonofos.

Newer Generation Insecticides:

• Pyrethroids (e.g., Tefluthrin): This class of insecticides targets the voltage-gated sodium channels in nerve cell membranes.[2] By modifying the gating kinetics of these channels, pyrethroids cause them to remain open for extended periods, leading to repetitive nerve firing, paralysis, and insect death.[2]

• Neonicotinoids (e.g., Clothianidin): Neonicotinoids are agonists of the nicotinic acetylcholine receptors (nAChRs) in the insect central nervous system.[3][4] They bind to these receptors, mimicking the action of acetylcholine but with much higher affinity and resistance to breakdown by AChE.[4] This leads to overstimulation of the nerve cells, resulting in paralysis and death.[3]

• Diamides (e.g., Chlorantraniliprole): Diamide insecticides act on the ryanodine (B192298) receptors, which are intracellular calcium channels critical for muscle contraction.[5] By locking these channels in an open state, diamides cause an uncontrolled release of calcium from internal stores, leading to muscle paralysis, cessation of feeding, and eventual death of the insect.[5]

References

• 1. epa.gov [epa.gov]
• 2. Tefluthrin (Ref: R 151993) [sitem.herts.ac.uk]
• 3. The Use of Insecticides to Manage the Western Corn Rootworm, Diabrotica virgifera virgifera, LeConte: History, Field-Evolved Resistance, and Associated Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. News - Clothianidin ,an Insecticide which effect is 10 times stronger than Phoxim , active to kill various kinds of insects both general and undergrounds . [tangagri.com]
• 5. Black Cutworm Control Strategy in 2024- Best Insecticides [envirevoagritech.com]

Fonofos: A Comparative Analysis of In Vivo and In Vitro Toxicity

For Researchers, Scientists, and Drug Development Professionals

Fonofos, an organophosphate insecticide, has been subject to extensive toxicological evaluation to determine its effects on living organisms. This guide provides a comparative overview of the in vivo and in vitro toxicity of Fonofos, presenting available experimental data, outlining methodologies for key experiments, and illustrating the underlying toxicological mechanisms.

Quantitative Toxicity Data

The following table summarizes the available quantitative data on the toxicity of Fonofos from both in vivo and in vitro studies. A notable gap exists in the publicly available literature regarding specific in vitro IC50 values for Fonofos.

Parameter	Species/System	Route of Administration/Assay	Value	Reference
In Vivo Toxicity
Oral LD50	Rat (male)	Oral	8 - 25 mg/kg	[1]
Oral LD50	Rat (female)	Oral	2.5 - 12.5 mg/kg	[1]
Dermal LD50	Rat	Dermal	147 mg/kg	[1]
Dermal LD50	Rabbit	Dermal	25 mg/kg	[1]
Inhalation LC50 (4h)	Rat	Inhalation	0.9 mg/L	[1]
In Vitro Toxicity
AChE Inhibition IC50	Not Available	Acetylcholinesterase Inhibition Assay	Data not found in searched literature
Cytotoxicity IC50	Not Available	Various cell lines	Data not found in searched literature

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of toxicological studies. Below are representative methodologies for key in vivo and in vitro experiments.

In Vivo: Acute Oral Lethal Dose (LD50) Determination in Rats

The acute oral LD50 is a standardized measure of the lethal toxicity of a substance. A typical protocol involves the following steps:

• Animal Model: Young adult rats of a specific strain (e.g., Wistar or Sprague-Dawley) are used. Animals are acclimated to laboratory conditions before the study.

• Dose Preparation: Fonofos is dissolved or suspended in a suitable vehicle (e.g., corn oil). A range of graded doses is prepared.

• Administration: A single dose of the Fonofos preparation is administered to different groups of animals via oral gavage. A control group receives only the vehicle.

• Observation: Animals are observed for signs of toxicity and mortality over a specified period, typically 14 days. Observations include changes in behavior, appearance, and body weight.

• Data Analysis: The number of mortalities at each dose level is recorded. Statistical methods, such as probit analysis, are used to calculate the LD50 value, which is the dose estimated to be lethal to 50% of the animals.

In Vitro: Acetylcholinesterase (AChE) Inhibition Assay

While specific data for Fonofos is limited, a general protocol for assessing the in vitro inhibition of acetylcholinesterase by an organophosphate is as follows, often based on Ellman's method:

• Reagents:

  • Acetylcholinesterase (AChE) enzyme (from electric eel or recombinant human).

  • Acetylthiocholine (ATC) as the substrate.

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

  • Buffer solution (e.g., phosphate (B84403) buffer, pH 8.0).

  • Test compound (Fonofos) dissolved in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • The reaction is typically performed in a 96-well microplate.

  • AChE enzyme, buffer, and different concentrations of Fonofos are pre-incubated.

  • The reaction is initiated by adding the substrate (ATC) and DTNB.

  • The hydrolysis of ATC by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored product (5-thio-2-nitrobenzoate).

  • The change in absorbance is measured over time using a microplate reader at a specific wavelength (e.g., 412 nm).

• Data Analysis:

  • The rate of reaction is calculated from the change in absorbance.

  • The percentage of AChE inhibition is determined for each concentration of Fonofos compared to a control without the inhibitor.

  • The IC50 value, the concentration of Fonofos that inhibits 50% of the AChE activity, is calculated from the dose-response curve.

Visualizing the Mechanisms

The following diagrams illustrate the experimental workflow for comparing in vivo and in vitro toxicity and the signaling pathway of Fonofos's primary toxic effect.

Caption: Experimental workflow for in vivo vs. in vitro toxicity testing of Fonofos.

Caption: Signaling pathway of Fonofos toxicity via acetylcholinesterase inhibition.

References

• 1. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]

Comparative Genomics of Microbial Fonofos Degradation: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the microbial degradation of Fonofos, an organothiophosphate insecticide. Due to a scarcity of direct comparative genomic studies on Fonofos, this guide draws parallels from research on structurally similar organophosphates to provide insights into potential degradation pathways, key microbial players, and the genetic basis of their catabolic activity.

Executive Summary

Fonofos, a highly toxic insecticide, poses significant environmental concerns. Microbial degradation represents a promising avenue for its remediation. This guide summarizes current knowledge on the microbial breakdown of Fonofos and related organophosphates, highlighting key bacterial and fungal genera with degradative capabilities. While direct genomic comparisons for Fonofos degraders are limited, analysis of microbes degrading other organophosphates reveals conserved enzymatic machinery, primarily involving organophosphate hydrolases (OPHs). This guide presents available quantitative data on organophosphate degradation, details relevant experimental protocols, and visualizes the proposed degradation pathways and experimental workflows.

Microbial Degradation of Organophosphates: A Comparative Overview

Several microbial genera have demonstrated the ability to degrade various organophosphate pesticides. While specific data for Fonofos is limited, the degradation efficiencies for other organophosphates, such as profenofos (B124560), chlorpyrifos, and parathion (B1678463), offer valuable insights into the potential of these microorganisms for Fonofos bioremediation.

Microorganism	Organophosphate	Degradation Efficiency	Time	Reference
Pseudomonas putida	Profenofos	92.37%	96 hours	[1]
Burkholderia gladioli	Profenofos	87.58%	96 hours	[1]
Bacillus altitudinis PF1	Profenofos	93%	30 days	[2]
Stenotrophomonas sp. G1	Methyl Parathion	100%	24 hours	[3]
Stenotrophomonas sp. G1	Parathion	95%	24 hours	[3]
Stenotrophomonas sp. G1	Chlorpyrifos	63%	24 hours	[3]
Stenotrophomonas sp. G1	Profenofos	38%	24 hours	[3]
Aspergillus sydowii CBMAI 935	Profenofos	52%	-	[4]
Aspergillus sydowii CBMAI 935	Methyl Parathion	80%	-	[4]
Aspergillus sydowii CBMAI 935	Chlorpyrifos	32%	-	[4]
Bacterial Consortium (Oceanobacillus iheyenis & Exiquobacterium profundum)	Profenofos & Malathion	Complete Degradation	192 hours	[5]

Genomic Insights into Organophosphate Degradation

The genetic basis for organophosphate degradation is centered around a few key enzymes, primarily organophosphate hydrolases (OPHs), also known as phosphotriesterases (PTEs). These enzymes catalyze the initial and crucial hydrolysis of the phosphoester bond in organophosphates, leading to their detoxification.

Several genes encoding OPHs have been identified and characterized in various bacteria:

• opd (organophosphate degrading) gene: This is one of the most well-studied genes, originally found in Brevundimonas diminuta and Flavobacterium sp.[6][7]. It encodes a highly efficient phosphotriesterase.

• mpd (methyl parathion degrading) gene: This gene, found in Pseudomonas sp., encodes a methyl parathion hydrolase[8].

• opdA (organophosphate degrading enzyme A) gene: Identified in Bacillus cereus, this gene also codes for an organophosphate hydrolase[9].

• ophC2: Another organophosphorus hydrolase gene found in Pseudomonas stutzeri[8].

The presence and expression of these genes are critical for a microorganism's ability to degrade organophosphates. Comparative genomic analyses of different bacterial strains often reveal variations in the number, location (plasmid-borne or chromosomal), and regulation of these genes, which can explain differences in their degradation capabilities.

Proposed Metabolic Pathway for Fonofos Degradation

Based on the known metabolites of Fonofos and the degradation pathways of other organothiophosphates like profenofos, a putative metabolic pathway for Fonofos can be proposed. The initial step is likely the hydrolysis of the P-S bond by an organophosphate hydrolase.

The major metabolites identified in Fonofos-treated soil are dyphonate-oxon and methyl phenyl sulfone, with the ultimate breakdown product being carbon dioxide[10].

Proposed metabolic pathway of Fonofos degradation.

Experimental Protocols

Microbial Isolation and Enrichment

Objective: To isolate microorganisms capable of degrading Fonofos from contaminated soil.

Protocol:

• Sample Collection: Collect soil samples from areas with a history of Fonofos or other organophosphate pesticide application.

• Enrichment Culture:

  • Prepare a mineral salts medium (MSM) with Fonofos as the sole carbon source.

  • Inoculate 1 g of soil into 100 mL of MSM.

  • Incubate at 30°C with shaking (150 rpm) for 7-10 days.

  • Perform serial transfers into fresh MSM containing Fonofos to enrich for degrading microorganisms.

• Isolation:

  • Plate the enriched culture onto MSM agar (B569324) plates with Fonofos.

  • Incubate until colonies appear.

  • Isolate morphologically distinct colonies for further characterization.

Biodegradation Assay

Objective: To quantify the degradation of Fonofos by isolated microbial strains.

Protocol:

• Inoculum Preparation: Grow the isolated strain in a suitable nutrient broth to the mid-log phase. Harvest the cells by centrifugation, wash with sterile saline, and resuspend in MSM to a specific optical density (e.g., OD600 of 1.0).

• Degradation Experiment:

  • In a flask containing MSM with a known concentration of Fonofos (e.g., 50 mg/L), inoculate with the prepared cell suspension.

  • Incubate under controlled conditions (e.g., 30°C, 150 rpm).

  • Collect samples at regular time intervals (e.g., 0, 12, 24, 48, 72, 96 hours).

  • Include a sterile control (no inoculum) to account for abiotic degradation.

• Sample Analysis:

  • Extract Fonofos and its metabolites from the collected samples using a suitable organic solvent (e.g., ethyl acetate (B1210297) or a hexane/acetone mixture).

  • Analyze the extracts using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the residual concentration of Fonofos and identify degradation products.

Genomic DNA Extraction and Gene Amplification

Objective: To identify genes associated with Fonofos degradation.

Protocol:

• Genomic DNA Extraction:

  • Extract genomic DNA from the degrading strain using a commercial DNA extraction kit following the manufacturer's instructions.

• PCR Amplification:

  • Design primers targeting known organophosphate hydrolase genes (e.g., opd, mpd, opdA).

  • Perform Polymerase Chain Reaction (PCR) to amplify these genes from the extracted genomic DNA.

• Sequence Analysis:

  • Sequence the PCR products and compare them with known OPH gene sequences in databases like GenBank using BLAST to confirm their identity.

General experimental workflow for studying microbial degradation of Fonofos.

Conclusion

The microbial degradation of Fonofos is a critical area of research for environmental remediation. While direct comparative genomic studies on Fonofos-degrading microorganisms are currently lacking, research on other organophosphates provides a solid foundation for understanding the potential mechanisms and key players involved. Genera such as Pseudomonas, Burkholderia, Bacillus, and Stenotrophomonas are promising candidates for Fonofos bioremediation due to their demonstrated ability to degrade a wide range of organophosphates. Future research should focus on isolating and characterizing Fonofos-degrading microbes, sequencing their genomes, and performing comparative analyses to elucidate the specific genetic determinants of Fonofos catabolism. This will enable the development of more effective and targeted bioremediation strategies.

References

• 1. Isolation and identification of Profenofos degrading bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biodegradation of organophosphorus pesticide profenofos by the bacterium Bacillus sp. PF1 and elucidation of initial degradation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid biodegradation of organophosphorus pesticides by Stenotrophomonas sp. G1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. microbiologyjournal.org [microbiologyjournal.org]
• 6. mdpi.com [mdpi.com]
• 7. Organophosphate Hydrolase Is a Lipoprotein and Interacts with Pi-specific Transport System to Facilitate Growth of Brevundimonas diminuta Using OP Insecticide as Source of Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Genome Sequence of Organophosphorus Pesticide-Degrading Bacterium Pseudomonas stutzeri Strain YC-YH1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biodegradation of Organophosphorus Insecticides by Bacillus Species Isolated From Soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. epa.gov [epa.gov]

Fonofos Enantiomers: A Comparative Guide to Toxicity and Degradation

For Researchers, Scientists, and Drug Development Professionals

Fonofos, an organophosphate insecticide, is a chiral compound existing as two enantiomers: (R)-fonofos and (S)-fonofos. While chemically identical in an achiral environment, these stereoisomers exhibit different biological activities and toxicities. This guide provides a comparative overview of the enantiomer-specific toxicity and degradation of fonofos, supported by available experimental data and methodologies.

Enantiomer-Specific Toxicity

The primary mechanism of fonofos toxicity is the inhibition of the enzyme acetylcholinesterase (AChE), which is crucial for the proper functioning of the nervous system. Inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of nerve signals.[1][2]

Available research indicates that the enantiomers of fonofos exhibit significant differences in their toxicity, with the (R)-isomer being the more potent acetylcholinesterase inhibitor.[2][3][4]

Quantitative Toxicity Data

For reference, the following table summarizes the acute toxicity of racemic fonofos to various organisms.

Organism	Test Type	Value	Reference
Rat (male, oral)	LD50	6.8 - 18.5 mg/kg	[8]
Rat (female, oral)	LD50	3.2 - 7.9 mg/kg	[8]
Rabbit (female, dermal)	LD50	25 mg/kg	[8]
Mallard duck (oral)	LD50	128 mg/kg	[8]
Northern bobwhite (oral)	LD50	12 - 14 mg/kg	[8]
Red-winged blackbird (oral)	LD50	10 mg/kg	[8]
Bluegill sunfish (96-hr)	LC50	0.028 - 44 mg/L	[8]
Rainbow trout (96-hr)	LC50	0.05 - 44 mg/L	[8]

Enantiomer-Specific Degradation

The environmental fate of chiral pesticides can be influenced by enantioselective degradation, where one enantiomer degrades at a different rate than the other. Biodegradation is the primary route of fonofos degradation in soil.[3]

Quantitative Degradation Data

Specific degradation rates and half-lives for the individual enantiomers of fonofos in soil or water are not well-documented in available literature. One study investigating the enantioselective transformation of several chiral pesticides in aerobic soil slurries reported that fonofos exhibited non-selective enantiomeric loss. However, the persistence of racemic fonofos in soil has been reported with a field half-life of approximately 40 days, with ranges from 18 to 82 days depending on environmental conditions.[3][9]

Experimental Protocols

Acute Toxicity Testing with Daphnia magna (Adapted from OECD Guideline 202)

This protocol describes a static acute toxicity test to determine the EC50 (median effective concentration) of a substance for the immobilization of Daphnia magna.

• Test Organisms : Healthy, young Daphnia magna, less than 24 hours old, are used.

• Test Solutions : A geometric series of at least five concentrations of the test substance (racemic fonofos and individual enantiomers, if available) are prepared in a suitable culture medium. A control group with only the medium is also included.

• Test Conditions :

  • At least 20 daphnids, divided into four replicates of five, are used for each concentration and the control.

  • The daphnids are placed in test vessels containing at least 2 mL of the test solution per animal.

  • The test is conducted for 48 hours at a constant temperature (e.g., 20 ± 1°C) with a defined light-dark cycle.

• Observations : The number of immobilized daphnids in each vessel is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

• Data Analysis : The 48-hour EC50 value, which is the concentration estimated to immobilize 50% of the daphnids, is calculated using appropriate statistical methods.[10][11]

Soil Biodegradation Study (General Protocol)

This protocol outlines a laboratory-based method to assess the biodegradation of pesticide enantiomers in soil.

• Soil Preparation : A well-characterized soil is sieved and its moisture content adjusted to a specific level (e.g., 40-60% of maximum water holding capacity).

• Spiking : The soil is treated with a solution of the racemic pesticide or individual enantiomers to achieve a desired concentration. The solvent is allowed to evaporate.

• Incubation : The treated soil is incubated in the dark at a constant temperature (e.g., 20-25°C) for a specified period. Aerobic conditions are maintained.

• Sampling : Subsamples of the soil are taken at various time intervals (e.g., 0, 1, 3, 7, 14, 28, 56 days).

• Extraction and Analysis :

  • The pesticide residues are extracted from the soil samples using an appropriate organic solvent.

  • The extracts are cleaned up to remove interfering substances.

  • The concentrations of the parent pesticide and its enantiomers are determined using a chiral analytical method, such as chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC).

• Data Analysis : The degradation kinetics of each enantiomer are determined by plotting the concentration versus time, and the half-life (t1/2) for each enantiomer is calculated.[12]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Acetylcholinesterase Inhibition Signaling Pathway by Fonofos.

Caption: General Experimental Workflow for Fonofos Enantiomer Analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Fonofos (Ref: N-2790) [sitem.herts.ac.uk]
• 3. epa.gov [epa.gov]
• 4. Physiology, Muscarinic Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Enantioselective acetylcholinesterase inhibition of the organophosphorous insecticides profenofos, fonofos, and crotoxyphos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 9. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. oecd.org [oecd.org]
• 11. ecetoc.org [ecetoc.org]
• 12. Pesticide Half-life [npic.orst.edu]

Validating Predictive Models for the Environmental Fate of Fonofos: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Fonofos Environmental Fate Parameters

Quantitative data on the environmental fate of Fonofos are essential inputs for predictive models. The following table summarizes key parameters for Fonofos, compiled from various sources. These values can be used to parameterize and subsequently validate predictive models against experimental observations.

Parameter	Value	Conditions	Reference(s)
Soil Half-Life (DT50)	18 - 82 days (field)	Aerobic and anaerobic conditions	[1]
120 - 150 days (estimated)	Aerobic and anaerobic conditions	[1]
40 days (field)	---	[2]
Soil Sorption (Koc)	68 - 5,128 mL/g	Wide range, provides little predictive information	[1]
870 L/kg	---	[3]
Hydrolysis Half-Life	128 - 435 days	Stable	[1]
6.9 - 50 weeks	pH 5-8 at 25°C	[1]
Water Solubility	15.7 mg/L	at 20°C	[3]
Vapor Pressure	3.38 x 10-4 mm Hg	at 25°C	[1]
Henry's Law Constant	7.0 x 10-6 atm-m3/mole	Estimated	[3]

Experimental Protocols

The validation of predictive models necessitates robust experimental data generated through standardized protocols. The following are detailed methodologies for key experiments cited in determining the environmental fate parameters of Fonofos.

Aerobic and Anaerobic Soil Metabolism

This study determines the rate of degradation and the degradation pathway of a pesticide in soil under controlled laboratory conditions.

Objective: To determine the aerobic and anaerobic degradation rate (DT50) and identify major metabolites of Fonofos in soil.

Methodology (based on OECD Guideline 307):

• Test System: At least four different soil types with varying textures, organic carbon content, and pH are recommended.[4]

• Procedure:

  • Freshly collected and sieved soil samples are brought to a defined moisture content (e.g., 40-60% of maximum water holding capacity).

  • The test substance (Fonofos), typically radiolabeled, is applied to the soil samples at a concentration relevant to its agricultural use.

  • For aerobic studies, the soils are incubated in the dark at a constant temperature (e.g., 20-25°C) with a continuous flow of air. For anaerobic studies, after an initial aerobic phase, the flasks are purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

  • At various time intervals, replicate soil samples are taken and extracted.

  • The extracts are analyzed using appropriate techniques (e.g., HPLC, GC, LC-MS) to quantify the parent compound and identify and quantify transformation products.[4]

  • Volatile organic compounds and CO2 are trapped to determine the extent of mineralization.

• Data Analysis: The degradation rate constant is calculated, and the half-life (DT50) is determined using first-order or other appropriate kinetics.[4] A degradation pathway is proposed based on the identified metabolites.

Adsorption/Desorption - Batch Equilibrium Method

This study measures the extent to which a pesticide adsorbs to soil particles, which influences its mobility.

Objective: To determine the soil organic carbon-water (B12546825) partitioning coefficient (Koc) for Fonofos.

Methodology (based on OECD Guideline 106):

• Test System: A minimum of three to five different soil types with a range of organic carbon content, pH, and clay content are used.[5]

• Procedure:

  • Soil samples are air-dried and sieved.

  • Aqueous solutions of the test substance (Fonofos) at several concentrations are prepared.

  • Known weights of soil are equilibrated with known volumes of the Fonofos solutions in centrifuge tubes.

  • The tubes are shaken for a defined period (e.g., 24 hours) at a constant temperature to reach equilibrium.

  • The soil suspension is then separated by centrifugation.

  • The concentration of Fonofos remaining in the aqueous phase is measured.

  • The amount of Fonofos adsorbed to the soil is calculated by the difference between the initial and equilibrium concentrations in the solution.[6]

• Data Analysis: The adsorption coefficient (Kd) is calculated for each soil. The Koc is then determined by normalizing the Kd value to the organic carbon content of the soil (Koc = (Kd / % organic carbon) * 100).[7]

Hydrolysis as a Function of pH

This study determines the rate of abiotic degradation of a pesticide in water at different pH values.

Objective: To determine the rate of hydrolysis of Fonofos in aqueous solutions at environmentally relevant pH values.

Methodology (based on OECD Guideline 111):

• Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9.

• Procedure:

  • A sterile solution of the test substance (Fonofos) is prepared in each buffer.

  • The solutions are maintained in the dark at a constant temperature (e.g., 25°C or 50°C to accelerate the reaction).

  • Samples are taken at various time intervals.

  • The concentration of the parent compound is determined by a suitable analytical method (e.g., HPLC, GC).

• Data Analysis: The hydrolysis rate constant and the half-life are calculated for each pH.

Mandatory Visualization

Caption: Workflow for validating predictive environmental fate models for Fonofos.

Caption: Key environmental fate pathways of Fonofos in soil, water, and air.

References

• 1. epa.gov [epa.gov]
• 2. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 3. epa.gov [epa.gov]
• 4. biotecnologiebt.it [biotecnologiebt.it]
• 5. researchgate.net [researchgate.net]
• 6. weedcontroljournal.org [weedcontroljournal.org]
• 7. qsardb.org [qsardb.org]

A Comparative Analysis of the Neurotoxic Effects of Fonofos and its Oxon Metabolite

A Comprehensive guide for researchers and drug development professionals on the differential neurotoxicity of the organophosphate insecticide Fonofos and its active metabolite, Fonofos-oxon.

This guide provides a detailed comparison of the neurotoxic profiles of the organothiophosphate insecticide Fonofos and its primary active metabolite, Fonofos-oxon. Organothiophosphates like Fonofos require metabolic activation to exert their primary neurotoxic effects through the inhibition of acetylcholinesterase (AChE). This process, known as oxidative desulfuration, converts the parent compound into its more potent oxygen analog, or "oxon." Understanding the distinct toxicological properties of the parent compound and its metabolite is crucial for accurate risk assessment and the development of potential therapeutic interventions.

Executive Summary of Neurotoxicity

The transformation of Fonofos to Fonofos-oxon is a critical step in its mechanism of neurotoxicity. While Fonofos itself exhibits a degree of toxicity, its oxon metabolite is a significantly more potent inhibitor of acetylcholinesterase, the enzyme responsible for the breakdown of the neurotransmitter acetylcholine (B1216132). The accumulation of acetylcholine at cholinergic synapses leads to overstimulation of the nervous system, resulting in the characteristic signs of organophosphate poisoning.

Quantitative Toxicity Data

The following table summarizes the available quantitative data for Fonofos. The corresponding values for Fonofos-oxon are largely inferred from the established principles of organophosphate toxicology due to the lack of specific experimental data in the public domain.

Parameter	Fonofos	Fonofos-oxon	Reference Species/System
Acute Oral LD50	3.2 - 18.5 mg/kg	Expected to be lower (more toxic)	Rat[3]
AChE Inhibition (IC50)	Higher (less potent)	Expected to be significantly lower (more potent)	In vitro enzymatic assays

Metabolic Activation and Mechanism of Action

The conversion of Fonofos to Fonofos-oxon is a key determinant of its neurotoxicity. This metabolic activation primarily occurs in the liver, mediated by cytochrome P450 enzymes.

Caption: Metabolic activation of Fonofos to its neurotoxic oxon metabolite.

Experimental Protocols

This section details the methodologies for key experiments relevant to assessing the neurotoxicity of Fonofos and its oxon metabolite.

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This in vitro assay quantifies the inhibitory potential of a compound on AChE activity.

Principle: The assay measures the activity of AChE by monitoring the production of thiocholine (B1204863) from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a colored product that can be measured spectrophotometrically.

Procedure:

• Prepare solutions of the test compounds (Fonofos and Fonofos-oxon) at various concentrations.

• In a 96-well plate, add a solution of purified acetylcholinesterase (from a commercial source, e.g., electric eel or human recombinant).

• Add the test compound solutions to the wells and incubate for a defined period to allow for enzyme inhibition.

• Initiate the enzymatic reaction by adding the substrate, acetylthiocholine, and the chromogen, DTNB.

• Measure the change in absorbance over time at 412 nm using a microplate reader.

• Calculate the percentage of enzyme inhibition for each concentration of the test compound relative to a control (enzyme without inhibitor).

• Determine the IC50 value, the concentration of the inhibitor that causes 50% inhibition of enzyme activity, by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[4][5]

Neuronal Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxicity of compounds on neuronal cell cultures.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to a purple formazan (B1609692) product, which can be quantified by measuring its absorbance.

Procedure:

• Culture a neuronal cell line (e.g., SH-SY5Y or PC12) in 96-well plates until they reach the desired confluency.

• Expose the cells to various concentrations of Fonofos and Fonofos-oxon for a specified duration (e.g., 24, 48, or 72 hours).

• After the exposure period, remove the treatment medium and add a solution of MTT to each well.

• Incubate the plates for a few hours to allow for the formation of formazan crystals.

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or an acidic isopropanol (B130326) solution).

• Measure the absorbance of the purple solution at a specific wavelength (typically between 540 and 590 nm) using a microplate reader.

• Cell viability is expressed as a percentage of the control (untreated cells).

Caption: Workflow for assessing neurotoxicity using the MTT cell viability assay.

Acute Oral Toxicity Study (LD50 Determination)

This in vivo study is conducted to determine the median lethal dose (LD50) of a substance.

Principle: The LD50 is the statistically derived single dose of a substance that can be expected to cause death in 50% of the animals when administered by the oral route.

Procedure (Following OECD Guideline 423):

• Use a standardized strain of laboratory animals (e.g., Sprague-Dawley rats), typically of a single sex.

• Administer the test substance (Fonofos or Fonofos-oxon) orally by gavage at a series of dose levels to different groups of animals.

• Observe the animals for a defined period (typically 14 days) for signs of toxicity and mortality.

• Record the number of mortalities at each dose level.

• Calculate the LD50 value using appropriate statistical methods (e.g., probit analysis).

Discussion and Conclusion

The primary mechanism of acute neurotoxicity for Fonofos is the inhibition of acetylcholinesterase by its active metabolite, Fonofos-oxon. The conversion of the P=S bond in Fonofos to a P=O bond in Fonofos-oxon dramatically increases its affinity for the serine hydroxyl group in the active site of AChE, leading to a much more potent inhibitory effect.[2] Consequently, while Fonofos itself is classified as highly toxic, its neurotoxic potential is fully realized upon metabolic activation.

The lack of specific, publicly available IC50 and LD50 data for Fonofos-oxon makes a direct quantitative comparison challenging. However, based on the well-established principles of organophosphate toxicology, it can be concluded that Fonofos-oxon is a significantly more potent neurotoxicant than its parent compound, Fonofos. Future research should aim to generate these specific data points to allow for a more precise comparative risk assessment. This information is vital for regulatory agencies, researchers developing safer pesticides, and medical professionals treating organophosphate poisoning.

References

• 1. Differences in neurotoxic outcomes of organophosphorus pesticides revealed via multi-dimensional screening in adult and regenerating planarians - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The developmental neurotoxicity of organophosphorus insecticides: a direct role for the oxon metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 4. Prediction of dose-dependent in vivo acetylcholinesterase inhibition by profenofos in rats and humans using physiologically based kinetic (PBK) modeling-facilitated reverse dosimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Fonofos Bioaccumulation in Fish: A Review of Available Data

This guide synthesizes the limited existing data on Fonofos bioaccumulation in specific fish species and offers a generalized overview of the experimental protocols used in such studies. Furthermore, it delves into the primary signaling pathway affected by Fonofos and other organophosphates.

Quantitative Bioaccumulation Data

The available quantitative data on the bioconcentration of Fonofos in fish is sparse. The Bioconcentration Factor (BCF), a key metric, indicates the extent to which a chemical substance is absorbed by an organism from the surrounding water. A higher BCF value suggests a greater potential for bioaccumulation.

The limited data found for Fonofos is summarized in the table below.

Fish Species	Tissue	Bioconcentration Factor (BCF)	Additional Notes
Mosquito fish (Gambusia affinis)	Whole Body	< 2	[1]
Unspecified	Whole Fish	300	90% depuration observed within 14 days.[1]
Unspecified	Edible Tissues	140	[1]

It is important to note that while acute toxicity data (LC50 values) are available for species such as bluegill (Lepomis macrochirus) and rainbow trout (Oncorhynchus mykiss), specific BCF values for Fonofos in these species were not found in the reviewed literature.[2]

The available data suggests that Fonofos does not bioaccumulate significantly in some species, like the mosquito fish.[1] However, the higher BCF value in an unspecified fish species indicates that bioaccumulation potential can vary. Generally, aquatic organisms are known to metabolize organophosphates, which can reduce their bioaccumulation potential.[1]

Factors Influencing Organophosphate Bioaccumulation

In the absence of extensive data for Fonofos, it is useful to consider the factors that generally influence the bioaccumulation of other organophosphate pesticides in fish. These factors can be broadly categorized as:

• Chemical Properties: The lipophilicity (tendency to dissolve in fats) of a pesticide, often indicated by the octanol-water partition coefficient (log Kow), is a major determinant of its bioaccumulation potential.[3]

• Species-Specific Factors: The rate of uptake, metabolism, and elimination of a pesticide can vary significantly between different fish species.[4]

• Environmental Conditions: Factors such as water temperature, pH, and the presence of organic matter can influence the bioavailability of pesticides in the aquatic environment.[4]

• Exposure Route and Duration: Bioaccumulation is affected by whether the exposure is primarily through water (bioconcentration) or diet (biomagnification), and the length of the exposure period.[3][4]

Experimental Protocols

Detailed experimental protocols for the specific Fonofos bioaccumulation studies cited are not available. However, a generalized protocol for conducting fish bioconcentration studies is outlined in the OECD Test Guideline 305.[5][6][7][8][9][10] This guideline provides a standardized framework for assessing the bioaccumulation potential of chemicals in fish.

A typical fish bioconcentration study consists of two phases:

• Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test chemical in the water. During this phase, the concentration of the chemical is measured in the fish tissue at regular intervals until a steady state is reached (the rate of uptake equals the rate of elimination).[9][10]

• Depuration Phase: After the uptake phase, the fish are transferred to clean water. The concentration of the chemical in the fish tissue is then monitored over time to determine the rate of elimination.[9][10]

The Bioconcentration Factor (BCF) is calculated as the ratio of the chemical concentration in the fish to the concentration in the water at steady state.[11]

Signaling Pathway: Acetylcholinesterase Inhibition

The primary mechanism of toxicity for Fonofos and other organophosphate insecticides is the inhibition of the enzyme acetylcholinesterase (AChE).[12][13] AChE is crucial for the proper functioning of the nervous system. It breaks down the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft, terminating the nerve signal.

When organophosphates enter the body, they bind to the active site of AChE, preventing it from hydrolyzing ACh.[13][14] This leads to an accumulation of ACh in the synapse, causing continuous stimulation of nerve fibers.[14][15] This overstimulation can result in a range of adverse effects, including muscle twitching, paralysis, and ultimately, death.[12]

Diagrams

Generalized experimental workflow for a fish bioconcentration study.

Mechanism of acetylcholinesterase inhibition by Fonofos.

References

• 1. epa.gov [epa.gov]
• 2. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 3. Pesticide Pollution: Detrimental Outcomes and Possible Mechanisms of Fish Exposure to Common Organophosphates and Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioaccumulation of pesticides in fish resulting toxicities in humans through food chain and forensic aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. Bioaccumulation in fish | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 11. Predicting the Bioconcentration Factor in Fish from Molecular Structures [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to Passive Sampling Devices for Air Monitoring of Fonofos

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common passive air sampling devices, the Polyurethane Foam (PUF) disk and the XAD-2 resin sampler, for the monitoring of the organophosphorus insecticide Fonofos. The information presented is based on established principles of passive sampling and data from studies on similar organophosphorus pesticides, providing a framework for the validation and application of these techniques in environmental and occupational exposure assessment.

Comparison of Passive Sampling Devices for Fonofos

While direct comparative studies validating passive samplers specifically for Fonofos are limited, performance characteristics can be inferred from research on other organophosphorus pesticides with similar physicochemical properties. Fonofos is a non-polar, semi-volatile compound, making it suitable for accumulation in passive samplers that rely on hydrophobic interactions.

Table 1: Quantitative Performance Comparison of PUF Disk and XAD-2 Resin Passive Samplers for Fonofos Monitoring

Performance Parameter	Polyurethane Foam (PUF) Disk	XAD-2 Resin	Key Considerations
Estimated Sampling Rate (m³/day)	2 - 6	1 - 5	Sampling rates are influenced by environmental conditions such as wind speed and temperature and should be calibrated under specific field conditions.
Uptake Capacity	Moderate	High	XAD-2 generally offers a higher sorptive capacity, making it suitable for long-term monitoring without reaching saturation.[1]
Linear Uptake Phase	Typically shorter (weeks)	Typically longer (months)	The duration of linear uptake depends on the atmospheric concentration of Fonofos and the sampler's capacity.
Analyte Breakthrough Potential	Higher for more volatile compounds	Lower	The porous structure of XAD-2 provides a longer path for analyte retention, reducing the risk of breakthrough.
Artifact Formation Potential	Low	Moderate	Studies on other organophosphorus pesticides have shown potential for oxidative degradation on XAD-2, which may affect the quantification of the parent compound.[2][3]
Cost	Low	Low to Moderate	Both are cost-effective alternatives to active sampling, with PUF disks generally being the more economical option.
Ease of Use	High	High	Both sampler types are simple to deploy and retrieve, requiring no power source.

Experimental Protocols

The following sections detail the methodologies for preparing, deploying, extracting, and analyzing Fonofos from PUF and XAD-2 passive air samplers.

Sampler Preparation

a) Polyurethane Foam (PUF) Disks:

• Pre-cleaning: PUF disks (typically 14 cm diameter, 1.35 cm thick) are pre-cleaned by Soxhlet extraction.[4]

• Solvent Extraction: The extraction is performed with a suitable solvent, such as acetone (B3395972) or a mixture of acetone and hexane (B92381), for 24 hours to remove any background contamination.

• Drying: The cleaned PUF disks are dried in a desiccator or a clean oven at a low temperature (e.g., 40°C) until a constant weight is achieved.

• Storage: The cleaned and dried disks are individually wrapped in pre-cleaned aluminum foil and stored in airtight containers until deployment.

b) XAD-2 Resin Samplers:

• Resin Cleaning: XAD-2 resin is sequentially washed with methanol, dichloromethane, and hexane to remove impurities.

• Drying: The cleaned resin is dried in a vacuum oven at a temperature below 60°C to avoid thermal degradation.

• Sampler Packing: A known amount of the cleaned and dried XAD-2 resin is packed into a glass or stainless steel mesh cartridge. The ends of the cartridge are plugged with clean glass wool.

• Storage: The packed samplers are sealed and stored in a clean, contaminant-free environment.

Field Deployment

• Site Selection: Choose sampling sites that are representative of the area of interest, considering potential sources of Fonofos and prevailing wind directions.

• Sampler Housing: Both PUF disks and XAD-2 samplers are typically housed in protective shelters to shield them from direct sunlight, precipitation, and extreme weather conditions. The shelter design should allow for adequate air circulation around the sampler.

• Deployment: Samplers are mounted at a height of 1.5 to 2 meters above the ground to represent the human breathing zone.

• Field Blanks: At each sampling site, one sampler (a "field blank") should be uncapped and immediately recapped to account for any contamination during transport and handling.

• Deployment Period: The duration of deployment will depend on the expected atmospheric concentrations and the sampler's uptake capacity. For PUF disks, a typical deployment period is 2-4 weeks, while XAD-2 samplers can be deployed for several months.

• Sample Retrieval: After the deployment period, the samplers are carefully retrieved, sealed in their original containers, and transported to the laboratory for analysis.

Sample Extraction

a) PUF Disks:

• Soxhlet Extraction: The exposed PUF disk is placed in a Soxhlet extractor.

• Solvent Addition: A suitable solvent, such as a mixture of acetone and hexane (1:1 v/v), is added to the extraction flask.[5]

• Extraction: The extraction is carried out for 18-24 hours.

• Concentration: The extract is then concentrated using a rotary evaporator to a small volume (e.g., 1 mL).

b) XAD-2 Resin:

• Elution: The XAD-2 resin is transferred from the cartridge to a chromatography column.

• Solvent Elution: Fonofos is eluted from the resin using a sequence of organic solvents, such as hexane followed by dichloromethane.

• Concentration: The collected eluate is concentrated under a gentle stream of nitrogen.

Chemical Analysis

• Instrumental Analysis: The concentrated extracts are analyzed by gas chromatography-mass spectrometry (GC-MS) or GC with a flame photometric detector (FPD) for the quantification of Fonofos.[6][7]

• Quantification: An external calibration curve is prepared using certified standards of Fonofos.

• Quality Control: The analysis of field blanks and spiked samples is essential for quality assurance and quality control.

Diagrams

Caption: Experimental workflow for Fonofos monitoring using passive air samplers.

Caption: Logical relationship between sampler type, performance, and application.

References

• 1. researchgate.net [researchgate.net]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. researchgate.net [researchgate.net]
• 4. Passive Sampling as a Tool to Assess Atmospheric Pesticide Contamination Related to Vineyard Land Use | MDPI [mdpi.com]
• 5. health.hawaii.gov [health.hawaii.gov]
• 6. FONOFOS | Occupational Safety and Health Administration [osha.gov]
• 7. Sampling and Analysis of Airborne Pesticides | Encyclopedia MDPI [encyclopedia.pub]

Comparative Risk Assessment: Fonofos and Its Alternatives in Pest Management

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Analysis of Fonofos and Key Alternatives, Supported by Experimental Data and Methodologies.

Fonofos, an organophosphate insecticide, has been historically utilized for the control of soil-dwelling insects, particularly in corn production.[1][2] However, due to its high toxicity and environmental concerns, its use has been largely discontinued.[1] This guide provides a comparative risk assessment of Fonofos and its common alternatives, including other organophosphates, pyrethroids, and neonicotinoids. The following sections present a detailed comparison of their performance, toxicological profiles, and environmental fate, supported by experimental data and standardized protocols.

Mechanism of Action: A Common Target

Fonofos and other organophosphate insecticides, such as Terbufos and Chlorpyrifos, exert their toxic effects by inhibiting the enzyme acetylcholinesterase (AChE).[2][3] AChE is critical for the proper functioning of the nervous system, where it breaks down the neurotransmitter acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine, causing continuous nerve stimulation, which can result in tremors, convulsions, paralysis, and ultimately, death in insects and other organisms.[4]

dot

Mechanism of Acetylcholinesterase (AChE) Inhibition by Organophosphates.

Comparative Efficacy

Fonofos was primarily used to control pests like corn rootworm.[1][2] Alternatives for this application include other soil-applied insecticides. A 2020 study on corn rootworm insecticide efficacy showed that various modern treatments, including granular in-furrow insecticides and seed treatments, provided varying levels of root protection.[5] For instance, a granular product containing tebupirimphos and cyfluthrin (B156107) showed numerically the least root lodging and lowest node injury scores.[5] Neonicotinoid seed treatments, such as those with clothianidin, have been shown to be effective against low to moderate corn rootworm densities, but their efficacy can be reduced under high pest pressure.[6][7][8]

Toxicological Profile: A Comparative Overview

The following tables summarize the acute toxicity of Fonofos and its alternatives to various non-target organisms. It is important to note that the data is compiled from various sources and direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: Acute Oral and Dermal Toxicity in Mammals (Rat)

Insecticide	Chemical Class	Oral LD50 (mg/kg)	Dermal LD50 (mg/kg)	Data Source(s)
Fonofos	Organophosphate	3.2 - 18.5	147	[9]
Terbufos	Organophosphate	1.3 - 1.74	-	[10]
Chlorpyrifos	Organophosphate	135 - 163	~2000	-
Bifenthrin	Pyrethroid	54.5	>2000	-
Clothianidin	Neonicotinoid	>5000	>2000	-

Table 2: Acute Toxicity to Avian Species

Insecticide	Species	Oral LD50 (mg/kg)	Dietary LC50 (ppm)	Data Source(s)
Fonofos	Bobwhite Quail	12 - 14	-	[9]
Mallard Duck	16.9 - 128	-	[9]
Terbufos	Bobwhite Quail	28.6	143 - 157	[10]
Japanese Quail	-	194 - 265	[10]
Chlorpyrifos	Bobwhite Quail	11.8	320	-
Mallard Duck	75.6	475	-
Bifenthrin	Bobwhite Quail	>2150	>5000	-
Mallard Duck	1800	4450	-
Clothianidin	Bobwhite Quail	>2000	>5000	-
Mallard Duck	>2000	>5000	-

Table 3: Acute Toxicity to Aquatic Organisms

Insecticide	Species	96-hour LC50	Data Source(s)
Fonofos	Rainbow Trout	0.05 mg/L	[9]
Bluegill Sunfish	0.028 mg/L	[9]
Terbufos	Rainbow Trout	0.008 - 0.0013 mg/L	[10]
Bluegill Sunfish	0.0017 - 0.0024 mg/L	[10]
Chlorpyrifos	Rainbow Trout	0.003 mg/L	-
Bluegill Sunfish	0.001 mg/L	-
Bifenthrin	Rainbow Trout	0.00015 mg/L	-
Bluegill Sunfish	0.00035 mg/L	-
Clothianidin	Rainbow Trout	>105.8 mg/L	-
Bluegill Sunfish	>117.8 mg/L	-

Table 4: Toxicity to Non-Target Invertebrates

Insecticide	Species	Endpoint	Value	Data Source(s)
Fonofos	Honeybee	Toxic	-	[9]
Terbufos	Honeybee	Non-toxic	-	[10]
Chlorpyrifos	Honeybee	Highly Toxic	24-hr LD50: 0.059 µ g/bee	-
Bifenthrin	Honeybee	Very Highly Toxic	-	[11]
Earthworm (Eisenia fetida)	14-day LC50	6 mg/kg soil	[12]
Clothianidin	Honeybee	Highly Toxic	-	[13]
Earthworm	Low Risk	-	[13]

Environmental Fate: Persistence and Mobility

The environmental persistence and mobility of an insecticide are critical factors in its overall risk profile. The following table compares the soil half-life of Fonofos and its alternatives.

Table 5: Environmental Fate in Soil

Insecticide	Soil Half-life (t½)	Mobility in Soil	Data Source(s)
Fonofos	Moderately Persistent	Immobile to slightly mobile	-
Terbufos	12 - 27 days	Moderately mobile	[14]
Chlorpyrifos	11 - 140 days	-	[15]
Bifenthrin	72 - 141 days	Immobile	-
Clothianidin	57 - 95 days	High potential for leaching	[13][16]

Experimental Protocols

The data presented in this guide are derived from studies that generally follow standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD). Below are brief descriptions of key experimental methodologies.

Acute Toxicity Testing

dot

General workflow for acute toxicity testing (e.g., OECD 203, 207).

• Fish, Acute Toxicity Test (based on OECD 203): This test determines the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-hour period.[17][18][19][20] Fish are exposed to a range of concentrations of the test substance in a controlled aquatic environment.[17][20] Mortalities and any abnormal effects are recorded at 24, 48, 72, and 96 hours.[17][18]

• Earthworm, Acute Toxicity Test (based on OECD 207): This guideline describes two methods: a contact test on filter paper and a test in artificial soil.[21][22][23] The artificial soil test is more representative of natural exposure and involves exposing earthworms to soil treated with various concentrations of the test substance.[23][24][25] Mortality is assessed after 7 and 14 days to determine the LC50.[21][24]

Environmental Fate Testing

• Aerobic and Anaerobic Transformation in Soil (based on OECD 307): This test evaluates the rate and pathway of degradation of a chemical in soil under both aerobic and anaerobic conditions.[2][26][27][28][29] Soil samples are treated with the test substance and incubated in the dark under controlled conditions.[2][26][28] Samples are analyzed at various intervals to determine the concentration of the parent compound and its transformation products, allowing for the calculation of the soil half-life (DT50).[2]

Biochemical Assay

dot

Workflow for an in vitro Acetylcholinesterase (AChE) inhibition assay.

• Acetylcholinesterase Inhibition Assay: This in vitro assay measures the ability of a compound to inhibit the activity of the AChE enzyme. The Ellman's method is a common colorimetric assay used for this purpose.[30] In this assay, acetylthiocholine (B1193921) is used as a substrate for AChE. The product of this reaction, thiocholine, reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored compound that can be quantified spectrophotometrically at 412 nm.[30][31] The presence of an inhibitor, such as an organophosphate, reduces the rate of color development, and the percentage of inhibition can be calculated.[31]

Conclusion

The data presented in this guide demonstrate that while Fonofos is an effective insecticide, its high toxicity to a broad range of non-target organisms and its moderate persistence in the environment pose significant risks. The alternatives discussed each have their own risk-benefit profiles. Other organophosphates like Terbufos also exhibit high toxicity. Pyrethroids such as Bifenthrin are highly toxic to fish and beneficial insects like bees. Neonicotinoids like Clothianidin are highly toxic to bees and have a high potential for leaching into groundwater.

The selection of a suitable alternative to Fonofos requires a careful consideration of the target pest, the specific environmental conditions of the application site, and the potential impact on non-target organisms. This comparative assessment, based on available experimental data, aims to provide researchers and professionals with the necessary information to make informed decisions in the development and implementation of safer and more sustainable pest management strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. biotecnologiebt.it [biotecnologiebt.it]
• 3. epa.gov [epa.gov]
• 4. Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. amvac.com [amvac.com]
• 6. The Use of Insecticides to Manage the Western Corn Rootworm, Diabrotica virgifera virgifera, LeConte: History, Field-Evolved Resistance, and Associated Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agry.purdue.edu [agry.purdue.edu]
• 8. centerforfoodsafety.org [centerforfoodsafety.org]
• 9. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 10. EXTOXNET PIP - TERBUFOS [extoxnet.orst.edu]
• 11. Bifenthrin Fact Sheet [npic.orst.edu]
• 12. bvmbskkmkadegaon.edu.in [bvmbskkmkadegaon.edu.in]
• 13. Clothianidin (Ref: CGA 322704) [sitem.herts.ac.uk]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. fruit.webhosting.cals.wisc.edu [fruit.webhosting.cals.wisc.edu]
• 16. naturepest.com [naturepest.com]
• 17. oecd.org [oecd.org]
• 18. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 19. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 20. eurofins.com.au [eurofins.com.au]
• 21. oecd.org [oecd.org]
• 22. oecd.org [oecd.org]
• 23. OECD 207: Earthworm Acute Toxicity Test - Aropha [aropha.com]
• 24. biotecnologiebt.it [biotecnologiebt.it]
• 25. catalog.labcorp.com [catalog.labcorp.com]
• 26. oecd.org [oecd.org]
• 27. oecd.org [oecd.org]
• 28. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
• 29. catalog.labcorp.com [catalog.labcorp.com]
• 30. benchchem.com [benchchem.com]
• 31. sigmaaldrich.com [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal of Fonofos: A Guide for Laboratory Professionals

Providing critical safety and logistical information for the proper handling and disposal of Fonofos, this document outlines procedural, step-by-step guidance to ensure the safety of laboratory personnel and the protection of the environment.

Fonofos is a highly toxic organophosphate insecticide, classified by the EPA in toxicity class I, requiring labels with the signal words DANGER - POISON.[1] Although its use was voluntarily canceled in 1998, stocks may still exist in research and laboratory settings.[2] Due to its high toxicity and environmental persistence, proper disposal is paramount.

Hazard Profile and Chemical Properties

Fonofos is a clear to yellow liquid with a distinct mercaptan-like odor.[2][3][4] It is an acetylcholinesterase inhibitor, posing a significant risk of neurotoxicity upon exposure through inhalation, ingestion, or skin contact.[4][5] It is crucial to handle Fonofos with appropriate personal protective equipment (PPE) in a well-ventilated area.

Property	Value	Source
Chemical Name	O-ethyl S-phenyl (RS)-ethylphosphorodithioate	[1]
CAS Number	944-22-9	[1][2]
Molecular Formula	C10H15OPS2	[2]
Boiling Point	130 °C at 0.1 mm Hg	[2]
Water Solubility	13 mg/L	[1]
Vapor Pressure	28 mPa @ 25 °C	[1]
Toxicity	EPA Toxicity Class I (Highly Toxic)	[1]

**Step-by-Step Disposal Protocol

The disposal of Fonofos and any contaminated materials must be handled as hazardous waste in strict accordance with local, state, and federal regulations.[6][7]

1. Waste Identification and Segregation:

• Characterize all unused Fonofos, solutions containing Fonofos, and any materials that have come into contact with it (e.g., pipette tips, gloves, glassware, spill cleanup debris) as "Hazardous Waste - Fonofos".

• Segregate Fonofos waste from other laboratory waste streams to prevent accidental mixing and reactions.

2. Packaging and Labeling:

• Place Fonofos waste into a designated, leak-proof, and chemically compatible container.[7]

• Ensure the container is tightly sealed to prevent leaks or volatilization.

• Clearly label the container with "Hazardous Waste - Fonofos," the full chemical name, and relevant hazard symbols (e.g., Toxic, Environmentally Hazardous).[7]

3. Storage:

• Store the sealed and labeled hazardous waste container in a designated, secure, and well-ventilated area away from incompatible materials.

• The storage area should have secondary containment to control any potential leaks.

4. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.[6][7]

• Never pour Fonofos waste down the drain or dispose of it with regular laboratory trash.[7]

5. Spill and Emergency Procedures:

• In case of a spill, immediately evacuate the area and alert others.

• If safe to do so, prevent the spill from spreading by using a non-combustible absorbent material like vermiculite, dry sand, or earth.[6][8]

• Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection, during cleanup.

• Collect the absorbed material and any contaminated soil or surfaces into a sealed container and treat it as hazardous waste.

• Thoroughly decontaminate the spill area with a strong detergent and water, collecting all cleaning materials for disposal as hazardous waste.[7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Fonofos waste in a laboratory setting.

Caption: Logical workflow for the safe disposal of Fonofos waste.

Environmental Fate and Degradation

Fonofos is moderately persistent in soil, with its degradation influenced by soil type, organic matter, rainfall, and sunlight.[2] The primary route of degradation in soil is through microbial action.[2] In water, it is broken down by hydrolysis.[1] Its major biodegradation metabolite in soil is carbon dioxide, with minor metabolites including dyphonate-oxon and methyl phenyl sulfone.[9] Due to its potential to be transported in runoff, proper disposal is critical to prevent contamination of surface waters.[2]

References

• 1. EXTOXNET PIP - FONOFOS [extoxnet.orst.edu]
• 2. epa.gov [epa.gov]
• 3. FONOFOS CAS#: 944-22-9 [amp.chemicalbook.com]
• 4. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Fonofos (Ref: N-2790) [sitem.herts.ac.uk]
• 6. nj.gov [nj.gov]
• 7. benchchem.com [benchchem.com]
• 8. cdn.chemservice.com [cdn.chemservice.com]
• 9. epa.gov [epa.gov]

Essential Safety and Operational Guide for Handling Fonofos

This guide provides critical safety protocols, personal protective equipment (PPE) requirements, and disposal procedures for the handling of Fonofos (CAS 944-22-9). Fonofos is a highly toxic organophosphate insecticide that can be fatal if inhaled, swallowed, or in contact with skin.[1] It is imperative that all personnel adhere to the following guidelines to mitigate the risks associated with its use in a laboratory setting.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent dermal, ocular, and respiratory exposure.[2]

• Hand Protection : Wear durable, chemical-resistant gauntlet-style gloves, such as Nitrile or Neoprene.[3] Do not use leather or fabric gloves. The exterior of the gloves should be washed before removal.[4]

• Body Protection : A chemical-resistant suit or coveralls (e.g., Tychem® BR, Responder®, or equivalent) must be worn over long-sleeved shirts and long pants.[2][3] For mixing and loading operations, a chemical-resistant apron is also required.[5]

• Eye and Face Protection : Tightly fitting safety goggles with side shields are necessary.[2] When there is a risk of splashing, a face shield must be worn in addition to goggles.[2][5]

• Respiratory Protection : A NIOSH-approved respirator is required.[6] For airborne concentrations exceeding 0.1 mg/m³, a supplied-air, full-facepiece respirator operating in a pressure-demand or other positive-pressure mode is required.[3]

• Foot Protection : Wear chemical-resistant boots. Pant legs should be worn outside of the boots to prevent the chemical from entering.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for Fonofos, highlighting its physical properties and exposure limits.

Property	Value
Chemical Formula	C₁₀H₁₅OPS₂
Molecular Weight	246.3 g/mol [7]
Appearance	Light-yellow liquid with a pungent, aromatic odor.[7][8]
Boiling Point	130 °C at 0.013 kPa[7]
Flash Point	>201 °F (>94 °C)[7]
Vapor Pressure	0.0002 mmHg at 25 °C (77 °F)[7][8]
Water Solubility	15.7 mg/L at 20 °C[7]
NIOSH REL (10-hr TWA)	0.1 mg/m³ (skin)[3][8]
ACGIH TLV (8-hr TWA)	0.1 mg/m³[3]
PAC-1	0.3 mg/m³[3]
PAC-2	1.3 mg/m³[3]
PAC-3	53 mg/m³[3]

Safe Handling and Storage

• Work exclusively in a well-ventilated area or under a chemical fume hood.[1]

• Prohibit smoking and open flames in areas where Fonofos is handled or stored.[3]

• Wash hands thoroughly after handling and before eating, drinking, smoking, or using the toilet.[3]

• Store in tightly closed, original containers in a cool, well-ventilated, and locked area.[1][3]

• Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures and Disposal

First Aid Measures

Immediate medical attention is critical in case of exposure.

• Ingestion : If swallowed, immediately call a poison control center or doctor. Rinse mouth.[1]

• Inhalation : Move the person to fresh air. If breathing has stopped, begin rescue breathing. Seek immediate medical attention.[3]

• Skin Contact : Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water. Seek immediate medical attention.[3][8]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3]

Experimental Protocols

Spill Decontamination Protocol

This protocol outlines the steps for cleaning a Fonofos spill.

• Evacuate and Isolate : Immediately evacuate the area and restrict access. Keep personnel upwind to avoid vapors.[9][10]

• Don PPE : Before responding, don the full personal protective equipment detailed above.

• Contain Spill : Use a non-combustible absorbent material like sand, earth, or vermiculite (B1170534) to contain the spill.[1][7]

• Collect Absorbed Material : Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealable container for hazardous waste.[2]

• Decontaminate Area :

  • First, scrub the spill area with a strong industrial detergent and water.[11]

  • As Fonofos is an organophosphate, a secondary decontamination step using a 10% solution of lye (sodium hydroxide) or a solution of sodium hypochlorite (B82951) (bleach) can be used to chemically degrade the remaining residue.[11][12]

  • Caution : When using chemical decontaminants, be aware of the potential for vigorous reactions or the creation of toxic by-products.[12]

• Dispose of Waste : All contaminated materials, including absorbents and cleaning supplies, must be disposed of as hazardous waste according to local, state, and federal regulations.[9]

Empty Container Disposal: Triple-Rinsing Protocol

Empty Fonofos containers are considered hazardous waste and must be properly rinsed before disposal.[13]

• Initial Drain : Empty the container's contents into the spray tank, allowing it to drain for an additional 30 seconds after the flow becomes drops.[13]

• First Rinse : Fill the container to 20-25% capacity with clean water, securely replace the cap, and shake or roll it vigorously for at least 30 seconds. Pour the rinsate into the spray tank, allowing it to drain completely.[13]

• Second and Third Rinses : Repeat the rinsing procedure two more times.[13]

• Render Unusable : After the final rinse, puncture and crush the container to prevent reuse.[9]

• Disposal : Dispose of the triple-rinsed container in accordance with institutional and regulatory guidelines. This may involve a designated hazardous waste pickup or a specific recycling program like drumMUSTER.[13]

Waste Disposal

All Fonofos waste, including unused product and contaminated materials from spills, must be treated as hazardous waste.[9] It should be placed in a designated, leak-proof, and clearly labeled container.[9] Arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[9] Never pour Fonofos waste down the drain.[9]

Operational Workflow for Handling Fonofos

Caption: Logical workflow for the safe handling and disposal of Fonofos.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. benchchem.com [benchchem.com]
• 3. nj.gov [nj.gov]
• 4. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 5. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 6. Personal Protective Equipment for Pesticides for Trainers and Supervisors | Ohioline [ohioline.osu.edu]
• 7. Fonofos | C10H15OPS2 | CID 13676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CDC - NIOSH Pocket Guide to Chemical Hazards - Fonofos [cdc.gov]
• 9. benchchem.com [benchchem.com]
• 10. FONOFOS | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. Decontamination [fao.org]
• 12. Pesticide Decontaminants – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 13. Safe disposal of pesticides | EPA [epa.nsw.gov.au]